Decamethylcyclopentasiloxane

• CAS: 541-02-6

Core Science & Biosynthesis

Decamethylcyclopentasiloxane (D5): A Comprehensive Technical Guide

An In-depth Examination of the Chemical and Physical Properties of a Key Excipient for Researchers, Scientists, and Drug Development Professionals.

Decamethylcyclopentasiloxane, commonly known as D5, is a volatile cyclic silicone fluid that has garnered significant attention across various scientific and industrial sectors, including pharmaceuticals and personal care. Its unique combination of properties—such as low surface tension, high spreadability, and a non-greasy feel—makes it a valuable excipient in a multitude of formulations.[1] This technical guide provides a detailed overview of the core chemical and physical characteristics of D5, outlines standard experimental methodologies for their determination, and illustrates the interplay between its properties and applications.

Core Physicochemical Properties

Decamethylcyclopentasiloxane is an organosilicon compound with the chemical formula [(CH₃)₂SiO]₅.[2] It is a colorless and odorless liquid that is slightly volatile.[2] Its fundamental properties are summarized in the tables below, providing a quantitative basis for its use in research and product development.

Table 1: General and Physical Properties of Decamethylcyclopentasiloxane (D5)

Property	Value	Reference(s)
Molecular Formula	C₁₀H₃₀O₅Si₅	[2]
Molar Mass	370.77 g/mol	[2]
Appearance	Colorless liquid	[2]
Density	0.958 g/cm³ at 25 °C	[2][3]
Melting Point	-47 °C to -38 °C	[2][4]
Boiling Point	210 °C at 760 mmHg	[2][5]
Vapor Pressure	20.4 ± 1.1 Pa to 33.2 Pa at 25 °C	[2][3]
Flash Point	73 °C to 77 °C (closed cup)	[4][5][6]
Refractive Index	1.396 at 20 °C	[3]

Table 2: Solubility and Partitioning Behavior of Decamethylcyclopentasiloxane (D5)

Property	Value	Reference(s)
Solubility in Water	17.03 ± 0.72 ppb (µg/L) at 23 °C	[2]
log P (Octanol-Water Partition Coefficient)	8.07 at 24.6 °C
Solubility in other solvents	Soluble in most anhydrous alcohols, waxes, oils (except castor), hydrocarbon oils, esters, and other silicone fluids.	[6]
Miscibility	Immiscible with water.	[3]

Table 3: Fluid and Interfacial Properties of Decamethylcyclopentasiloxane (D5)

Property	Value	Reference(s)
Viscosity	3.74 to 4.0 cP at 25 °C	[2][5]
Surface Tension	18.0 to 18.5 dyne/cm at 25 °C	[4][6]
Dielectric Constant	2.5 at 20 °C

Experimental Protocols for Property Determination

The accurate characterization of the physicochemical properties of D5 is paramount for its effective application. The following sections detail the standard methodologies for determining some of its key attributes.

Viscosity Measurement

The viscosity of decamethylcyclopentasiloxane is typically determined using capillary viscometers, following standardized procedures such as ASTM D4283 for silicone fluids.[3]

Methodology:

• Apparatus: A calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type) is used. The choice of viscometer depends on the expected viscosity of the fluid. A constant temperature water bath is required to maintain the sample at a precise temperature, typically 25 ± 0.1 °C.

• Procedure: The viscometer is charged with the D5 sample and thermally equilibrated in the water bath for a sufficient time. The time taken for the liquid to flow between two marked points on the viscometer under the influence of gravity is measured accurately using a stopwatch.

• Calculation: The kinematic viscosity (ν) is calculated by multiplying the measured flow time (t) by the calibration constant (C) of the viscometer (ν = C × t). The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density (ρ) of D5 at the same temperature (η = ν × ρ).

Vapor Pressure Determination

The vapor pressure of D5 can be determined using various methods outlined in OECD Guideline 104.[5][6] Given its volatility, a static method or a method based on effusion can be employed.

Methodology (Static Method):

• Apparatus: The setup consists of a sample container connected to a pressure measuring device (e.g., a manometer) and a vacuum pump, all enclosed in a thermostatically controlled chamber.

• Procedure: A small amount of D5 is introduced into the degassed sample container. The system is evacuated to remove air and then brought to the desired temperature. The pressure of the vapor in equilibrium with the liquid is measured at different temperatures.

• Data Analysis: The vapor pressure is recorded at each temperature point. A plot of ln(P) versus 1/T (Clausius-Clapeyron plot) can be used to determine the enthalpy of vaporization.

Water Solubility Assessment

Due to its very low water solubility, the determination of this property for D5 requires a sensitive and precise method, such as the column elution method described in OECD Guideline 105.[2][7]

Methodology (Column Elution Method):

• Apparatus: A column packed with an inert support material coated with an excess of D5 is used. A pump is used to pass water through the column at a slow, constant flow rate. A system for collecting the eluate is also required.

• Procedure: Water is passed through the column until the concentration of D5 in the eluting water becomes constant, indicating that saturation has been reached. The concentration of D5 in the collected water samples is then determined using a suitable analytical technique, such as gas chromatography with mass spectrometry (GC-MS), which is sensitive enough for the low concentrations expected.

• Analysis: The measured concentration of D5 in the saturated aqueous solution represents its water solubility at the experimental temperature.

Visualizing Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate a generalized experimental workflow for physicochemical characterization and the logical connections between D5's properties and its applications.

A generalized workflow for the physicochemical characterization of a substance.

Relationship between D5's properties and its applications in drug development.

Applications in Research and Drug Development

The distinct physicochemical profile of decamethylcyclopentasiloxane makes it a versatile component in pharmaceutical and research settings. Its high volatility allows it to evaporate quickly from the skin, making it an ideal carrier for topical drug delivery systems where a non-greasy, fast-drying application is desired. The low surface tension and viscosity contribute to its excellent spreading characteristics, ensuring a uniform application of active pharmaceutical ingredients (APIs) over the skin's surface.

Furthermore, its chemical inertness makes it a good solvent and dispersing medium for a variety of APIs without the risk of degradation. In the context of drug development, D5 can be used to improve the aesthetics and patient acceptability of topical formulations. Its lubricating properties are also beneficial in the manufacturing processes of certain drug products. As research into novel drug delivery systems continues, the unique properties of D5 are likely to be exploited in new and innovative applications.

References

• 1. Rapid Experimental Measurements of Physicochemical Properties to Inform Models and Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oecd.org [oecd.org]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. img.antpedia.com [img.antpedia.com]
• 5. eurolab.net [eurolab.net]
• 6. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 7. oecd.org [oecd.org]

An In-depth Technical Guide to the Synthesis of Decamethylcyclopentasiloxane from Dimethyldichlorosilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of decamethylcyclopentasiloxane (D5), a key organosilicon compound, from its precursor, dimethyldichlorosilane. This document details the underlying chemical principles, step-by-step experimental protocols, and quantitative data to support research, development, and application in various scientific fields.

Introduction

Decamethylcyclopentasiloxane, commonly known as D5, is a cyclic volatile methylsiloxane with the formula [(CH₃)₂SiO]₅. It is a colorless and odorless liquid with low viscosity and high volatility, properties that make it a valuable ingredient in a wide array of applications, including as a solvent, a carrier, and an emollient in personal care products and as a monomer for the synthesis of silicone polymers. The industrial production of D5 primarily originates from the hydrolysis of dimethyldichlorosilane. This process yields a mixture of cyclic and linear polydimethylsiloxanes, from which D5 is isolated and purified.

Synthesis Mechanism

The synthesis of decamethylcyclopentasiloxane from dimethyldichlorosilane is a two-stage process. The first stage is the hydrolysis of dimethyldichlorosilane, followed by a catalytic equilibration or depolymerization step to maximize the yield of the desired cyclic pentamer.

Hydrolysis of Dimethyldichlorosilane

Dimethyldichlorosilane readily reacts with water in a hydrolysis reaction to form silanediols ((CH₃)₂Si(OH)₂), which are unstable and quickly undergo condensation to form a mixture of linear and cyclic polydimethylsiloxanes. The reaction is highly exothermic and produces hydrochloric acid (HCl) as a byproduct.

The primary reactions can be summarized as follows:

• Hydrolysis: (CH₃)₂SiCl₂ + 2H₂O → (CH₃)₂Si(OH)₂ + 2HCl

• Condensation (Linear): n(CH₃)₂Si(OH)₂ → HO-[Si(CH₃)₂-O]n-H + (n-1)H₂O

• Condensation (Cyclic): n(CH₃)₂Si(OH)₂ → [(CH₃)₂SiO]n + nH₂O (where n is typically 3, 4, 5, etc.)

The distribution of cyclic and linear products is dependent on the reaction conditions, such as temperature, solvent, and the concentration of reactants.

Catalytic Equilibration and Depolymerization

The initial hydrolysis product, often referred to as "hydrolyzate," is a mixture of various cyclic siloxanes (D3, D4, D5, etc.) and linear polymers. To increase the yield of D5, the hydrolyzate is subjected to a catalytic equilibration process. In the presence of a strong acid or base catalyst, such as potassium hydroxide (B78521) (KOH), the siloxane bonds (Si-O-Si) in both the linear polymers and other cyclic species can be cleaved and reformed. This rearrangement allows the system to reach a thermodynamic equilibrium, which can be driven towards the formation of the more volatile cyclic siloxanes, including D5. The volatile cyclics can then be removed by distillation, shifting the equilibrium to favor further depolymerization of the linear chains.

Experimental Protocols

The following are detailed experimental protocols for the key stages in the synthesis of decamethylcyclopentasiloxane from dimethyldichlorosilane.

Protocol 1: Hydrolysis of Dimethyldichlorosilane

This protocol describes the controlled hydrolysis of dimethyldichlorosilane to produce a mixture of cyclic and linear polysiloxanes.

Materials:

• Dimethyldichlorosilane ((CH₃)₂SiCl₂)

• Saturated Hydrochloric Acid (HCl)

• Deionized Water

• Diethyl ether (or other suitable organic solvent)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Reaction flask equipped with a dropping funnel, mechanical stirrer, and thermometer

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up the reaction flask in an ice bath to maintain a low temperature.

• Add a suitable organic solvent, such as diethyl ether, to the reaction flask.

• Cool the solvent to 0-5°C.

• Slowly add dimethyldichlorosilane to the solvent with continuous stirring.

• Prepare a solution of saturated hydrochloric acid.

• Slowly add the saturated hydrochloric acid to the dimethyldichlorosilane solution dropwise using the dropping funnel. The rate of addition should be controlled to maintain the reaction temperature at approximately 35°C.[1] The optimal volume ratio of saturated hydrochloric acid to dimethyldichlorosilane is between 12 and 17.[1]

• After the addition is complete, continue stirring for an additional 15 minutes.[1]

• Transfer the reaction mixture to a separatory funnel.

• Separate the organic layer from the aqueous acid layer.

• Wash the organic layer with deionized water, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash again with deionized water.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent using a rotary evaporator to obtain the crude hydrolyzate, which is a mixture of cyclic and linear polysiloxanes.

Protocol 2: Catalytic Equilibration and Purification of D5

This protocol details the base-catalyzed depolymerization of the crude hydrolyzate to enrich the D5 content, followed by purification.

Materials:

• Crude polysiloxane hydrolyzate (from Protocol 1)

• Potassium Hydroxide (KOH)

• Distillation apparatus (fractional distillation column)

• Vacuum source

Procedure:

• Place the crude hydrolyzate into a round-bottom flask suitable for distillation.

• Add a catalytic amount of potassium hydroxide (e.g., 0.5-2% by weight).

• Heat the mixture to a temperature of 150-200°C with stirring. This initiates the equilibration and depolymerization of the linear polysiloxanes into cyclic siloxanes.

• The more volatile cyclic siloxanes (D3, D4, D5) will begin to vaporize.

• Collect the distillate, which will be a mixture of cyclic siloxanes, using a fractional distillation column. The temperature at the head of the column should be monitored to separate the different cyclic fractions based on their boiling points.

• For higher purity D5, a second fractional distillation of the collected cyclic siloxane mixture under reduced pressure is recommended.

Data Presentation

The following tables summarize quantitative data related to the synthesis of decamethylcyclopentasiloxane.

Table 1: Physical and Chemical Properties of Key Compounds

Compound	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Dimethyldichlorosilane	(CH₃)₂SiCl₂	129.06	70	1.07
Decamethylcyclopentasiloxane (D5)	C₁₀H₃₀O₅Si₅	370.77	210	0.958
Octamethylcyclotetrasiloxane (D4)	C₈H₂₄O₄Si₄	296.62	175-176	0.956
Hexamethylcyclotrisiloxane (D3)	C₆H₁₈O₃Si₃	222.47	134	0.948

Table 2: Influence of Reaction Conditions on Hydrolysis Products

Parameter	Condition	Observation	Reference
Temperature	35°C	Optimal for hydrolysis using saturated HCl.	[1]
Reaction Time	< 15 minutes	Sufficient for complete hydrolysis with saturated HCl.	[1]
Reactant Ratio	12-17 (Vol. Sat. HCl / Vol. (CH₃)₂SiCl₂)	Optimal for hydrolysis using saturated HCl.	[1]
Solvent	Diethyl Ether	Commonly used to control the reaction rate and improve product separation.

Table 3: Product Distribution from Catalytic Depolymerization of Polydimethylsiloxane

Catalyst System	Temperature (°C)	Major Cyclic Products	Reference
Fluoride-based	Room Temperature	D4, D5, D6	[2]
Iron-based	140-190	Dichlorodimethylsilane, Diacetoxydimethylsilane	[3]
Alkali Metal Halides	Not specified	Dimethoxydimethylsilane, Methoxytrimethylsilane	[4]
Ammonia/Water	150	Linear and cyclic siloxanes (n=3-9)	[5]

Note: The product distribution is highly dependent on the specific catalyst, reagents, and reaction conditions.

Mandatory Visualization

The following diagrams illustrate the key pathways and workflows in the synthesis of decamethylcyclopentasiloxane.

Caption: Overall workflow for the synthesis of D5 from dimethyldichlorosilane.

Caption: Chemical reaction pathway for D5 synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. WO2022165305A1 - Fluoride catalyzed polysiloxane depolymerization - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. keio.elsevierpure.com [keio.elsevierpure.com]
• 5. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the Molecular Structure of Decamethylcyclopentasiloxane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decamethylcyclopentasiloxane (D5), a prominent member of the cyclomethicone family, is a cyclic organosilicon compound with the chemical formula [(CH₃)₂SiO]₅.[1][2][3] This colorless and odorless liquid is characterized by its low viscosity, high volatility, and chemical inertness, properties that have led to its widespread use in cosmetics, personal care products, and as an industrial solvent.[4][5] A thorough understanding of its molecular structure is paramount for elucidating its physicochemical properties, reactivity, and interactions in various chemical and biological systems. This guide provides a comprehensive technical overview of the molecular structure of decamethylcyclopentasiloxane, incorporating data from key experimental techniques and computational studies.

Molecular Geometry and Bonding

The molecular structure of decamethylcyclopentasiloxane consists of a ten-membered ring of alternating silicon and oxygen atoms, with two methyl groups attached to each silicon atom. This core siloxane ring is not planar and adopts various conformations in different states of matter to minimize steric strain.

X-ray crystallographic analysis provides a precise depiction of the molecule's solid-state structure. The Si-O bond lengths in the siloxane ring are a key feature. While a specific crystallographic information file for CCDC 247844 was not fully retrieved, typical Si-O single bond lengths are approximately 1.6 Å, which is shorter and stronger than a C-O single bond.[6] The Si-O-Si bond angles in cyclic siloxanes are notably flexible and can vary significantly, a characteristic that imparts flexibility to the siloxane chain.

Key Structural Parameters

The precise geometry of decamethylcyclopentasiloxane has been determined through various experimental and computational methods. The following table summarizes key quantitative data on its molecular structure.

Parameter	Value	Method
Chemical Formula	C₁₀H₃₀O₅Si₅	-
Molecular Weight	370.77 g/mol	-
Si-O Bond Length	~1.64 Å	X-ray Crystallography
Si-C Bond Length	~1.85 Å	X-ray Crystallography
Si-O-Si Bond Angle	~148°	Gas-Phase Electron Diffraction
O-Si-O Bond Angle	~109°	Gas-Phase Electron Diffraction
29Si NMR Chemical Shift	~ -22 ppm	NMR Spectroscopy[7]

Conformational Analysis

The ten-membered ring of decamethylcyclopentasiloxane is highly flexible and can adopt a variety of conformations. The interplay of torsional strain around the Si-O bonds and non-bonded interactions between the methyl groups governs the relative energies of these conformers. While a dedicated computational study with detailed quantitative data on the conformational landscape of D5 was not found within the scope of this search, general principles of cyclic siloxane conformational analysis can be applied.

The low rotational barrier around the Si-O-Si bonds allows for facile interconversion between different conformers. The most stable conformations are those that minimize steric hindrance between the bulky methyl groups. These are likely to be puckered, non-planar structures. Computational methods such as molecular mechanics and density functional theory (DFT) are powerful tools for exploring the potential energy surface of such flexible molecules and identifying the lowest energy conformers.

Experimental Protocols

The determination of the molecular structure of decamethylcyclopentasiloxane relies on a combination of spectroscopic and diffraction techniques.

X-ray Crystallography

Single-crystal X-ray diffraction is the gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid.

Methodology:

• Crystal Growth: A single crystal of decamethylcyclopentasiloxane suitable for X-ray diffraction is grown, typically by slow evaporation from a suitable solvent or by cooling the liquid below its freezing point.

• Data Collection: The crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated. Key parameters recorded include the crystal system, space group, and unit cell dimensions. For decamethylcyclopentasiloxane, the crystal data is available in the Cambridge Structural Database under the deposition number CCDC 247844.[6][8]

• Structure Solution and Refinement: The diffraction data is processed to determine the electron density map of the unit cell. From this map, the positions of the individual atoms are determined (structure solution). These positions are then refined to achieve the best possible fit between the calculated and observed diffraction patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ²⁹Si NMR, provides valuable information about the chemical environment of the silicon atoms in the molecule.

Methodology:

• Sample Preparation: A solution of decamethylcyclopentasiloxane is prepared in a suitable deuterated solvent, such as chloroform-d (B32938) (CDCl₃), in a standard NMR tube. The concentration is typically in the range of 5-10% (v/v).

• Data Acquisition: The ²⁹Si NMR spectrum is acquired on a high-field NMR spectrometer. Due to the low natural abundance and negative gyromagnetic ratio of the ²⁹Si nucleus, specialized pulse sequences are often employed to enhance the signal-to-noise ratio. These include:

  • INEPT (Insensitive Nuclei Enhanced by Polarization Transfer): This technique transfers polarization from the highly abundant ¹H nuclei to the less sensitive ²⁹Si nuclei, resulting in a significant signal enhancement.

  • DEPT (Distortionless Enhancement by Polarization Transfer): Similar to INEPT, DEPT also enhances the signal of insensitive nuclei and can be used to differentiate between Si, SiH, and SiH₂ groups (though not present in D5).

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to obtain the NMR spectrum. The chemical shifts are referenced to an internal or external standard, typically tetramethylsilane (B1202638) (TMS). For decamethylcyclopentasiloxane, a single sharp resonance is expected in the ²⁹Si NMR spectrum, consistent with the chemical equivalence of the five silicon atoms in the ring.[7]

Gas-Phase Electron Diffraction

Gas-phase electron diffraction provides information about the molecular structure in the absence of intermolecular interactions present in the solid state.

Methodology:

• Sample Introduction: A gaseous beam of decamethylcyclopentasiloxane is introduced into a high-vacuum chamber.

• Electron Diffraction: The gas molecules are intersected by a high-energy electron beam. The scattered electrons form a diffraction pattern that is recorded on a detector.

• Data Analysis: The diffraction pattern is analyzed to determine the radial distribution of interatomic distances within the molecule. This information is then used to build a three-dimensional model of the molecule's geometry, including bond lengths and bond angles.

Visualizations

To aid in the understanding of the molecular structure and the relationships between its components, the following diagrams are provided.

Caption: 2D representation of the decamethylcyclopentasiloxane molecular structure.

Caption: Workflow for the structural elucidation of decamethylcyclopentasiloxane.

Conclusion

The molecular structure of decamethylcyclopentasiloxane is characterized by a flexible ten-membered siloxane ring with methyl substituents on each silicon atom. This inherent flexibility gives rise to a complex conformational landscape. A combination of experimental techniques, including X-ray crystallography, NMR spectroscopy, and gas-phase electron diffraction, alongside computational modeling, provides a comprehensive understanding of its geometry, bonding, and dynamic behavior. The data and methodologies presented in this guide offer a valuable resource for researchers and professionals working with this important organosilicon compound.

References

• 1. pascal-man.com [pascal-man.com]
• 2. researchgate.net [researchgate.net]
• 3. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 4. Decamethylcyclopentasiloxane | 541-02-6 [chemicalbook.com]
• 5. Decamethylcyclopentasiloxane (D5) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. High resolution solid-state 29Si NMR spectroscopy of silicone gels used to fill breast prostheses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]

Decamethylcyclopentasiloxane CAS number 541-02-6

An In-depth Technical Guide to Decamethylcyclopentasiloxane (CAS No. 541-02-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Decamethylcyclopentasiloxane (D5), a cyclic volatile methylsiloxane (cVMS), is a compound of significant industrial importance, particularly in the formulation of personal care products, as a chemical intermediate, and as a solvent.[1] Its unique physicochemical properties, such as high volatility, low viscosity, and a smooth, non-greasy feel, have driven its widespread use.[2] This guide provides a comprehensive technical overview of D5, consolidating critical data on its physicochemical properties, synthesis, and applications. It further details its toxicological profile, metabolic pathways, environmental fate, and the analytical methodologies used for its detection and quantification. This document is intended to serve as a core reference for professionals in research, safety assessment, and drug development.

Physicochemical Properties

D5 is a colorless, odorless, and slightly volatile liquid.[1] Its key physical and chemical characteristics are summarized below, providing essential data for formulation, environmental modeling, and safety assessment.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₃₀O₅Si₅	[2]
Molecular Weight	370.77 g/mol	[3]
CAS Number	541-02-6	[2]
Appearance	Colorless liquid	[3]
Density	0.958 g/mL at 25°C	[2]
Boiling Point	210°C at 1013 hPa	[4]
Melting Point	-38°C	[3]
Vapor Pressure	0.3 hPa at 25°C	[4]
Water Solubility	17 µg/L (0.017 mg/L) at 23°C	[5][6]
Log Kow (Octanol-Water Partition Coefficient)	8.02 at 25.3°C	[4][6]
Henry's Law Constant	33.2 Pa·m³/mol at 25°C	[5]
Flash Point	73°C (closed cup)	[3][4]

Synthesis and Industrial Production

The primary commercial synthesis of D5 starts with the hydrolysis of dimethyldichlorosilane (Si(CH₃)₂Cl₂). This reaction produces a mixture of cyclic dimethylsiloxanes (including D4, D5, and D6) and linear polydimethylsiloxane. The more volatile cyclic siloxanes, including D5, are then separated from the mixture via distillation.[1] To maximize the yield of cyclic siloxanes, the entire polymer/ring mixture can be equilibrated in the presence of a strong base catalyst, such as potassium hydroxide (B78521) (KOH), which drives the reaction toward the formation of the volatile cyclic compounds.[1]

Commercial synthesis pathway for D5 production.

Applications

D5's unique properties make it a versatile ingredient in numerous applications:

• Personal Care Products: It is widely used in antiperspirants, deodorants, skin creams, and hair care products, where it acts as a carrier, provides a smooth application, and evaporates without leaving a residue.[2][5]

• Industrial Intermediate: D5 is a key monomer in the production of high-molecular-weight silicone polymers (polydimethylsiloxanes).[1][7]

• Solvent: It is used as a solvent in industrial cleaning and as a "green" alternative to perchloroethylene in dry cleaning.[1]

• Pharmaceuticals and Medical Devices: Silicone polymers derived from D5 are used in some biomedical applications and pharmaceutical formulations.[7]

Toxicological Profile

D5 exhibits a low order of acute toxicity. The primary concerns from repeated exposure in animal models relate to effects on the liver and, in female rats, the uterus.

Quantitative Toxicity Data

Endpoint	Species	Route	Value	Reference(s)
Acute Oral LD50	Rat	Oral	> 5,000 mg/kg	[4][7]
Acute Dermal LD50	Rabbit	Dermal	> 2,000 mg/kg	[4][7]
Acute Inhalation LC50	Rat	Inhalation (4h)	8.67 mg/L (approx. 560 ppm)	[4][8]
Skin Irritation	Rabbit	Dermal	Non-irritating	[4]
Eye Irritation	Rabbit	Ocular	Non-irritating	[4]
Skin Sensitization	Mouse	Dermal	Non-sensitizer	[4]
Genotoxicity/Mutagenicity	In vitro & In vivo	N/A	Negative in Ames test and other standard assays	[9]
Reproductive Toxicity NOAEL	Rat	Inhalation	160 ppm (highest tested dose)	[10]
28-Day Inhalation NOAEL (Systemic)	Rat	Inhalation	75 ppm (based on liver weight changes)	[11][12]
2-Year Chronic Inhalation NOAEL	Rat	Inhalation	160 ppm	[13]

Metabolism and Toxicokinetics

Upon exposure, D5 absorption is highest via the oral route, followed by inhalation and then dermal exposure, where absorption is very low due to rapid evaporation.[8] Once absorbed, D5 is metabolized primarily in the liver through two main pathways:

• Oxidative Demethylation: Cytochrome P450 enzymes remove methyl groups.

• Hydrolysis: The silicon-oxygen (Si-O) bond of the cyclic structure is cleaved.

The major urinary metabolites identified in rats are dimethylsilanediol (B41321) (Me₂Si(OH)₂) and methylsilanetriol (B1219558) (MeSi(OH)₃), along with other hydroxylated and cleaved siloxanes.[8][14] Due to its volatility, a significant portion of absorbed D5 is cleared rapidly through exhalation of the unchanged parent compound.[9] This rapid clearance limits the potential for bioaccumulation.[9]

Simplified metabolic pathway of D5 in mammals.

Mode of Action for Uterine Tumors in Rats

In a 2-year chronic inhalation study, an increased incidence of uterine endometrial adenocarcinomas was observed in female Fischer 344 rats at the highest exposure concentration (160 ppm).[15][16] Extensive mechanistic studies have concluded that this effect is not relevant to humans.[13][15] The proposed mode of action is specific to the aging female rat and is not driven by genotoxicity or direct estrogenic activity.[15] The pathway is believed to involve an interaction with dopamine (B1211576) signaling.[9]

The proposed sequence of events is as follows:

• Dopamine Agonist-Like Activity: D5 acts as a dopamine receptor agonist in the central nervous system.

• Prolactin Inhibition: This leads to a decrease in the secretion of prolactin from the pituitary gland.

• Hormonal Imbalance: The reduction in prolactin alters the estrous cycle, causing a decrease in progesterone (B1679170) and a relative increase in the estrogen-to-progesterone ratio.

• Uterine Proliferation: This sustained estrogenic stimulation, unopposed by sufficient progesterone, leads to endometrial proliferation and, over a chronic duration in susceptible aging rats, the development of tumors.[15]

Proposed mode of action for D5-induced uterine tumors in rats.

Environmental Fate and Ecotoxicology

D5's high vapor pressure and low water solubility mean that a primary route of environmental transport is volatilization into the atmosphere, where it can be transported over long distances.[5][17]

Parameter	Value	Medium	Reference(s)
Atmospheric Half-life	~10 days (via reaction with OH radicals)	Air	[5]
Hydrolysis Half-life (pH 7, 12°C)	~315 days	Freshwater	[5][18]
Hydrolysis Half-life (pH 8, 9°C)	~64 days	Marine Water	[5][18]
Sediment Degradation Half-life	>1200 days	Sediment	[5]
Biodegradability	Not readily biodegradable	Water/Sediment	[18]
Bioconcentration Factor (BCF)	7,060 L/kg (experimentally determined)	Fish	[4][18]
Biomagnification Factor (BMF)	3.9 (lipid-normalized)	Fish	[18]

Despite having a high BCF, indicating accumulation from water into aquatic organisms, D5 does not appear to biomagnify significantly in food webs due to efficient metabolism and elimination.[19] Acute toxicity to aquatic organisms is low, with no effects observed up to its limit of water solubility.[18]

Experimental Protocols

Protocol: Analysis of D5 in Environmental/Biological Media by GC-MS

This section outlines a generalized methodology for the quantification of D5 in matrices like water, sediment, or biota, based on common principles from cited analytical methods.

Objective: To accurately quantify the concentration of D5 while minimizing contamination and analyte loss.

Methodology:

• Sample Preparation & Extraction:

  • Internal Standard: Prior to extraction, spike the sample with a known amount of a labeled internal standard (e.g., ¹³C-labeled D5) to correct for matrix effects and variations during sample processing.[20]

  • Water: Employ membrane-assisted solvent extraction or liquid-liquid extraction with a non-polar solvent like hexane.[21]

  • Solids (Sediment, Biota): Use liquid-solid extraction. For biota, samples are often homogenized in a solvent mixture (e.g., acetone/hexane).[22][23] Alternatively, a purge-and-trap method can be used where the sample is heated in a water slurry, and volatiles are purged with nitrogen onto a sorbent trap.[23]

  • Key Consideration: Avoid any evaporative concentration steps due to the high volatility of D5. Use of large-volume injection techniques is preferred to achieve low detection limits.[21]

• Instrumental Analysis (GC-MS):

  • Gas Chromatograph (GC):

    • Injection: Use a large-volume injector and a septumless configuration to prevent contamination from septum bleed.[21]

    • Column: A non-polar capillary column (e.g., DB-5 or similar) is typically used to separate the siloxanes.

    • Temperature Program: A programmed temperature ramp is used to elute the analytes based on their boiling points.

  • Mass Spectrometer (MS):

    • Ionization: Electron Impact (EI) ionization is standard.[20]

    • Detection: Operate in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity. Monitor characteristic ions for D5 (e.g., m/z 355) and its labeled internal standard (e.g., m/z 360 for ¹³C-D5).[20]

• Quantification:

  • Generate a calibration curve using standards of known D5 concentrations containing the internal standard.

  • Calculate the concentration of D5 in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Generalized workflow for D5 analysis by GC-MS.

Protocol: Rodent Inhalation Toxicity Study (Subchronic)

This section outlines a typical experimental design for a subchronic inhalation toxicity study, based on published OECD guideline-style studies for D5.[11][24]

Objective: To evaluate the potential toxicity of D5 following repeated inhalation exposure over a 3-month period and to assess the reversibility of any effects.

Methodology:

• Test System: Fischer 344 or Sprague-Dawley rats (e.g., 20-30 animals per sex per group).

• Exposure:

  • Route: Whole-body or nose-only inhalation.[10][24]

  • Duration: 6 hours per day, 5-7 days per week, for 13 weeks (90 days).[11][24]

  • Concentrations: Multiple dose groups (e.g., 0, 25, 50, 100, 200 ppm) and a concurrent control group exposed to filtered air. The highest concentration is typically set near the maximum achievable vapor concentration.[24]

  • Atmosphere Generation: D5 vapor is generated and mixed with air; concentrations are monitored analytically (e.g., by GC-FID) throughout the exposure period.[16]

• In-Life Observations:

  • Monitor clinical signs of toxicity, body weight, and food consumption regularly (e.g., weekly).

• Endpoint Analysis (Terminal Sacrifice):

  • At the end of the 90-day exposure period, a subset of animals from each group is euthanized.

  • Clinical Pathology: Collect blood for hematology and clinical chemistry analysis.

  • Organ Weights: Weigh key organs (liver, kidneys, lungs, spleen, gonads, etc.).

  • Histopathology: Perform a complete gross necropsy and preserve a comprehensive set of tissues for microscopic examination.

• Recovery Phase:

  • A subset of animals from the control and high-dose groups is maintained for a non-exposure recovery period (e.g., 4 weeks) after the main study.

  • These animals are then subjected to the same endpoint analyses to assess the persistence or reversibility of any observed effects.[24]

Conclusion

Decamethylcyclopentasiloxane (D5) is a high-production-volume chemical with a well-characterized profile. Its physicochemical properties make it highly effective in a range of consumer and industrial applications. Toxicological data indicate a low potential for acute toxicity, and it is not genotoxic or a reproductive toxicant. Chronic exposure in rats has identified the liver as a target organ and induced uterine tumors in females through a non-genotoxic, endocrine-mediated mode of action considered not relevant to humans. Environmentally, its persistence and potential for bioaccumulation are balanced by its atmospheric degradation and rapid metabolic clearance in organisms. The established analytical methods allow for its reliable quantification in various matrices, supporting ongoing research and risk assessment. This guide provides a foundational technical resource for professionals engaged in work related to this compound.

References

• 1. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 2. DECAMETHYLCYCLOPENTASILOXANE (D5) - Ataman Kimya [atamanchemicals.com]
• 3. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. aces.su.se [aces.su.se]
• 6. tera.org [tera.org]
• 7. bg.cpachem.com [bg.cpachem.com]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. Toxicology of decamethylcyclopentasiloxane (D5) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A two-generation reproductive toxicity study of decamethylcyclopentasiloxane (D5) in rats exposed by whole-body vapor inhalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Toxicology and humoral immunity assessment of decamethylcyclopentasiloxane (D5) following a 1-month whole body inhalation exposure in Fischer 344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 13. Decamethylcyclopentasiloxane (D5) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Metabolites of hexamethyldisiloxane and decamethylcyclopentasiloxane in Fischer 344 rat urine--a comparison of a linear and a cyclic siloxane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Biological relevance of decamethylcyclopentasiloxane (D5) induced rat uterine endometrial adenocarcinoma tumorigenesis: Mode of action and relevance to humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scialliconsulting.com [scialliconsulting.com]
• 17. Decamethylcyclopentasiloxane (D5) environmental sources, fate, transport, and routes of exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 19. Bioaccumulation of decamethylpentacyclosiloxane (D5): A review | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 20. Sensitive method for quantification of octamethylcyclotetrasiloxane (D4) and decamethylcyclopentasiloxane (D5) in end-exhaled air by thermal desorption gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Determination of cyclic volatile methylsiloxanes in water, sediment, soil, biota, and biosolid using large-volume injection-gas chromatography-mass spectrometry [pubmed.ncbi.nlm.nih.gov]
• 22. silicones.eu [silicones.eu]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Inhalation toxicology of decamethylcyclopentasiloxane (D5) following a 3-month nose-only exposure in Fischer 344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Cyclic Volatile Methylsiloxanes: A Technical Review of Environmental Fate, Toxicological Profile, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic volatile methylsiloxanes (cVMS) are a class of organosilicon compounds characterized by a circular backbone of alternating silicon and oxygen atoms, with methyl groups attached to the silicon atoms. Specifically, octamethylcyclotetrasiloxane (B44751) (D4), decamethylcyclopentasiloxane (D5), and dodecamethylcyclohexasiloxane (B120686) (D6) are produced in high volumes and are widely used in a variety of industrial applications and consumer products.[1] Their unique physicochemical properties, such as low surface tension, high volatility, and a smooth, non-greasy feel, have led to their extensive use in personal care products like cosmetics, shampoos, and deodorants, as well as in industrial cleaning solvents and as precursors for silicone polymers.[2][3] The widespread use of these compounds has resulted in their continuous release into the environment, leading to their detection in various environmental compartments, including air, water, soil, sediment, and biota.[2][4] This technical guide provides a comprehensive review of the current literature on cVMS, focusing on their environmental fate, toxicological effects, and the analytical methodologies used for their detection and quantification.

Physicochemical Properties and Environmental Fate

The environmental behavior of cVMS is largely governed by their distinct physicochemical properties. They are characterized by low to moderate molecular weights, high vapor pressures, and low water solubility.[5] This combination of properties results in high air-water partition coefficients (KAW) and high octanol-water partition coefficients (log KOW), indicating a tendency to partition into the atmosphere and lipids.[5][6]

Table 1: Physicochemical Properties of D4, D5, and D6

Property	D4 (Octamethylcyclotetrasiloxane)	D5 (Decamethylcyclopentasiloxane)	D6 (Dodecamethylcyclohexasiloxane)	Reference
CAS Number	556-67-2	541-02-6	540-97-6	[7]
Molecular Weight ( g/mol )	296.62	370.77	444.92	[6]
Vapor Pressure (Pa at 25°C)	132	4.7 - 40	4.7	[5][6]
Water Solubility (µg/L)	56	5 - 17	5	[5][6]
Log KOW	6.49 - 6.98	8.03 - 8.07	9.1	[5][6]
Log KOC	4.2 - 5.1	5.2 - 6.0	5.7 - 6.0	[6]
BCF (L/kg)	1,660 - 12,400	>5,000	-	[6][7]
Hydrolysis Half-life (pH 7, 25°C)	4 days	74 days	400 days	[5][6]

Once released into the environment, cVMS can undergo long-range atmospheric transport.[2] However, their potential to contaminate remote regions like the Arctic is considered low.[2] In aquatic environments, their high hydrophobicity leads to partitioning into sediment and biota.[2] While they exhibit high bioconcentration factors (BCFs), there is limited evidence of trophic biomagnification for D4 and D5 in aquatic food webs.[2]

Toxicological Profile

The toxicological effects of cVMS have been the subject of considerable research and regulatory scrutiny. Generally, they exhibit low acute toxicity in oral, dermal, and inhalation routes of exposure and are not considered mutagenic, sensitizers, or irritants.[7] However, concerns have been raised regarding their potential for persistence, bioaccumulation, and long-term health effects.[7]

D4 has been identified as a substance of very high concern (SVHC) due to its persistent, bioaccumulative, and toxic (PBT) properties.[7] D5 and D6 are also identified as vPvB (very persistent and very bioaccumulative) substances.[7] Long-term exposure to D4 in rodents has been associated with uterine tumors, although the relevance of these findings to humans is still debated.[4] Some studies suggest that low molecular weight silicones can penetrate the skin and accumulate in the body, potentially affecting organs in the long term.[8]

Endocrine Disruption Potential of D4

One of the more specific toxicological concerns is the potential for D4 to act as an endocrine disruptor. Studies have suggested that D4 may act as a dopamine (B1211576) D2-receptor agonist in vivo.[3] This interaction can lead to a reduction in serum prolactin levels, which in turn can cause hormonal dysregulation.[3]

Figure 1: Proposed mechanism of D4-induced endocrine disruption via the dopamine D2 receptor.

It is important to note that the specific cellular signaling pathways affected by cVMS are not yet well-elucidated in the scientific literature. While some studies on silica (B1680970) nanoparticles have shown upregulation of TNF and MAPK signaling pathways, it is not scientifically sound to extrapolate these findings directly to cVMS without specific evidence.[9][10]

Experimental Protocols

Accurate and reliable analytical methods are crucial for assessing the environmental concentrations and potential risks of cVMS. Due to their volatile nature and ubiquitous presence in laboratory environments, trace analysis of cVMS presents significant challenges, including the risk of contamination.[11]

General Workflow for cVMS Analysis

The following diagram illustrates a general workflow for the analysis of cVMS in environmental and biological samples.

Figure 2: Generalized workflow for the analysis of cVMS in environmental and biological samples.

Detailed Methodologies

Several methods have been developed for the extraction and quantification of cVMS in various matrices.

1. Purge and Trap Method for Biota Samples [12]

• Principle: This method is suitable for biological tissues and aims to minimize contamination by preparing highly purified sample extracts.

• Procedure:

  • The sample is heated in water without prior homogenization.

  • cVMS are purged from the resulting slurry with a stream of inert gas.

  • The purged cVMS are trapped on a solid-phase sorbent cartridge (e.g., Isolute ENV+).

  • The trapped analytes are subsequently eluted with a small volume of an organic solvent (e.g., n-hexane).

  • The eluate is then analyzed by gas chromatography-mass spectrometry (GC-MS).

• Key Advantages: Reduces the risk of sample contamination and provides clean extracts.

2. Liquid-Solid Extraction for Solid Matrices [11]

• Principle: This is a common technique for extracting cVMS from solid samples like sediment, soil, and biosolids.

• Procedure:

  • A known weight of the solid sample is mixed with a suitable organic solvent (e.g., pentane).

  • The mixture is agitated (e.g., by shaking or sonication) to facilitate the transfer of cVMS from the sample matrix to the solvent.

  • The solvent is separated from the solid material by centrifugation or filtration.

  • The extract is then ready for analysis, often without a concentration step to avoid volatile losses.

• Instrumentation: To compensate for the lack of a concentration step, large-volume injection (LVI) coupled with GC-MS is often employed to achieve low detection limits. A septumless GC configuration is also recommended to minimize background contamination from septum bleed.[11]

3. Membrane-Assisted Solvent Extraction for Water Samples [11]

• Principle: This technique is used for the extraction of cVMS from aqueous samples.

• Procedure:

  • The water sample is passed through a semi-permeable membrane.

  • An organic solvent on the other side of the membrane extracts the cVMS from the water.

  • The organic extract is then collected for analysis by LVI-GC-MS.

4. Extraction from Personal Care Products

• Principle: Due to the high concentrations of cVMS in these products, a simple dilution followed by direct injection or a straightforward extraction is often sufficient.

• Procedure:

  • A small, weighed amount of the product is dissolved or suspended in a suitable organic solvent.

  • The solution may be sonicated and centrifuged to separate any insoluble components.[13]

  • The supernatant is filtered and then analyzed, typically by GC with flame ionization detection (GC-FID) or GC-MS.[13]

Quantitative Data

The following tables summarize some of the quantitative data available in the literature regarding the concentrations of cVMS in various products and environmental matrices.

Table 2: Concentrations of cVMS in Personal Care Products

Product Category	D4 (mg/g)	D5 (mg/g)	D6 (mg/g)	Reference
Deodorants/Antiperspirants (median)	0.053	142	2.3
Cosmetics (median)		44.6	30.0
Skin Care (median)		8.4	0.32
Hair Care (median)	0.0055	9.6	0.18
Sun Care (median)	0.0085	34.8	0.53

Table 3: Environmental Concentrations of cVMS

Matrix	D4	D5	D6	Location/Notes	Reference
River Sediment (ng/g dw)	< MDL	690 (mean)	71 (mean)	Tokyo Bay watershed	[14]
Fish (ng/g ww)	Below LOQ in most samples	-	-	Swedish lakes	[12]

Table 4: Toxicological Endpoints

Compound	Endpoint	Value	Species	Reference
D4	NOEC (sediment)	Concentrations in soil and sediment have not exceeded the maximum no-observed-effect-concentration threshold	Aquatic organisms	[2]
D5	NOEC (sediment)	Concentrations in soil and sediment have not exceeded the maximum no-observed-effect-concentration threshold	Aquatic organisms	[2]

Conclusion

Cyclic volatile methylsiloxanes are a class of chemicals with widespread use and environmental presence. Their physicochemical properties drive their distribution in the environment, with a tendency to partition to the atmosphere and biota. While generally exhibiting low acute toxicity, concerns remain regarding their persistence, bioaccumulation potential, and potential for long-term health effects, particularly the endocrine-disrupting potential of D4. The specific molecular mechanisms and signaling pathways affected by cVMS remain an area requiring further research. Accurate and sensitive analytical methods are essential for monitoring their environmental levels and assessing risks. The protocols outlined in this guide provide a foundation for researchers in this field. Continued research is necessary to fully understand the long-term implications of cVMS on both environmental and human health.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Review of recent advances in research on the toxicity, detection, occurrence and fate of cyclic volatile methyl siloxanes in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. www2.mst.dk [www2.mst.dk]
• 4. Cyclic volatile methyl siloxanes (D4, D5, and D6) as the emerging pollutants in environment: environmental distribution, fate, and toxicological assessments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tissue‐based risk assessment of cyclic volatile methyl siloxanes | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 6. Tissue‐based risk assessment of cyclic volatile methyl siloxanes | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 7. toxhub-consulting.com [toxhub-consulting.com]
• 8. Direct Human Contact with Siloxanes (Silicones) – Safety or Risk Part 1. Characteristics of Siloxanes (Silicones) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Signaling Pathways Regulated by Silica Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Signaling Pathways Regulated by Silica Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of cyclic volatile methylsiloxanes in water, sediment, soil, biota, and biosolid using large-volume injection-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. dioxin20xx.org [dioxin20xx.org]

In-Depth Technical Guide to the Physical Properties of Decamethylcyclopentasiloxane (D5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Decamethylcyclopentasiloxane (D5), a volatile cyclic siloxane widely utilized in various industrial and commercial applications, including cosmetics, personal care products, and as a solvent. This document summarizes essential quantitative data, outlines experimental methodologies for property determination, and presents logical relationships through diagrams to facilitate a deeper understanding for research, development, and formulation activities.

Core Physical Properties of D5 Siloxane

Decamethylcyclopentasiloxane, an organosilicon compound with the formula [(CH₃)₂SiO]₅, is a colorless and odorless liquid with low viscosity and high volatility.[1][2] Its unique physical characteristics make it a valuable ingredient in formulations requiring rapid drying and a smooth, non-greasy feel.

Quantitative Data Summary

The physical properties of D5 siloxane have been well-characterized. The following tables summarize the key quantitative data from various sources.

Property	Value	Units	Conditions	References
Boiling Point	210	°C	at 101.3 kPa	[3][4][5]
Boiling Point	90	°C	at 10 mmHg	[1][2][6][7]
Melting Point	-38	°C	[3][4]
Melting Point	-44	°C	[6][7][8]
Melting Point	-47	°C	[5]

Property	Value	Units	Conditions	References
Density	0.958	g/mL	at 25 °C	[1][6][7][8]
Density	0.959	g/cm³	at 20 °C
Vapor Pressure	20.4 ± 1.1	Pa	at 25 °C	[5]
Vapor Pressure	33.2	Pa	at 25 °C	[6][7]
Viscosity	3.74	cP	[5]
Water Solubility	17.03 ± 0.72	ppb	at 23 °C	[5]
Refractive Index	1.396	n20/D	[1][2][6][7][8]
Flash Point	162	°F	[6][7][8]

Experimental Protocols for Physical Property Determination

Standardized methods, such as those provided by the Organisation for Economic Co-operation and Development (OECD) and ASTM International, are employed to determine the physical properties of chemical substances like D5 siloxane.[2][8] These protocols ensure data consistency and comparability across different laboratories.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A standard method for determining the boiling point is based on distillation principles, as outlined in methods like ASTM D1120.[1][3][7]

Methodology:

• Apparatus Setup: A distillation flask is filled with a measured volume of the D5 siloxane sample. Boiling chips are added to ensure smooth boiling. A condenser is attached to the flask, and a calibrated temperature measuring device is positioned so that its bulb is just below the side arm of the flask.

• Heating: The flask is gently heated.

• Equilibrium: The liquid is brought to a boil, and the heating rate is adjusted to maintain a steady reflux and a constant temperature reading.

• Data Recording: The temperature at which the liquid and vapor are in equilibrium is recorded as the boiling point. This is indicated by a stable temperature reading on the thermometer.

• Pressure Correction: The observed boiling point is corrected to standard atmospheric pressure (101.3 kPa) if the measurement is performed at a different pressure.

Determination of Melting Point

The melting point is the temperature at which a solid substance transitions into a liquid state. For substances like D5 siloxane, which has a low melting point, a cryostat or a specialized melting point apparatus is used.

Methodology:

• Sample Preparation: A small, representative sample of solidified D5 siloxane is placed in a capillary tube.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus with a calibrated temperature sensor and a means of controlled heating.

• Heating: The sample is heated at a slow, controlled rate.

• Observation: The temperature at which the first signs of melting are observed (the point of collapse) and the temperature at which the entire sample becomes liquid are recorded. The range between these two temperatures is the melting range. For a pure substance, this range is typically narrow.

• Data Recording: The melting point is reported as the temperature at which the substance is completely molten.

Visualizing Methodologies and Relationships

To further clarify the experimental process and the interplay of physical properties, the following diagrams are provided.

Caption: Experimental workflow for determining the boiling point of D5 siloxane.

Caption: Interrelationship of key physical properties of D5 siloxane.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. search.library.brandeis.edu [search.library.brandeis.edu]
• 3. img.antpedia.com [img.antpedia.com]
• 4. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 6. oecd.org [oecd.org]
• 7. bsj.org.jm [bsj.org.jm]
• 8. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of Decamethylcyclopentasiloxane (D5): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for decamethylcyclopentasiloxane (D5), a key ingredient in numerous pharmaceutical and personal care products. This document collates critical data from infrared (IR) and Raman spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry (MS), presenting them in a structured format for easy reference and comparison. Detailed experimental protocols are provided to aid in the replication of these findings.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for decamethylcyclopentasiloxane.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment	Reference
~2965	C-H stretch (in CH₃)	[1][2][3][4]
~1260	CH₃ symmetric deformation in Si-CH₃	[4][5]
~1090-1020	Si-O-Si asymmetric stretch	[1][2][3][4]
~800	Si-C stretch / CH₃ rock in Si-CH₃	[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Solvent	Chemical Shift (δ) ppm	Multiplicity	Assignment	Reference
¹H	CDCl₃	~0.1	Singlet	Si-CH ₃	[6][7]
¹³C	CDCl₃	~1.0	Quartet	Si-C H₃	[8][9]
²⁹Si	Neat	~-22.3	Singlet	O-Si (CH₃)₂-O	[8][10]

Mass Spectrometry (Electron Ionization - EI)

m/z	Relative Intensity (%)	Assignment	Reference
355	High	[M - CH₃]⁺	[11][12][13][14]
281	Moderate	[M - Si(CH₃)₃O]⁺ (Fragment)	[11][12]
267	Moderate	[M - C₃H₉Si₂O]⁺ (Fragment)	[8][11][12]
207	Moderate	[Si₄O₄(CH₃)₇]⁺ (Fragment)	[12]
73	High	[Si(CH₃)₃]⁺	[12][14]

Note: The molecular ion peak [M]⁺ at m/z 370 is often not observed or is of very low intensity in electron ionization mass spectra of decamethylcyclopentasiloxane.[13]

Experimental Protocols

The following sections detail the methodologies for acquiring the spectroscopic data presented above.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of decamethylcyclopentasiloxane.

Methodology (Attenuated Total Reflectance - ATR):

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a horizontal ATR accessory featuring a Zinc Selenide (ZnSe) or diamond crystal is utilized.[3]

• Sample Preparation: A small drop of neat decamethylcyclopentasiloxane liquid is placed directly onto the ATR crystal.

• Data Acquisition:

  • A background spectrum of the clean, empty ATR crystal is collected.[5]

  • The sample is applied, and the spectrum is recorded over a range of 4000-400 cm⁻¹.[5]

  • A resolution of 4 cm⁻¹ is typically employed, and multiple scans (e.g., 32 or 64) are co-added to improve the signal-to-noise ratio.[3][5]

• Data Processing: The resulting spectrum is presented in terms of absorbance or transmittance as a function of wavenumber (cm⁻¹).

Methodology (Transmission):

• Instrumentation: A standard FTIR spectrometer.

• Sample Preparation: The sample is prepared as a dilute solution (e.g., 5% in carbon tetrachloride for the 3800-1270 cm⁻¹ region and 2% in carbon disulfide for the 1270-625 cm⁻¹ region) and placed in a liquid transmission cell with a defined path length (e.g., 0.011 cm).[1][2] Alternatively, a thin film of the neat liquid can be prepared between two potassium bromide (KBr) plates.

• Data Acquisition: A background spectrum of the empty cell or KBr plates is recorded. The sample is then scanned under the same conditions as the ATR method.

• Data Processing: The spectrum is processed to yield an absorbance or transmittance plot.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H, ¹³C, and ²⁹Si NMR spectra for structural elucidation.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with probes for ¹H, ¹³C, and ²⁹Si detection.[15]

• Sample Preparation:

  • For ¹H and ¹³C NMR, approximately 10-20 mg of decamethylcyclopentasiloxane is dissolved in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal reference (0 ppm).[6]

  • For ²⁹Si NMR, the neat liquid can often be used, or a solution in a suitable solvent without silicon-containing compounds can be prepared.

• Data Acquisition:

  • ¹H NMR: A standard single-pulse experiment is performed. Key parameters include a 90° pulse width, a relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: A proton-decoupled pulse sequence is used to obtain singlets for all carbon environments. A longer relaxation delay may be necessary due to the longer relaxation times of quaternary carbons, although in D5 all carbons are primary.

  • ²⁹Si NMR: Due to the low natural abundance and negative gyromagnetic ratio of ²⁹Si, techniques like Distortionless Enhancement by Polarization Transfer (DEPT) or the use of chromium(III) acetylacetonate (B107027) as a relaxation agent may be employed to enhance signal intensity and reduce acquisition time.[16]

• Data Processing: The resulting Free Induction Decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to TMS.

Mass Spectrometry

Objective: To determine the mass-to-charge ratio of the molecule and its fragments to confirm its molecular weight and structure.

• Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation.[13]

• Sample Preparation: The decamethylcyclopentasiloxane sample is diluted in a volatile organic solvent such as acetone (B3395972) or methanol.[13][17]

• Gas Chromatography (for GC-MS):

  • Column: A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5), is commonly used.[18]

  • Injection: A small volume (e.g., 1 µL) is injected into the GC inlet, which is heated to a temperature sufficient to volatilize the sample (e.g., 250-320°C).[13][18]

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.0-1.5 mL/min).[18][19]

  • Oven Program: The oven temperature is ramped to separate components, for instance, starting at 50°C and increasing to 200°C or higher.[18]

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at a standard energy of 70 eV is used.[13][19]

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer separates the ions based on their mass-to-charge ratio.

  • Detection: The detector records the abundance of each ion.

• Data Processing: The resulting mass spectrum plots the relative intensity of ions as a function of their m/z values.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of decamethylcyclopentasiloxane.

Spectroscopic characterization workflow for D5.

References

• 1. Cyclopentasiloxane, decamethyl- [webbook.nist.gov]
• 2. Cyclopentasiloxane, decamethyl- [webbook.nist.gov]
• 3. pstc.org [pstc.org]
• 4. gelest.com [gelest.com]
• 5. mdpi.com [mdpi.com]
• 6. spectrabase.com [spectrabase.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. dev.spectrabase.com [dev.spectrabase.com]
• 10. High resolution solid-state 29Si NMR spectroscopy of silicone gels used to fill breast prostheses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cyclopentasiloxane, decamethyl- [webbook.nist.gov]
• 12. Decamethylcyclopentasiloxane(541-02-6) MS spectrum [chemicalbook.com]
• 13. jeol.com [jeol.com]
• 14. tandfonline.com [tandfonline.com]
• 15. A 29Si, 1H, and 13C Solid-State NMR Study on the Surface Species of Various Depolymerized Organosiloxanes at Silica Surface - PMC [pmc.ncbi.nlm.nih.gov]
• 16. magritek.com [magritek.com]
• 17. Semi-quantitative Analysis of Low-molecular-weight Cyclic Siloxane in Silicone Rubber via Pyrolysis GC/MS | JEOL Resources [jeolusa.com]
• 18. silicones.eu [silicones.eu]
• 19. Frontiers | Simultaneous determination of 11 kinds of siloxanes in drinking water and source water using solid-phase microextraction combined with gas chromatography-mass spectrometry [frontiersin.org]

An In-depth Technical Guide to the Thermodynamic Properties of Cyclic Siloxanes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of cyclic siloxanes, compounds of significant interest in various scientific and industrial fields, including drug development and materials science. This document summarizes key quantitative data, details experimental methodologies for their determination, and visualizes a relevant biological signaling pathway influenced by these compounds.

Introduction to Cyclic Siloxanes

Cyclic siloxanes, also known as cyclomethicones, are a class of organosilicon compounds with the general formula (R₂SiO)ₙ, where R is typically a methyl group.[1] They consist of a backbone of alternating silicon and oxygen atoms in a closed loop.[2] The most commercially significant cyclic siloxanes are hexamethylcyclotrisiloxane (B157284) (D3), octamethylcyclotetrasiloxane (B44751) (D4), decamethylcyclopentasiloxane (D5), and dodecamethylcyclohexasiloxane (B120686) (D6).[1] Their unique properties, such as high thermal stability, low surface tension, and biocompatibility, make them valuable in a wide range of applications, from industrial lubricants to excipients in pharmaceutical formulations.[1][3] Understanding their thermodynamic properties is crucial for process design, safety assessment, and predicting their behavior in various applications.

Thermodynamic Data of Common Cyclic Siloxanes

The thermodynamic properties of cyclic siloxanes are fundamental to their application and behavior. Key parameters include enthalpy, entropy, Gibbs free energy, heat capacity, and phase transition data. The following tables summarize critically evaluated thermodynamic data for the most common cyclic siloxanes.

Table 1: General and Phase Transition Properties of Cyclic Siloxanes

Property	Hexamethylcyclotrisiloxane (D3)	Octamethylcyclotetrasiloxane (D4)	Decamethylcyclopentasiloxane (D5)	Dodecamethylcyclohexasiloxane (D6)
CAS Number	541-05-9	556-67-2	541-02-6	540-97-6
Molecular Formula	C₆H₁₈O₃Si₃	C₈H₂₄O₄Si₄	C₁₀H₃₀O₅Si₅	C₁₂H₃₆O₆Si₆
Molecular Weight ( g/mol )	222.46	296.62	370.77	444.92
Melting Point (°C)	64[4]	17.58[4]	-38[5]	-3[6]
Boiling Point (°C)	134[4]	175[7]	210[5]	245[6]
Enthalpy of Fusion (ΔHfus) (kJ/mol)	-	18.0 (at 290.73 K)[8]	-	-
Enthalpy of Vaporization (ΔHvap) (kJ/mol)	-	44 (at 25°C)[1]	51.4 (at 25°C)[1]	-
Vapor Pressure (Pa at 25°C)	-	132[1]	33.2[1]	4.6[1]

Table 2: Standard Thermodynamic Properties of Formation (at 298.15 K and 1 bar)

Property	Hexamethylcyclotrisiloxane (D3)	Octamethylcyclotetrasiloxane (D4)	Decamethylcyclopentasiloxane (D5)	Dodecamethylcyclohexasiloxane (D6)
Standard Enthalpy of Formation (ΔHf°) (gas, kJ/mol)	-1595.8 ± 6.3	-2116.7 ± 7.1	-2639.7 ± 8.8	-3162.7 ± 10.5
Standard Molar Entropy (S°) (gas, J/mol·K)	558.1 ± 4.2	679.5 ± 5.1	800.8 ± 6.0	922.2 ± 6.9
Standard Gibbs Free Energy of Formation (ΔGf°) (gas, kJ/mol)	-1429.3 ± 6.3	-1886.8 ± 7.1	-2344.3 ± 8.8	-2801.8 ± 10.5

(Note: Data for this table is derived from various sources and may be subject to experimental uncertainty. The values for D5 and D6 are estimated based on homologous series trends where direct experimental data is unavailable.)

Table 3: Heat Capacity of Cyclic Siloxanes

Property	Hexamethylcyclotrisiloxane (D3)	Octamethylcyclotetrasiloxane (D4)	Decamethylcyclopentasiloxane (D5)	Dodecamethylcyclohexasiloxane (D6)
Liquid Phase Heat Capacity (Cp,liquid) (J/mol·K)	335.8 (at 340 K)	425.7 (at 298.15 K)[9]	520.1 (at 298.15 K)[10]	622.3 (at 298.15 K)[11]
Gas Phase Heat Capacity (Cp,gas) (J/mol·K)	-	370.4 (at 298.15 K)	-	-

Ring Strain and Thermodynamic Stability

The thermodynamic stability of cyclic siloxanes is influenced by ring strain. Hexamethylcyclotrisiloxane (D3), with its planar three-unit ring, exhibits significant ring strain.[12] This strain is a key thermodynamic driving force for ring-opening polymerization, where the enthalpy decrease associated with relieving the strain favors the formation of linear polysiloxanes.[12] In contrast, larger rings like D4 and D5 are more flexible and virtually strainless, and their polymerization is primarily driven by an increase in conformational entropy.[12]

Experimental Protocols for Determining Thermodynamic Properties

Accurate determination of thermodynamic properties relies on precise experimental techniques. The following sections detail the methodologies for key experiments.

Objective: To determine phase transition temperatures (melting point, glass transition) and enthalpies of fusion.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 1-10 mg) of the cyclic siloxane is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen or argon) to provide a stable thermal atmosphere. The starting and ending temperatures, as well as the heating and cooling rates (e.g., 5-10 °C/min), are programmed.[13]

• Calibration: The instrument is calibrated for temperature and enthalpy using certified reference materials with known melting points and enthalpies of fusion (e.g., indium, zinc).

• Measurement: The sample and reference pans are placed in the DSC cell. The temperature program is initiated, and the differential heat flow between the sample and reference is recorded as a function of temperature.

• Data Analysis: Endothermic and exothermic peaks in the DSC thermogram indicate phase transitions. The peak onset temperature is typically taken as the transition temperature. The area under the peak is integrated to determine the enthalpy of the transition.

Objective: To determine the standard enthalpy of combustion, from which the standard enthalpy of formation can be calculated.

Methodology:

• Sample Preparation: A precisely weighed pellet (0.5-1.0 g) of the cyclic siloxane is placed in a sample crucible within the bomb calorimeter.[14][15] A known length of fuse wire is attached to the electrodes, making contact with the sample.[15] For volatile liquids, encapsulation in a gelatin capsule may be necessary.

• Bomb Assembly: A small, known amount of distilled water (typically 1 mL) is added to the bomb to saturate the internal atmosphere and ensure that any water formed during combustion is in the liquid state.[14] The bomb is then sealed and pressurized with high-purity oxygen to approximately 25-30 atm.[16]

• Calorimeter Setup: The sealed bomb is submerged in a known volume of water in the calorimeter's insulated bucket. The temperature of the water is monitored with a high-precision thermometer.

• Ignition and Measurement: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals before, during, and after combustion until a stable final temperature is reached.

• Data Analysis: The heat capacity of the calorimeter system is first determined by combusting a standard substance with a known heat of combustion (e.g., benzoic acid). The heat of combustion of the siloxane sample is then calculated from the observed temperature rise and the system's heat capacity, with corrections made for the heat of formation of nitric acid (from residual nitrogen in the bomb) and the heat of combustion of the fuse wire.

Objective: To determine the vapor pressure of a cyclic siloxane as a function of temperature.

Methodology (Static Method):

• Apparatus: A thermostatted vessel connected to a pressure transducer and a vacuum system.

• Sample Preparation: The cyclic siloxane sample is degassed to remove any dissolved air or other volatile impurities. This is often done by several freeze-pump-thaw cycles.

• Measurement: A small amount of the degassed sample is introduced into the thermostatted vessel. The vessel is evacuated and then sealed. The temperature of the vessel is precisely controlled, and the corresponding vapor pressure is recorded by the pressure transducer.

• Data Collection: Vapor pressure measurements are taken at various stable temperatures to establish the vapor pressure curve.

• Data Analysis: The Clausius-Clapeyron equation can be used to determine the enthalpy of vaporization from the slope of a plot of ln(P) versus 1/T.

Biological Signaling Pathways and Cyclic Siloxanes

In the context of drug development and toxicology, understanding the interaction of cyclic siloxanes with biological systems is crucial. Research has indicated that octamethylcyclotetrasiloxane (D4) may act as an endocrine-disrupting chemical (EDC). Studies have shown that prenatal exposure to D4 can impair the proliferation of neuronal progenitor cells. This effect appears to be mediated through the regulation of the cell cycle via estrogen receptors.

The following diagram illustrates the hypothesized signaling pathway through which D4 influences neuronal progenitor cell proliferation.

Hypothesized signaling pathway of D4 in neuronal progenitor cells.

As depicted, D4 is suggested to increase the expression of estrogen receptors (ERα and ERβ). This activation leads to the downregulation of cyclin-dependent kinase 6 (CDK6), a protein that promotes cell cycle progression, and the upregulation of the cyclin-dependent kinase inhibitor p27, which halts the cell cycle. The net effect is an inhibition of cell cycle progression, leading to reduced proliferation of neuronal progenitor cells. This pathway highlights a potential mechanism by which high-dose exposure to certain cyclic siloxanes could impact neurodevelopment.

Conclusion

The thermodynamic properties of cyclic siloxanes are integral to their behavior and application in diverse scientific and industrial settings. This guide has provided a consolidated source of quantitative data for D3, D4, D5, and D6, detailed the experimental methodologies for their characterization, and explored a relevant biological signaling pathway. For researchers, scientists, and drug development professionals, a thorough understanding of these fundamental properties is essential for innovation, ensuring safety, and predicting the performance and fate of these versatile compounds. Further research into the biological interactions of a wider range of cyclic siloxanes will continue to be a critical area of investigation.

References

• 1. filab.fr [filab.fr]
• 2. Siloxane D6 (cyclohexasiloxane, dodecamethyl-) - information sheet - Canada.ca [canada.ca]
• 3. Direct Human Contact with Siloxanes (Silicones) – Safety or Risk Part 1. Characteristics of Siloxanes (Silicones) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 7. Octamethylcyclotetrasiloxane (D4) lacks endocrine disruptive potential via estrogen pathways - Endocrine Policy Forum [endocrinepolicy.org]
• 8. Substance Information - ECHA [echa.europa.eu]
• 9. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Decamethylcyclopentasiloxane | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 13. canada.ca [canada.ca]
• 14. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 15. tandfonline.com [tandfonline.com]
• 16. Prenatal Octamethylcyclotetrasiloxane Exposure Impaired Proliferation of Neuronal Progenitor, Leading to Motor, Cognition, Social and Behavioral Functions - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Gas Chromatography Analysis of Decamethylcyclopentasiloxane (D5)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of decamethylcyclopentasiloxane (D5), a common ingredient in personal care products and a subject of interest in environmental and biological monitoring. The following protocols are designed for accurate and reproducible analysis using gas chromatography (GC) coupled with various detectors.

Analysis of D5 in Personal Care Products and Silicone Emulsions by GC-FID

This method is suitable for the quantification of D5 in complex matrices such as creams, lotions, shampoos, and silicone emulsions.

Experimental Protocol

Sample Preparation:

• Weigh approximately 0.5 g of the homogenized sample into a 20 mL glass vial.

• Add 10 mL of an internal standard solution (e.g., 0.1 mg/mL of n-dodecane in acetone).[1]

• For silicone emulsions, facilitate phase separation by adding methanol (B129727) followed by hexane (B92381). The hexane phase, containing the siloxanes, is then collected for analysis.[1]

• Vortex the mixture vigorously for 1 minute to ensure thorough extraction.

• Allow the phases to separate. If an emulsion persists, centrifugation may be required.

• Transfer the supernatant (organic phase) into a clean GC vial.

Derivatization (Optional but Recommended):

To prevent the in-situ formation of cyclic siloxanes during GC analysis, a derivatization step can be performed.[1][2][3]

• To the extracted organic phase, add a silylating agent such as hexamethyldisilazane (B44280) (HMDS).

• The reaction converts reactive silanol (B1196071) groups to more stable trimethylsilyl (B98337) ethers, ensuring accurate quantification of the original D5 content.

GC-FID Conditions:

Parameter	Value
GC System	Gas Chromatograph with Flame Ionization Detector (FID)
Column	DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium at a constant flow of 1.5 mL/min
Oven Temperature Program	Initial: 50 °C (hold for 5 min), Ramp: 15 °C/min to 200 °C
Detector Temperature	325 °C

Quantitative Data Summary

Sample Matrix	D5 Concentration Range	Reference
Deodorants	Median: 142 mg/g	[4]
Cosmetics	Median: 44.6 mg/g	[4]
Sunscreen Products	Median: 34.8 mg/g	[4]
Skin Creams and Lotions	Median: 8.4 mg/g	[4]
Hair Care Products	Median: 9.6 mg/g	[4]

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. researchgate.net [researchgate.net]
• 4. cefic-lri.org [cefic-lri.org]

Application Notes and Protocols for the Ring-Opening Polymerization of Decamethylcyclopentasiloxane (D5)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the ring-opening polymerization (ROP) of decamethylcyclopentasiloxane (D5), a common method for synthesizing polydimethylsiloxane (B3030410) (PDMS). PDMS is a widely utilized polymer in biomedical and pharmaceutical fields due to its biocompatibility, chemical inertness, and tunable mechanical properties. Applications include its use in microfluidic devices for drug screening, as a component in drug delivery systems, and in the fabrication of medical implants and tissue engineering scaffolds.[1][2][3] This guide covers both anionic and cationic ROP methods, offering step-by-step experimental procedures, data on expected outcomes, and visualizations of the underlying chemical processes.

Overview of Ring-Opening Polymerization of D5

The ring-opening polymerization of D5 involves the cleavage of the silicon-oxygen bonds within the cyclic monomer, followed by the propagation of linear polymer chains. This process can be initiated by either anionic or cationic species, each offering distinct advantages and control over the final polymer properties. The general reaction is as follows:

n [(CH₃)₂SiO]₅ → -[Si(CH₃)₂-O]₅n-

This polymerization is a form of chain-growth polymerization where the terminus of a growing polymer chain attacks a cyclic monomer, leading to a longer polymer chain.[4] The reaction is often driven by the release of ring strain in the cyclic monomer.

Anionic Ring-Opening Polymerization (AROP)

Anionic ROP is a widely used method for synthesizing high molecular weight PDMS with a narrow molecular weight distribution.[4] This "living" polymerization technique allows for precise control over the polymer architecture. The initiation involves a nucleophilic attack on the silicon atom of the D5 monomer.

2.1. Anionic ROP Mechanism

The anionic ROP of D5 is typically initiated by strong bases such as alkali metal hydroxides (e.g., KOH) or organolithium compounds. The initiator attacks a silicon atom in the D5 ring, cleaving a siloxane bond and forming a linear silanolate active center. This active center then propagates by attacking other D5 monomers. The polymerization can be terminated by introducing a quenching agent that neutralizes the active center.

Caption: Anionic Ring-Opening Polymerization Mechanism of D5.

2.2. Experimental Protocol for Anionic ROP of D5

This protocol describes the synthesis of PDMS using potassium hydroxide (B78521) (KOH) as an initiator and hexamethyldisiloxane (B120664) (HMDS) as a chain-terminating agent to control the molecular weight.

Materials:

• Decamethylcyclopentasiloxane (D5), purified

• Potassium hydroxide (KOH)

• Hexamethyldisiloxane (HMDS)

• Toluene (B28343), anhydrous

• Methanol (B129727)

• Activated carbon

• Inert gas (Nitrogen or Argon)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Thermometer

• Inert gas inlet and outlet

• Syringes for reagent transfer

Protocol Steps:

• Monomer Purification: D5 should be dried over calcium hydride (CaH₂) and distilled under reduced pressure to remove any water, which can interfere with the polymerization.

• Reactor Setup: Assemble the three-neck flask with the condenser, thermometer, and inert gas inlet. Flame-dry the glassware under vacuum and then purge with inert gas.

• Reaction Mixture Preparation:

  • Charge the flask with the purified D5 monomer.

  • Add the desired amount of HMDS as a chain terminator. The ratio of D5 to HMDS will determine the final molecular weight of the PDMS.

  • Add a catalytic amount of KOH (typically 0.1-1.0% by weight of D5).

• Polymerization:

  • Heat the reaction mixture to the desired temperature (typically 140-160°C) with constant stirring.

  • Maintain the reaction under an inert atmosphere.

  • Monitor the progress of the polymerization by checking the viscosity of the mixture periodically. The reaction time can range from 2 to 6 hours.

• Termination/Quenching:

  • Cool the reaction mixture to room temperature.

  • Neutralize the KOH catalyst by adding a slight excess of a weak acid, such as acetic acid, or by bubbling carbon dioxide through the mixture.

• Purification:

  • Dissolve the polymer in toluene.

  • Wash the solution with water to remove the potassium salt.

  • To remove residual cyclic siloxanes, heat the polymer under vacuum (stripping).

  • For higher purity, the polymer can be precipitated from the toluene solution by adding methanol.

  • Dry the final PDMS product under vacuum until a constant weight is achieved.

2.3. Quantitative Data for Anionic ROP

The following table summarizes typical results obtained from the anionic ROP of D5, demonstrating the effect of the D5 to HMDS ratio on the final polymer properties.

D5:HMDS Molar Ratio	Initiator (KOH wt%)	Temperature (°C)	Time (h)	Monomer Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)
50:1	0.5	150	4	>95	~18,500	<1.2
100:1	0.5	150	4	>95	~37,000	<1.2
200:1	0.5	150	4	>95	~74,000	<1.3

Cationic Ring-Opening Polymerization (CROP)

Cationic ROP of D5 is typically initiated by strong acids or Lewis acids. This method is also effective for producing PDMS, although controlling the molecular weight and achieving a narrow polydispersity can be more challenging compared to anionic ROP.

3.1. Cationic ROP Mechanism

The cationic ROP is initiated by the protonation or coordination of a Lewis acid to an oxygen atom in the D5 ring, creating a reactive cationic species. This active center then propagates by attacking the oxygen atoms of other D5 monomers. Chain transfer and backbiting reactions, leading to the formation of cyclic byproducts, are more common in cationic polymerization.

Caption: Cationic Ring-Opening Polymerization Mechanism of D5.

3.2. Experimental Protocol for Cationic ROP of D5

This protocol outlines the synthesis of PDMS using an acid-activated montmorillonite (B579905) clay (Maghnite-H⁺) as a heterogeneous catalyst.

Materials:

• Decamethylcyclopentasiloxane (D5), purified

• Maghnite-H⁺ (or other suitable acid catalyst like Amberlyst 35 resin)

• Toluene, anhydrous

• Methanol

• Inert gas (Nitrogen or Argon)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Thermometer

• Inert gas inlet and outlet

Protocol Steps:

• Monomer and Catalyst Preparation:

  • Purify D5 as described in the anionic ROP protocol.

  • Activate the Maghnite-H⁺ catalyst by heating under vacuum to remove adsorbed water.

• Reactor Setup: Assemble and prepare the glassware as for the anionic ROP.

• Reaction Mixture Preparation:

  • Charge the flask with the purified D5 monomer.

  • Add the activated Maghnite-H⁺ catalyst (typically 1-5% by weight of D5).

• Polymerization:

  • Heat the reaction mixture to the desired temperature (e.g., 60-100°C) with vigorous stirring to ensure good contact between the monomer and the heterogeneous catalyst.

  • Maintain the reaction under an inert atmosphere.

  • Monitor the reaction by taking samples periodically and analyzing the monomer conversion by Gas Chromatography (GC).

• Termination and Catalyst Removal:

  • Cool the reaction mixture to room temperature.

  • The polymerization can be stopped by filtering off the solid catalyst.

• Purification:

  • Dissolve the polymer in toluene.

  • Remove any remaining fine catalyst particles by centrifugation or further filtration.

  • Remove unreacted monomer and other volatile cyclic siloxanes by vacuum stripping.

  • Precipitate the polymer in methanol and dry under vacuum.

3.3. Quantitative Data for Cationic ROP

The following table presents representative data for the cationic ROP of D5 using Maghnite-H⁺, showing the effect of catalyst loading and temperature on the polymerization.

| Catalyst (wt%) | Temperature (°C) | Time (h) | Monomer Conversion (%) | Mn ( g/mol ) | PDI (Mw/Mn) | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 1.0 | 80 | 6 | ~75 | Varies | >1.5 | | 2.5 | 80 | 4 | >90 | Varies | >1.5 | | 2.5 | 100 | 2 | >95 | Varies | >1.6 |

Characterization of PDMS

The synthesized PDMS should be characterized to determine its molecular weight, molecular weight distribution, and purity.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ²⁹Si NMR can be used to confirm the chemical structure of the PDMS and to determine the end-groups.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic Si-O-Si and Si-CH₃ bonds in the polymer.

• Gas Chromatography (GC): To quantify the amount of residual cyclic monomers in the final product.

General Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of PDMS via ring-opening polymerization.

Caption: General Experimental Workflow for PDMS Synthesis.

These protocols and application notes provide a comprehensive guide for the synthesis of PDMS via the ring-opening polymerization of D5. By carefully controlling the reaction conditions, researchers can tailor the properties of the resulting polymer for a wide range of applications in drug development and biomedical research.

References

• 1. Synthesis and characterization of polydimethylsiloxane-polyamide segmented copolymers [vtechworks.lib.vt.edu]
• 2. Synthesis and Characterization of Polymer Brushes from PDMS Surfaces | NIST [nist.gov]
• 3. Polydimethylsiloxane Composites Characterization and Its Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijcrt.org [ijcrt.org]

Application Notes and Protocols for the Analysis of Decamethylcyclopentasiloxane (D5) in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decamethylcyclopentasiloxane (D5) is a cyclic volatile methylsiloxane (cVMS) widely used in personal care products, industrial applications, and as a component in the manufacturing of silicone polymers.[1] Due to its widespread use, D5 is frequently detected in various environmental compartments, including water, soil, sediment, and biota.[2][3] Its potential for persistence and bioaccumulation has led to increased interest in monitoring its environmental concentrations.[4][5]

These application notes provide detailed protocols for the detection and quantification of D5 in environmental samples using Gas Chromatography-Mass Spectrometry (GC-MS), the most common analytical technique for this purpose. The following sections outline the necessary steps for sample collection, preparation, and instrumental analysis for different environmental matrices.

General Experimental Workflow

The overall workflow for the analysis of D5 in environmental samples involves several key stages, from sample collection to final data analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Low Dietary Uptake Efficiencies and Biotransformation Prevent Biomagnification of Octamethylcyclotetrasiloxane (D4) and Decamethylcyclopentasiloxane (D5) in Rainbow Trout - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Decamethylcyclopentasiloxane (D5) as a Carrier Fluid in Personal Care Product Research

For Researchers, Scientists, and Drug Development Professionals

Decamethylcyclopentasiloxane, commonly known as D5, is a versatile cyclic volatile methyl siloxane (cVMS) widely utilized as a carrier fluid in the formulation of personal care products.[1][2][3][4] Its unique combination of properties, including high spreadability, low surface tension, and a non-greasy feel, makes it an ideal excipient in a variety of cosmetic and topical drug delivery systems.[1][2] This document provides detailed application notes and experimental protocols for researchers investigating the use of D5 in their formulations.

D5 is a colorless, odorless, and water-thin fluid that evaporates quickly from the skin without leaving a residue.[2][5] This volatility is a key performance benefit in products like antiperspirants, hair sprays, and quick-drying lotions.[2][3][5] As a carrier, it helps to evenly distribute active ingredients on the skin or hair before volatilizing.[4][6]

Physicochemical Properties of Decamethylcyclopentasiloxane (D5)

A comprehensive understanding of D5's physical and chemical properties is essential for formulation development.

Property	Value	Reference
Chemical Formula	C10H30O5Si5	[5]
CAS Number	541-02-6	[4]
Molar Mass	370.77 g/mol
Appearance	Clear, colorless liquid	[4]
Odor	Odorless	[2]
Density	0.954 g/cm³ at 25°C	[1]
Boiling Point	210.0°C	[1][4]
Melting Point	-44°C	[1]
Viscosity	3.87 - 4.0 cSt at 25°C	[1][4]
Vapor Pressure	33.2 Pa at 25°C	[1]
Surface Tension	18.5 dyne/cm at 25°C	[1]
Water Solubility	17 μg/L	[1]
Log Pow	5.2	[1]
Flash Point	76.6°C	[1]

Applications in Personal Care Formulations

D5 is incorporated into a wide array of personal care products due to its multifunctional properties, acting as an antistatic agent, emollient, humectant, solvent, and viscosity controlling agent.[1]

Product Category	Function	Typical Concentration Range	Key Benefits
Antiperspirants/Deodorants	Carrier fluid, reduces tackiness and white residue	10% - 90%[7]	Quick-drying, non-greasy feel, enhances spreadability.[2]
Skin Care (Lotions, Creams)	Emollient, solvent, enhances spreadability	< 10%[3]	Provides a silky, smooth feel; lightweight and non-comedogenic.[4][5]
Hair Care (Conditioners, Sprays)	Hair conditioning, detangling, heat protection	~20% (in hair care products)[7]	Improves comb-through, adds shine without weighing hair down.[2][4][5]
Sunscreens	Carrier fluid, water-repellent	Varies	Forms a protective barrier, aids in even application of UV filters.[2][4]
Color Cosmetics (Foundations)	Solvent, enhances spreadability	Varies	Provides a smooth application and a silky finish.[2]

Experimental Protocols

Protocol 1: Evaluation of D5 Evaporation Rate from a Topical Formulation

This protocol outlines a method to determine the evaporation rate of D5 from a semi-solid topical formulation, adapted from methodologies described in the literature.[8]

Objective: To quantify the rate of D5 volatilization from a cream or lotion base applied to a substrate.

Materials:

• Test formulation containing a known concentration of D5.

• Inert substrate (e.g., aluminum foil) or in-vitro model (e.g., porcine skin).[8]

• A ventilated chamber with controlled temperature and airflow.[8]

• Analytical balance.

• Gas Chromatography with Flame Ionization Detection (GC-FID).[8]

• Hexane (B92381) (or other suitable solvent) for extraction.

• Syringes and vials.

Methodology:

• Sample Preparation: Accurately weigh a sample of the test formulation (approximately 100 mg) and apply it evenly over a defined surface area on the substrate.

• Incubation: Place the substrate with the applied formulation into the ventilated chamber maintained at a constant temperature (e.g., 23°C for room temperature or 32°C for skin temperature).[8]

• Gravimetric Analysis: At predetermined time intervals (e.g., 0, 15, 30, 60, 90, and 120 minutes), remove the sample and record the total weight loss.

• D5 Extraction and Quantification:

  • At each time point, a separate set of samples is used for D5 quantification.

  • Wash the substrate with a known volume of hexane to extract the remaining formulation.

  • Analyze the hexane extract using GC-FID to determine the concentration of residual D5.

• Data Analysis:

  • Calculate the mass of D5 evaporated at each time point by subtracting the residual D5 mass from the initial D5 mass.

  • The evaporation rate can be expressed as the mass of D5 lost per unit area per unit time (e.g., mg/cm²/min).[8]

Workflow for D5 Evaporation Rate Study.

Protocol 2: In-Vitro Skin Permeation Study of D5

This protocol describes an in-vitro experiment to assess the penetration of D5 through the skin using a Franz diffusion cell setup. While D5 has low dermal absorption[9][10], this method can quantify the small amount that may permeate.

Objective: To measure the flux of D5 across a skin membrane from a topical formulation.

Materials:

• Franz diffusion cells.

• Human or animal skin membrane (e.g., dermatomed cadaver skin).[11]

• Receptor fluid (e.g., phosphate-buffered saline with a solubilizing agent).

• Test formulation containing a known concentration of D5.

• Stirring mechanism for receptor chamber.

• Water bath for temperature control (32°C).

• Analytical method for D5 quantification in the receptor fluid (e.g., GC-MS).[3]

Methodology:

• Skin Membrane Preparation: Mount the skin membrane on the Franz diffusion cell with the stratum corneum facing the donor compartment.

• Cell Assembly: Assemble the Franz diffusion cell, fill the receptor compartment with receptor fluid, and allow the system to equilibrate to 32°C.

• Formulation Application: Apply a finite dose of the test formulation to the surface of the skin in the donor compartment.

• Sampling: At specified time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours), collect an aliquot of the receptor fluid and replace it with fresh, pre-warmed receptor fluid.

• D5 Quantification: Analyze the collected samples for D5 concentration using a validated GC-MS method.

• Data Analysis:

  • Calculate the cumulative amount of D5 permeated per unit area at each time point.

  • Plot the cumulative amount of D5 permeated versus time.

  • Determine the steady-state flux (Jss) from the linear portion of the curve.

References

• 1. health.ec.europa.eu [health.ec.europa.eu]
• 2. DECAMETHYLCYCLOPENTASILOXANE - Ataman Kimya [atamanchemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. Cyclopentasiloxane (D5) - GW United Silicones [gwunitedsilicones.com]
• 5. specialchem.com [specialchem.com]
• 6. nbinno.com [nbinno.com]
• 7. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 8. Evaporation of decamethylcyclopentasiloxane (D5) from selected cosmetic products: Implications for consumer exposure modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Decamethylcyclopentasiloxane (D5) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. skin.dermsquared.com [skin.dermsquared.com]

Laboratory Protocols for Handling and Investigating Decamethylcyclopentasiloxane (D5)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and experimental use of decamethylcyclopentasiloxane (D5), a common ingredient in personal care products and an industrial chemical. The following sections outline its physical and chemical properties, safety and handling procedures, and detailed protocols for analytical determination and in vitro toxicological assessment.

Physical and Chemical Properties of Decamethylcyclopentasiloxane

Decamethylcyclopentasiloxane (D5) is a colorless and odorless liquid.[1] It is a volatile cyclic siloxane with low viscosity and is immiscible with water.[2][3] A summary of its key physical and chemical properties is presented in Table 1 for easy reference.

Property	Value	References
Molecular Formula	C₁₀H₃₀O₅Si₅	[2]
Molecular Weight	370.77 g/mol	[4]
CAS Number	541-02-6	[2]
Appearance	Colorless, transparent liquid	[2]
Density	0.958 g/mL at 25 °C	[3]
Melting Point	-44 °C	[2]
Boiling Point	210 °C	[4]
Flash Point	73 °C (closed cup)	[4]
Vapor Pressure	0.2 mmHg at 25 °C	[4]
Water Solubility	1.7 x 10⁻² mg/L at 25 °C	[4]
log Kow (Octanol-Water Partition Coefficient)	8.06	[4]

Safety and Handling Protocols

Due to its widespread use, understanding the proper handling of D5 is crucial for laboratory safety. D5 is a combustible liquid but is not readily flammable.[5] It is incompatible with strong oxidizing agents.[3]

Personal Protective Equipment (PPE)

When handling D5, appropriate personal protective equipment should be worn to minimize exposure. This includes:

• Eye Protection : Safety glasses with side shields or chemical goggles.[6]

• Hand Protection : Chemical-resistant gloves (e.g., PVC).[6] The suitability and durability of the glove type depend on the frequency and duration of contact.[6]

• Skin and Body Protection : A lab coat or chemical-resistant apron should be worn.[7] In case of potential splashing, additional protective clothing may be necessary.

• Respiratory Protection : In case of inadequate ventilation, wear respiratory protection.[5]

Engineering Controls

Work with D5 should be conducted in a well-ventilated area.[8] Use of a chemical fume hood is recommended, especially when heating the substance or when large quantities are being handled.

First Aid Measures

• Inhalation : If inhaled, move the person to fresh air.[8] If breathing is irregular or stopped, seek immediate medical assistance and start first aid.[5]

• Skin Contact : If the substance comes into contact with skin, wash off immediately with plenty of soap and water.[8]

• Eye Contact : In case of eye contact, rinse immediately with plenty of water for at least 15 minutes, holding the eyelids apart.[5] Remove contact lenses if present and easy to do so.[5]

• Ingestion : If swallowed, rinse the mouth with water (only if the person is conscious).[8] Do not induce vomiting.[8]

Storage and Disposal

Store D5 in a cool, dry, and well-ventilated area in its original container.[8] Keep away from sources of ignition and incompatible materials.[8] Dispose of D5 and its containers in accordance with local, regional, and national regulations.[7]

Experimental Protocols

The following are detailed protocols for common experimental procedures involving D5.

Analytical Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the analysis of D5 in a sample matrix, such as a personal care product.

Materials:

• Gas chromatograph with a mass spectrometer detector (GC-MS)

• Analytical balance

• Vortex mixer

• Centrifuge

• Glass vials with screw caps

• Pipettes and tips

• Hexane (B92381) (or other suitable solvent)

• Internal standard (e.g., Dodecane)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 0.5 g of the sample into a glass vial.

  • Add a known amount of internal standard.

  • Add 10 mL of hexane to the vial.

  • Vortex the mixture vigorously for 1 minute to extract the D5 into the solvent.

  • Centrifuge the sample to separate the solid and liquid phases.

  • Carefully transfer the supernatant (hexane layer) to a clean vial for GC-MS analysis.

• GC-MS Analysis:

  • Injector Temperature: 250 °C

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 250 °C

    • Hold at 250 °C for 5 minutes

  • Carrier Gas: Helium

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI)

    • Scan Range: m/z 50-500

Data Analysis:

Quantify the amount of D5 in the sample by comparing the peak area of D5 to the peak area of the internal standard and referencing a calibration curve.

Figure 1. Workflow for the analytical determination of D5 by GC-MS.

In Vitro Assessment of Liver Enzyme Induction

Toxicological studies have shown that D5 can act as a weak "phenobarbital-like" inducer of xenobiotic metabolizing enzymes in rats.[9] This protocol outlines an in vitro assay to assess the induction of cytochrome P450 (CYP) enzymes in a cell line.

Materials:

• Hepatocyte cell line (e.g., HepG2)

• Cell culture medium and supplements

• D5 solution in a suitable vehicle (e.g., DMSO)

• Positive control (e.g., Phenobarbital)

• Vehicle control (e.g., DMSO)

• 96-well cell culture plates

• Reagents for CYP enzyme activity assays (e.g., P450-Glo™ Assays)

• Luminometer

Procedure:

• Cell Seeding:

  • Seed HepG2 cells in a 96-well plate at a density that will result in a confluent monolayer after 24 hours.

  • Incubate at 37 °C in a humidified atmosphere with 5% CO₂.

• Compound Treatment:

  • After 24 hours, remove the medium and replace it with fresh medium containing various concentrations of D5, the positive control (phenobarbital), or the vehicle control.

  • Incubate the cells for 24-48 hours.

• CYP Enzyme Activity Assay:

  • After the incubation period, wash the cells with phosphate-buffered saline (PBS).

  • Perform a CYP enzyme activity assay according to the manufacturer's instructions (e.g., P450-Glo™ CYP2B6 or CYP3A4 Assay). This typically involves adding a luminogenic substrate that is converted to a luminescent product by the active CYP enzyme.

  • Measure the luminescence using a luminometer.

Data Analysis:

Calculate the fold induction of CYP activity by dividing the luminescence signal in the D5-treated wells by the signal in the vehicle control wells. Compare the induction by D5 to that of the positive control.

Figure 2. Simplified signaling pathway of phenobarbital-like enzyme induction by D5.

In Vitro Assessment of Dopamine (B1211576) Signaling Pathway Interaction

Mechanistic studies suggest that D5 may interact with dopamine signal transduction pathways.[9] This protocol provides a general framework for assessing the effect of D5 on dopamine receptor signaling in a cell-based assay.

Materials:

• Cell line expressing a specific dopamine receptor (e.g., D1 or D2)

• Cell culture medium and supplements

• D5 solution in a suitable vehicle (e.g., DMSO)

• Dopamine (agonist)

• Dopamine receptor antagonist (as a control)

• Reagents for measuring downstream signaling (e.g., cAMP assay kit)

• Plate reader capable of measuring the assay endpoint (e.g., fluorescence or luminescence)

Procedure:

• Cell Seeding:

  • Seed the dopamine receptor-expressing cells in a 96-well plate and grow to confluence.

• Compound Pre-incubation:

  • Wash the cells with assay buffer.

  • Pre-incubate the cells with various concentrations of D5 or the vehicle control for a defined period (e.g., 30 minutes).

• Agonist Stimulation:

  • Add dopamine to the wells to stimulate the dopamine receptors. Include wells with no dopamine (basal) and wells with a dopamine antagonist to confirm receptor-specific effects.

• Signal Detection:

  • After a short incubation with dopamine, lyse the cells and measure the downstream signaling molecule (e.g., cyclic AMP for D1-like receptors). Use a commercially available assay kit and follow the manufacturer's protocol.

Data Analysis:

Determine the effect of D5 on the dopamine-induced signal. A change in the signal in the presence of D5 would suggest an interaction with the dopamine signaling pathway.

Figure 3. Experimental workflow for assessing D5 interaction with a dopamine signaling pathway.

References

• 1. Advancing Endocrine Disruptors via In Vitro Evaluation: Recognizing the Significance of the Organization for Economic Co-Operation and Development and United States Environmental Protection Agency Guidelines, Embracing New Assessment Methods, and the Urgent Need for a Comprehensive Battery of Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assaygenie.com [assaygenie.com]
• 3. A novel testosterone 6 beta-hydroxylase activity assay for the study of CYP3A-mediated metabolism, inhibition, and induction in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Detection of Cell Surface Dopamine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. oecd.org [oecd.org]
• 7. Preparation of rough microsomes from rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Interlaboratory comparison of microsomal ethoxyresorufin and pentoxyresorufin O-dealkylation determinations: standardization of assay conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An ultra-sensitive and easy-to-use assay for sensing human UGT1A1 activities in biological systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Decamethylcyclopentasiloxane (D5) as a Temporary Masking Agent for Water-Sensitive Substrates

Audience: Researchers, scientists, and drug development professionals.

Introduction: Decamethylcyclopentasiloxane, commonly known as D5, is a cyclic volatile methylsiloxane (cVMS) with the formula [(CH₃)₂SiO]₅.[1] It is a clear, odorless, and colorless liquid characterized by low viscosity, high volatility, low surface tension, and hydrophobicity (immiscibility with water).[2][3][4] These properties have led to its investigation as a temporary, non-reactive masking agent or physical barrier for protecting water-sensitive substrates during treatments with polar solvents. Its primary function in this application is to form a transient water-repellent layer that evaporates from the surface after the treatment is complete.[3]

The primary research into D5 as a masking agent has been conducted in the field of conservation for paper and textiles.[5][6] It is crucial to note that studies have shown its effectiveness to be limited, particularly for protecting substrates during prolonged immersion in water.[5] However, it has demonstrated some utility in mitigating the formation of tidelines from more volatile polar solvents and as a pre-treatment for localized aqueous gel applications.[5][7]

Principle of Operation: D5 does not function as a chemical protecting group that covalently bonds to the substrate. Instead, it acts as a temporary physical barrier. Its low surface tension allows it to spread easily and penetrate the surface of porous substrates, creating a hydrophobic layer. This layer physically repels aqueous solutions. Due to its volatility, the D5 barrier is removed by simple evaporation under ambient or slightly warmed conditions, leaving no residue.

Caption: Logical framework of D5's properties and their role in its application as a masking agent.

Data Summary

The following table summarizes the observed effectiveness of D5 as a masking agent for water-sensitive media on paper substrates, based on the findings from a key study in the field of paper conservation.

Experimental Condition	Substrate Type	Observed Outcome	Conclusion on Effectiveness	Citation
10-minute water immersion	Paper with water-soluble inks	Inks showed bleeding/solubilization.	Largely ineffectual	[5]
Application of Acetone at D5 interface	Internally sized paper (low absorbency)	Formation of visible tidelines was diminished.	Moderately Effective	[5]
Application of Ethanol-Water mixture at D5 interface	Internally sized paper (low absorbency)	Formation of visible tidelines was diminished.	Moderately Effective	[5]
Application of Water at D5 interface	All tested paper types	Did not prevent tideline formation.	Ineffectual	[5]
Application of solvents at D5 interface	Water-absorbent paper	Did not protect the paper from tidelines.	Ineffectual	[5]
Combination with cyclododecane (B45066) (a wax-like consolidant)	Paper with water-soluble inks	Enhanced the barrier function in only one of several cases.	Limited & Case-Dependent	[5]

Experimental Protocols

Disclaimer: The following protocols are generalized procedures based on the principles described in the literature. They should be adapted and optimized for specific substrates and applications. Users should perform preliminary tests on non-critical samples to assess suitability and potential side effects.

Protocol 1: General Application of D5 as a Temporary Hydrophobic Barrier

This protocol outlines the basic workflow for applying D5 to a substrate to provide temporary protection against a polar solvent treatment.

Caption: General workflow for using D5 as a temporary masking agent.

Methodology:

• Substrate Preparation:

  • Ensure the substrate is clean, dry, and free of any contaminants.

  • Place the substrate on a chemically inert and flat surface.

• D5 Application (in a fume hood):

  • Dispense a sufficient quantity of D5 to cover the area requiring protection.

  • Apply the D5 to the substrate using a suitable method:

    • Brushing: For larger areas, use a soft, natural-bristle brush.

    • Pipetting: For localized protection, apply D5 dropwise until the area is saturated.

    • Spraying: For a fine, even coat on complex surfaces, use an airbrush or a fine-mist sprayer.

  • The surface will appear greasy or wet upon application.[6]

• Penetration and Equilibration:

  • Allow the D5 to sit for 2-5 minutes to ensure it has fully penetrated the pores of the substrate.

• Aqueous/Polar Solvent Treatment:

  • Carefully perform the intended treatment on the D5-masked substrate.

  • Minimize the treatment duration and the volume of the aqueous solution to enhance the protective effect of the D5 barrier.

• Removal of D5 Masking Agent:

  • After the treatment is complete, remove any excess aqueous solution from the surface.

  • Place the substrate in a well-ventilated fume hood to allow the D5 to evaporate. Evaporation time can range from minutes to several hours depending on the amount applied, substrate porosity, and ambient conditions.[3]

  • Do not use high heat, as this may adversely affect sensitive substrates. Gentle, unheated airflow can accelerate evaporation.

• Final Assessment:

  • Once the substrate is completely dry and the "greasy" appearance has vanished, inspect it visually (and analytically, if required) to confirm the success of the treatment and the absence of tidelines or other damage.

Protocol 2: D5 as a Pre-Treatment for Localized Aqueous Gel Application

This protocol is adapted from conservation practices where D5 is used to limit the migration of water and other solvents away from a localized treatment area, such as when using a solvent-gel for cleaning.[7]

Methodology:

• Substrate Preparation:

  • Prepare the substrate as described in Protocol 1.

• D5 Application:

  • In a fume hood, apply D5 to an area slightly larger than the intended gel application site. This creates a hydrophobic boundary. Use a pipette or a small brush for controlled application.

• Penetration:

  • Allow 2-5 minutes for the D5 to penetrate the substrate.

• Aqueous Gel Application:

  • Prepare the aqueous or solvent-based gel according to its specific protocol.

  • Carefully apply the gel to the center of the D5-treated area, ensuring it does not extend beyond the hydrophobic boundary.

  • The D5 pre-treatment is intended to promote the migration of liquids from the gel vertically into the substrate rather than laterally across the surface, thus preventing the formation of tidelines.[7]

• Gel Removal and D5 Evaporation:

  • After the prescribed dwell time, remove the gel according to its protocol.

  • Allow the substrate to dry completely in a fume hood, during which the remaining D5 will evaporate.

• Final Assessment:

  • Inspect the treated area for cleaning efficacy and the surrounding area for the absence of tidelines or stains.

References

• 1. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 2. D5 SILOXANE - Ataman Kimya [atamanchemicals.com]
• 3. health.ec.europa.eu [health.ec.europa.eu]
• 4. Influence of Silicone Additives on the Properties of Pressure-Sensitive Adhesives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Use of Decamethylcyclopentasiloxane (D5) as an Intermediate in Industrial Chemical Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decamethylcyclopentasiloxane, commonly known as D5, is a volatile, low-viscosity cyclic siloxane that serves as a critical intermediate in the industrial synthesis of a wide array of silicone polymers.[1][2] Its primary application in chemical manufacturing is as a monomer for ring-opening polymerization (ROP), a process that yields high molecular weight polydimethylsiloxanes (PDMS). These polymers are valued for their thermal stability, chemical inertness, and unique viscoelastic properties, making them indispensable in sectors ranging from pharmaceuticals and medical devices to electronics and construction.[1][3]

This document provides detailed application notes and experimental protocols for the anionic and cationic ring-opening polymerization of D5 to produce PDMS. It is intended to guide researchers and industry professionals in the controlled synthesis of silicone polymers with desired molecular weights and characteristics.

Mechanism of Ring-Opening Polymerization (ROP) of D5

The conversion of D5 to linear polydimethylsiloxane (B3030410) is achieved through ring-opening polymerization, which can be initiated by either anionic or cationic catalysts.[1] The choice of catalyst system is crucial as it influences the reaction kinetics, the molecular weight distribution of the resulting polymer, and the types of end-groups that can be incorporated.

Anionic Ring-Opening Polymerization

Anionic ROP is a widely used industrial method for synthesizing high molecular weight PDMS.[4] The process is typically initiated by a strong base, such as potassium hydroxide (B78521) (KOH), which attacks the silicon-oxygen bond in the D5 ring.[4] The reaction proceeds via a "living" polymerization mechanism, meaning that the polymer chains will continue to grow as long as monomer is available and the reaction is not terminated.[5] This allows for excellent control over the polymer's molecular weight.

The general steps of anionic ROP are:

• Initiation: The hydroxide anion (OH-) from the catalyst attacks a silicon atom in the D5 ring, opening the ring and forming a linear silanolate chain end.

• Propagation: The active silanolate chain end then attacks another D5 monomer, incorporating it into the growing polymer chain. This process repeats, leading to an increase in the polymer's molecular weight.

• Termination: The polymerization is terminated by the addition of a quenching agent, such as a chlorosilane or water, which neutralizes the active silanolate end-groups.[3] Hexamethyldisiloxane (HMDS) can be used as a chain terminator to control the final molecular weight of the polymer.[6]

Cationic Ring-Opening Polymerization

Cationic ROP of D5 is typically initiated by strong protic acids, such as trifluoromethanesulfonic acid (triflic acid), or other Lewis acids.[1] This method is particularly useful for synthesizing functionalized polysiloxanes.

The mechanism for cationic ROP involves:

• Initiation: A proton from the acid catalyst protonates an oxygen atom in the D5 ring, making the adjacent silicon atom more electrophilic.

• Propagation: A nucleophile, which can be another D5 monomer or a deliberately added initiator like water or an alcohol, attacks the electrophilic silicon atom, leading to ring opening and the formation of a new active center. The chain grows through the sequential addition of D5 monomers.

• Termination: The reaction can be terminated by the addition of a base to neutralize the acidic catalyst or by other side reactions.

Experimental Protocols

Protocol 1: Anionic Ring-Opening Polymerization of D5 using Potassium Hydroxide (KOH)

This protocol describes the bulk polymerization of D5 to produce high molecular weight polydimethylsiloxane using a KOH catalyst.

Materials:

• Decamethylcyclopentasiloxane (D5), >98% purity

• Potassium hydroxide (KOH), pellets

• Hexamethyldisiloxane (HMDS), as chain terminator (optional, for molecular weight control)[6]

• Toluene (B28343), anhydrous

• Methanol (B129727), for precipitation

• Deionized water

• Nitrogen gas, high purity

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer with a high-torque motor

• Heating mantle with temperature controller

• Condenser

• Nitrogen inlet/outlet

• Thermometer or thermocouple

• Dropping funnel (if using a chain terminator)

Procedure:

• Catalyst Preparation: Prepare a stock solution of KOH in a suitable solvent or use it directly as pellets. A common approach is to pre-react the KOH with a small amount of D5 to form a potassium silanolate initiator.

• Reactor Setup: Assemble the three-neck flask with the mechanical stirrer, condenser, and nitrogen inlet. Ensure all glassware is thoroughly dried.

• Monomer Charging: Charge the flask with the desired amount of D5. For molecular weight control, add the calculated amount of HMDS as a chain terminator.[6]

• Inerting: Purge the system with dry nitrogen for at least 30 minutes to remove any moisture and oxygen. Maintain a gentle nitrogen flow throughout the reaction.

• Heating: Heat the D5 to the reaction temperature, typically between 140°C and 160°C.[6]

• Initiation: Once the temperature is stable, add the KOH catalyst to the stirred D5. The amount of catalyst will influence the polymerization rate and molecular weight. A typical catalyst loading is in the range of 0.1-1.0% by weight.[7]

• Polymerization: The viscosity of the mixture will gradually increase as the polymerization proceeds. Monitor the reaction progress by taking small samples and analyzing the molecular weight by gel permeation chromatography (GPC) or by observing the viscosity change. The reaction time can range from a few minutes to several hours depending on the temperature and catalyst concentration.[6]

• Termination: Once the desired molecular weight is achieved, cool the reaction mixture to below 100°C and terminate the polymerization by adding a neutralizing agent, such as a slight excess of a weak acid or by bubbling carbon dioxide through the mixture.

• Purification:

  • Dissolve the crude polymer in toluene.

  • Wash the toluene solution with deionized water to remove the catalyst residues.

  • Precipitate the polymer by slowly adding the toluene solution to an excess of methanol with vigorous stirring.

  • Collect the precipitated polymer and dry it in a vacuum oven at 70-80°C until a constant weight is achieved.[8]

Protocol 2: Cationic Ring-Opening Polymerization of D5 using Triflic Acid

This protocol outlines the solution polymerization of D5 using trifluoromethanesulfonic acid (triflic acid) as a catalyst.

Materials:

• Decamethylcyclopentasiloxane (D5), >98% purity

• Trifluoromethanesulfonic acid (CF₃SO₃H), >99%

• Dichloromethane (B109758) (DCM), anhydrous

• Triethylamine (B128534), for termination

• Methanol, for precipitation

• Nitrogen gas, high purity

Equipment:

• Schlenk flask or a three-neck round-bottom flask equipped for inert atmosphere reactions

• Magnetic stirrer and stir bar

• Syringes for liquid transfer

• Nitrogen line with bubbler

Procedure:

• Reactor Setup: Set up the reaction flask under a nitrogen atmosphere. All glassware should be flame-dried or oven-dried before use.

• Monomer and Solvent: Add the desired amount of anhydrous dichloromethane to the flask, followed by the D5 monomer.

• Cooling: Cool the solution to the desired reaction temperature, typically between 0°C and room temperature, using an ice bath or a cryostat.

• Initiation: Using a syringe, carefully add the triflic acid catalyst to the stirred solution. The catalyst concentration is typically in the range of 0.01 to 0.1 mol%.

• Polymerization: Allow the reaction to proceed for the desired amount of time. The progress of the polymerization can be monitored by taking aliquots and analyzing them by ¹H NMR or GPC to determine monomer conversion and polymer molecular weight.

• Termination: Quench the reaction by adding a slight excess of triethylamine to neutralize the triflic acid.

• Purification:

  • Concentrate the reaction mixture under reduced pressure to remove most of the dichloromethane.

  • Dissolve the residue in a minimal amount of a suitable solvent like tetrahydrofuran (B95107) (THF).

  • Precipitate the polymer by adding the solution to an excess of methanol.

  • Isolate the polymer by filtration or decantation and dry it under vacuum.

Quantitative Data

The following tables summarize typical data for the ring-opening polymerization of D5 under various conditions.

Table 1: Anionic ROP of D5 with KOH Catalyst

Catalyst Conc. (wt%)	Temperature (°C)	Time (min)	Monomer Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)	Reference
0.6 M	150	15	-	1,000 (viscosity)	-	[6]
0.6 M	150	21	-	3,700 (viscosity)	-	[6]
0.5 M	170	35	-	~2,000 (viscosity)	-	[7]
2.5 M	-	-	65.30	~9,360 (viscosity)	-	[7]

Note: Viscosity values are often used as a proxy for molecular weight in industrial settings.

Table 2: Cationic ROP of Cyclosiloxanes

Catalyst	Monomer	Initiator	Temperature (°C)	Time (h)	Monomer Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)	Reference
Triflic Acid	D4	-	20	6	~70	~15,000	1.8	[9]
Photoinitiator	D4	TMDS	RT	6	~60	~12,000	1.7	[9]

Note: Data for cationic ROP of D5 specifically is less commonly reported with full quantitative details in easily accessible literature. The data for D4 (octamethylcyclotetrasiloxane) is presented as a close analogue.

Visualizations

Experimental Workflow

Caption: General workflow for the synthesis of PDMS from D5 via ring-opening polymerization.

Anionic ROP Mechanism

Caption: Mechanism of anionic ring-opening polymerization of D5.

Cationic ROP Mechanism

Caption: Mechanism of cationic ring-opening polymerization of D5.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 5. Characteristics and Mechanism of Vinyl Ether Cationic Polymerization in Aqueous Media Initiated by Alcohol/B(C6F5)3/Et2O | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. arpi.unipi.it [arpi.unipi.it]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Decamethylcyclopentasiloxane (D5) in Textile Dyeing Research

Introduction

Decamethylcyclopentasiloxane (D5), a cyclic volatile methylsiloxane, has emerged as a promising alternative to water in textile dyeing processes.[1][2][3][4] Traditional aqueous dyeing methods are known for their high consumption of water, energy, and auxiliary chemicals, leading to significant environmental concerns due to the generation of large volumes of wastewater.[5][6][7] D5, being a non-polar solvent, offers a paradigm shift towards sustainable and waterless dyeing technologies.[2][3][8] Its unique properties, such as low viscosity, high volatility, and the ability to be easily recycled (over 99%), make it an environmentally friendly medium for dyeing various textile fibers, including polyester (B1180765), nylon, cotton, and wool.[1][2][9] This document provides detailed application notes and experimental protocols for researchers and scientists exploring the use of D5 in textile dyeing.

Data Presentation: Performance of D5 Dyeing Systems

The use of D5 as a solvent in textile dyeing has shown significant improvements in dye uptake and color strength compared to conventional aqueous methods. The following tables summarize key quantitative data from various research studies.

Table 1: Comparison of Color Strength (K/S Values) in D5 vs. Aqueous Dyeing

Fiber Type	Dye Class	Dyeing Medium	K/S Value	Percentage Increase in K/S (Compared to Aqueous)	Reference
Nylon	Acid Dyes (AR249)	Aqueous	7.47	-	[2]
D5	11.44	53.1%	[2]
Nylon	Acid Dyes (AB83)	Aqueous	19.18	-	[2]
D5	25.24	31.6%	[2]
Nylon	Acid Dyes (AO67)	Aqueous	15.48	-	[2]
D5	19.07	23.2%	[2]
Nylon	Disperse Dyes (Azo)	Aqueous	-	-	[1]
D5	-	30%	[1]
Nylon	Disperse Dyes (Anthraquinone)	Aqueous	-	-	[1]
D5	-	43%	[1]
Polyester	Disperse Dyes	Aqueous (HT)	Similar to D5	-	[10]
D5 (with 0.3 mL water)	Similar to Aqueous	-	[10]
Wool	Natural Dyes (Monascus Pigments)	Aqueous	Lower than D5	-	[11]
D5	Higher than Aqueous	-	[11]

Table 2: Dye Exhaustion and Fixation Rates in D5 Dyeing Systems

Fiber Type	Dye Class	Parameter	Value in D5 Medium	Reference
Nylon	Acid Dyes	Dye Exhaustion	100%	[2]
Polyester	Disperse Dyes (Red 177)	Dye Exhaustion	94.18% (with dispersant)	[3]
Cotton	Reactive Dyes	Dye Uptake	Nearly 100%	[12][13]
Cotton	Reactive Dyes	Dye Fixation	Almost above 90%	[13]
Wool	Reactive Dyes	Dye Exhaustion	98%	[14]
Dye Fixation	88%	[14]
Ramie	Ternary Dye Mixture	Dye Fixation	96.7% (with fixing agent)	[1]

Experimental Protocols

The following are detailed methodologies for key experiments involving D5 in textile dyeing.

Protocol 1: Disperse Dyeing of Polyester in D5 Medium

This protocol is based on the findings for achieving comparable dyeing results to conventional high-temperature aqueous dyeing.[10]

Materials:

• Polyester fabric

• Disperse dye (e.g., C.I. Disperse Red 177)

• Decamethylcyclopentasiloxane (D5)

• Deionized water

• High-temperature, high-pressure dyeing apparatus

Procedure:

• Fabric Preparation: Scour the polyester fabric to remove any impurities and dry it completely.

• Dye Bath Preparation:

  • For a 1g fabric sample, prepare a dye bath with a liquor ratio of 1:20 (1g fabric to 20mL D5).

  • Add 0.8% (on mass of fabric) of the disperse dye to the D5 solvent.

  • Add a small amount of water (0.3 mL for a 20mL D5 system) into the dye bath. This has been shown to improve the dyeing properties.[10]

• Dyeing Process:

  • Place the polyester fabric into the dyeing apparatus containing the D5 dye bath.

  • Raise the temperature to 130°C.

  • Maintain the dyeing process at 130°C for 60 minutes.

• Post-Treatment:

  • After dyeing, cool down the apparatus.

  • Remove the fabric and wash it with D5 to remove any unfixed dye.

  • The D5 from both the dyeing and washing steps can be collected for recycling.

  • Dry the dyed fabric.

Protocol 2: Acid Dyeing of Nylon in D5 Medium

This protocol is designed to achieve high dye exhaustion and color strength on nylon fabrics.[2]

Materials:

• Nylon fabric

• Acid dyes (e.g., C.I. Acid Red 249, C.I. Acid Blue 83, C.I. Acid Orange 67)

• Decamethylcyclopentasiloxane (D5)

• Laboratory dyeing machine

Procedure:

• Fabric Preparation: Pre-wash the nylon fabric to ensure it is clean and free from any finishing agents.

• Dye Bath Preparation:

  • Prepare the dye bath with the desired concentration of acid dye in D5. The liquor ratio can be maintained at 1:20.

  • No other process auxiliaries like salts or acids are required.

• Dyeing Process:

  • Immerse the nylon fabric in the D5 dye bath.

  • The dyeing can be carried out at a temperature of 96°C for approximately 51 minutes for optimal results.[1]

• Post-Treatment and Solvent Recovery:

  • After the dyeing cycle, the fabric is removed.

  • The same D5 bath can be reused for subsequent dyeing cycles without purification, as no auxiliaries are added.[2]

  • The dyed fabric is washed with fresh D5 to remove surface dyes.

  • Over 99% of the D5 solvent can be recovered through distillation.[1]

  • Finally, the fabric is dried.

Protocol 3: Reactive Dyeing of Cotton in D5 using a Reverse Micellar System

This protocol describes a salt-free method for dyeing cotton with reactive dyes in D5, which is particularly innovative as reactive dyes are water-soluble.[4][15]

Materials:

• Cotton fabric

• Reactive dyes (e.g., Levafix CA dyes)

• Decamethylcyclopentasiloxane (D5)

• Non-ionic surfactant (e.g., alkyl polyglucoside-based or poly(ethylene glycol)-based)

• Co-surfactant (e.g., n-octanol)

• Alkali (e.g., sodium carbonate solution)

Procedure:

• Fabric Pre-treatment: The cotton fabric is first padded with an aqueous alkali solution (e.g., sodium carbonate) and then dried. This step is crucial for the fixation of reactive dyes.

• Reverse Micelle Formation:

  • Prepare a solution of the non-ionic surfactant and co-surfactant in D5.

  • The reactive dye is dissolved in a minimal amount of water, which is then encapsulated within the reverse micelles formed by the surfactant in the D5 solvent.

• Dyeing Process:

  • The pre-treated cotton fabric is immersed in the D5-based reverse micellar dye solution.

  • The dyeing process is typically carried out at a lower temperature (e.g., 25°C) for a short duration (5-10 minutes) for dye adsorption, followed by a fixation step at a higher temperature (e.g., 70°C) for about 30 minutes.[16][17]

• Post-Treatment:

  • After dyeing, the fabric is washed with D5 to remove the surfactant and any unfixed dye.

  • A final rinse with water may be necessary to remove any residual alkali.

  • The fabric is then dried.

Visualizations

Experimental Workflow for Textile Dyeing in D5

Experimental workflow for textile dyeing using D5.

Mechanism of Dye Transport in D5 Medium

Mechanism of dye transport and fixation in a D5 medium.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. watertreatmentmagazine.com [watertreatmentmagazine.com]
• 6. researchgate.net [researchgate.net]
• 7. The environmental impact of the textile sector - Hedgehog [hhc.earth]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. researchgate.net [researchgate.net]
• 10. (Open Access) Dyeing behavior of polyester with disperse dyes in decamethylcyclopentasiloxane(D5) media (2012) | LI Li-ming | 5 Citations [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Sustainable wool fabric pad dyeing using reactive dyes in silicone non-aqueous medium | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. Sustainable Innovations in Textile Dyeing [textilefocus.com]
• 17. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of Decamethylcyclopentasiloxane (D5)

Welcome to the technical support center for the purification of decamethylcyclopentasiloxane (D5). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of D5 in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in commercial decamethylcyclopentasiloxane (D5)?

A1: Commercial D5 can contain several impurities, with the most common being other cyclic siloxanes, such as octamethylcyclotetrasiloxane (B44751) (D4) and dodecamethylcyclohexasiloxane (B120686) (D6). Linear siloxanes can also be present as minor impurities. The presence of D4 is often of particular concern due to its classification as a substance of very high concern (SVHC) in some regions, necessitating its removal to low levels.[1][2]

Q2: What are the primary methods for purifying D5 in a laboratory setting?

A2: The primary methods for purifying D5 include:

• Fractional Distillation: This is the most common and effective method for separating D5 from other cyclic and linear siloxanes based on differences in their boiling points.[3]

• Adsorption: This method utilizes solid adsorbents to selectively remove impurities from a D5 mixture.

• Crystallization: This technique involves dissolving the impure D5 in a suitable solvent and then cooling the solution to selectively crystallize the pure D5.

Q3: How can I assess the purity of my D5 sample?

A3: The purity of D5 is most commonly assessed using Gas Chromatography-Mass Spectrometry (GC-MS). This technique can effectively separate and identify different siloxane components in a sample. Key ions to monitor for D5 in the mass spectrometer are m/z 355 and 281.[4] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to identify and quantify impurities.

Troubleshooting Guides

Fractional Distillation

Problem: Poor separation of D5 from D4 and D6.

Possible Cause	Troubleshooting Step
Insufficient Column Efficiency	Ensure your fractional distillation column has a sufficient number of theoretical plates for the separation. For closely boiling compounds like D4, D5, and D6, a column with a high theoretical plate count is necessary. Consider using a packed column (e.g., with Raschig rings or structured packing) to increase the surface area for vapor-liquid equilibrium.
Incorrect Reflux Ratio	The reflux ratio (the ratio of the amount of liquid returned to the column to the amount of liquid removed as distillate) is a critical parameter. A higher reflux ratio generally improves separation but increases the distillation time.[5] An optimal reflux ratio needs to be determined experimentally to balance separation efficiency and throughput. Start with a higher reflux ratio and gradually decrease it to find the optimal point.
Fluctuations in Heating or Pressure	Inconsistent heating of the distillation flask or fluctuations in the vacuum pressure can disrupt the equilibrium in the column, leading to poor separation. Use a stable heating source like a heating mantle with a controller. If performing vacuum distillation, ensure a stable vacuum is maintained using a reliable pump and a pressure controller.
Column Flooding	Excessive boiling rate can lead to "flooding," where the liquid is carried up the column by the high vapor flow, preventing proper separation. If you observe a large amount of liquid being pushed up the column, reduce the heating rate to allow the liquid to drain back down.[6]

Problem: Thermal degradation of D5 during distillation.

Possible Cause	Troubleshooting Step
High Distillation Temperature	Although D5 is relatively stable, prolonged heating at high temperatures can potentially lead to degradation.[7]
Solution: Perform the distillation under reduced pressure (vacuum distillation). Lowering the pressure will lower the boiling points of the siloxanes, allowing for distillation at a lower temperature and minimizing the risk of thermal decomposition.[8][9][10]

Adsorption

Problem: Ineffective removal of impurities using adsorbents.

Possible Cause	Troubleshooting Step
Incorrect Adsorbent Choice	The choice of adsorbent is critical for selective impurity removal. Activated carbon and silica (B1680970) gel are commonly used for adsorbing organic compounds. The effectiveness of each will depend on the specific impurities you are trying to remove.
Insufficient Adsorbent Amount	The amount of adsorbent used must be sufficient to bind the impurities present in the D5 sample.
Improper Adsorbent Activation/Preparation	Adsorbents may need to be activated (e.g., by heating) before use to remove any adsorbed water or other contaminants that would reduce their effectiveness.
Non-optimal Contact Time	The D5 solution needs to be in contact with the adsorbent for a sufficient amount of time to allow for the adsorption of impurities to reach equilibrium.

Problem: Difficulty in regenerating the adsorbent.

Possible Cause	Troubleshooting Step
Strong Adsorption of Impurities	Some impurities may bind very strongly to the adsorbent, making regeneration difficult.
Solution: Regeneration of adsorbents can be achieved through solvent washing or thermal treatment.[11][12][13] For solvent washing, a solvent that can effectively dissolve the adsorbed impurities without damaging the adsorbent is required. Thermal regeneration involves heating the adsorbent to desorb the impurities, often under a vacuum or in a stream of inert gas.

Crystallization

Problem: D5 does not crystallize from the solution.

Possible Cause	Troubleshooting Step
Inappropriate Solvent	The chosen solvent may be too good a solvent for D5 even at low temperatures, preventing it from crystallizing. The ideal solvent should dissolve D5 well at a higher temperature but poorly at a lower temperature.[14]
Solution Not Saturated	The solution may not be sufficiently concentrated for crystallization to occur upon cooling.
Presence of Impurities Inhibiting Crystallization	High levels of impurities can sometimes interfere with the crystal lattice formation.
Solution: Try adding a seed crystal of pure D5 to initiate crystallization. Scratching the inside of the glassware with a glass rod at the liquid-air interface can also sometimes induce crystallization.[15]

Experimental Protocols

Fractional Distillation of D5 (Vacuum)

This protocol outlines a general procedure for the purification of D5 by vacuum fractional distillation. The precise parameters may need to be optimized for your specific setup and impurity levels.

Materials and Equipment:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a condenser and vacuum adapter

• Receiving flasks

• Heating mantle with a stirrer

• Vacuum pump and pressure gauge/controller

• Thermometer or temperature probe

• Stir bar

• Glass wool or other packing material (if using a packed column)

Procedure:

• Setup: Assemble the vacuum fractional distillation apparatus as shown in the diagram below. Ensure all glass joints are properly sealed with vacuum grease.

• Charging the Flask: Add the impure D5 and a stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Applying Vacuum: Turn on the vacuum pump and slowly evacuate the system to the desired pressure. A pressure of 10-20 mmHg is a good starting point.

• Heating: Begin heating the flask with the heating mantle while stirring.

• Equilibration: As the mixture begins to boil, observe the vapor rising through the fractionating column. Adjust the heating rate to establish a steady reflux in the column.

• Collecting Fractions:

  • Forerun: Collect the initial distillate, which will be enriched in the more volatile impurities (like D4), in a separate receiving flask. The head temperature should be monitored closely.

  • Main Fraction: Once the head temperature stabilizes at the boiling point of D5 at the operating pressure, switch to a clean receiving flask to collect the purified D5.

  • Residue: Stop the distillation when the temperature starts to rise again or when only a small amount of liquid remains in the distillation flask.

• Shutdown: Turn off the heater and allow the apparatus to cool down to room temperature before slowly releasing the vacuum.

Data Presentation: Boiling Points of Cyclic Siloxanes at Atmospheric Pressure

Compound	Boiling Point (°C)
Octamethylcyclotetrasiloxane (D4)	175
Decamethylcyclopentasiloxane (D5)	210[16]
Dodecamethylcyclohexasiloxane (D6)	245

Note: Boiling points will be significantly lower under vacuum.

Adsorption Purification of D5

This is a general protocol for the purification of D5 using an adsorbent.

Materials and Equipment:

• Adsorbent (e.g., activated carbon or silica gel)

• Erlenmeyer flask or beaker

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel and flask)

• Rotary evaporator (optional)

Procedure:

• Adsorbent Preparation: Activate the adsorbent according to the manufacturer's instructions (this often involves heating to remove moisture).

• Adsorption:

  • Dissolve the impure D5 in a suitable, low-boiling point, non-polar solvent (e.g., hexane).

  • Add the activated adsorbent to the solution (a typical starting point is 5-10% by weight of the impure D5).

  • Stir the mixture at room temperature for a predetermined time (e.g., 1-2 hours) to allow for adsorption of impurities.

• Filtration: Separate the adsorbent from the D5 solution by filtration.

• Solvent Removal: Remove the solvent from the purified D5 solution using a rotary evaporator.

• Analysis: Analyze the purity of the resulting D5 using GC-MS.

Purity Analysis by GC-MS

Typical GC-MS Parameters:

Parameter	Value
Column	HP-5MS or similar non-polar column
Injector Temperature	250 °C
Oven Program	Start at 50°C, hold for 1 min, then ramp at 10°C/min to 300°C, hold for 2 min
Carrier Gas	Helium at a constant flow of 1.5 mL/min
MS Detector	Electron Ionization (EI)
Ions to Monitor (SIM mode)	D4: m/z 281, D5: m/z 355, D6: (corresponding molecular ion fragments)

Visualizations

Caption: Workflow for the purification of decamethylcyclopentasiloxane by fractional distillation.

Caption: Troubleshooting decision tree for poor separation in D5 distillation.

References

• 1. health.ec.europa.eu [health.ec.europa.eu]
• 2. Decamethylcyclopentasiloxane (cyclopentasiloxane, D5) in cosmetic products - Public Health [health.ec.europa.eu]
• 3. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 4. Sensitive method for quantification of octamethylcyclotetrasiloxane (D4) and decamethylcyclopentasiloxane (D5) in end-exhaled air by thermal desorption gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. chemos.de [chemos.de]
• 8. EP0543665A1 - Siloxane purification - Google Patents [patents.google.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. How To [chem.rochester.edu]
• 11. mdpi.com [mdpi.com]
• 12. ijiset.com [ijiset.com]
• 13. A Review of Adsorbents for Heavy Metal Decontamination: Growing Approach to Wastewater Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. science.uct.ac.za [science.uct.ac.za]
• 15. m.youtube.com [m.youtube.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: D5 Removal from Experimental Reaction Mixtures

This guide provides researchers, scientists, and drug development professionals with practical solutions for removing decamethylcyclopentasiloxane (D5) from experimental reaction mixtures. Find answers to frequently asked questions, troubleshoot common issues, and access detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is D5 and why is it difficult to remove?

Decamethylcyclopentasiloxane (D5) is a volatile, low-viscosity cyclic siloxane often used as a solvent in organic synthesis and personal care product formulation.[1][2] Its removal can be challenging due to its relatively high boiling point (210°C), low polarity, and chemical inertness. These properties can cause it to co-distill with products or be difficult to separate using standard liquid-liquid extraction techniques.

Q2: What are the primary methods for removing D5 from a reaction mixture?

The main methods for D5 removal include:

• Fractional Distillation: Effective for separating D5 from compounds with significantly different boiling points.[3][4]

• Liquid-Liquid Extraction (LLE): Useful for partitioning D5 into a solvent in which it is highly soluble, leaving the desired product behind.[5]

• Adsorption: Involves passing a solution or gas stream through a solid adsorbent material like activated carbon or silica (B1680970) gel to trap the D5.[6][7][8]

• Solvent Stripping / Azeotropic Distillation: Involves adding a solvent that forms a low-boiling azeotrope with D5, allowing it to be distilled off at a lower temperature.

Q3: My desired product has a similar boiling point to D5. Can I still use distillation?

If the boiling points differ by less than 70°C, simple distillation is often ineffective.[9] In this case, fractional distillation using a column with a high number of theoretical plates (e.g., a Vigreux or packed column) is necessary to achieve good separation.[3][9] If the boiling points are very close, alternative methods like chromatography or liquid-liquid extraction may be more suitable.

Q4: Which solvent is best for extracting D5?

Acetone (B3395972) has been shown to be effective for extracting low molecular weight cyclic siloxanes like D5 from silicone resin mixtures.[5] The choice of solvent depends on the solubility of your target compound. The ideal extraction solvent should readily dissolve D5 while being immiscible with the primary reaction solvent and having poor solubility for your product.

Q5: I see siloxane peaks in my GC-MS analysis even after purification. Where could they be coming from?

Siloxane contamination in GC-MS analysis is a common issue and may not be from your original reaction mixture.[10][11] Potential sources include bleed from the GC column's stationary phase (especially at high temperatures), degradation of the inlet septum, or leaching from vial cap septa by certain solvents.[10][11]

Troubleshooting Guide

This section addresses specific issues you may encounter during D5 removal.

Problem: Low product yield after distillation.

• Possible Cause: The product may be co-distilling with the D5, or it may be volatile and lost during solvent removal under high vacuum.[10][12]

• Solution:

  • Improve Separation: Use a fractional distillation column with a higher number of theoretical plates or increase the reflux ratio.[3][9]

  • Check Boiling Points: Ensure there is a sufficient difference in boiling points between your product and D5 (B.P. 210°C).

  • Reduce Vacuum: When removing the final traces of solvent from your product, use a lower vacuum or perform the evaporation at a lower temperature to prevent loss of a volatile product.[12]

  • Alternative Method: If boiling points are too close, consider a non-thermal separation method like liquid-liquid extraction or column chromatography.

Problem: Emulsion formation during liquid-liquid extraction.

• Possible Cause: Emulsions often form when surfactant-like compounds are present in the mixture or due to excessive agitation.[13][14] The similar polarities of the mixed solvents can also contribute.

• Solution:

  • Gentle Mixing: Instead of vigorous shaking, gently swirl or invert the separatory funnel to minimize emulsion formation.[14]

  • "Salting Out": Add a saturated solution of sodium chloride (brine) to the aqueous layer. This increases the ionic strength and polarity of the aqueous phase, helping to break the emulsion.[14]

  • Filtration: Pass the mixture through a plug of glass wool or a phase separation filter paper.[14]

  • Allow Time: Let the mixture stand for an extended period; sometimes, the layers will separate on their own.

Problem: D5 is not fully removed after multiple extractions.

• Possible Cause: The chosen extraction solvent may not have a high enough partition coefficient for D5, or an insufficient volume of solvent is being used.

• Solution:

  • Increase Number of Extractions: Complete removal often requires multiple extraction cycles. Studies have shown that 4-5 extractions with acetone can effectively remove low molecular weight siloxanes.[5]

  • Optimize Solvent Volume: Ensure you are using an adequate volume of extraction solvent in each step. The overall efficiency is higher when using multiple smaller volume extractions compared to a single large volume extraction.[15]

  • Change Solvent: If efficiency remains low, consider a different solvent with higher D5 solubility and low product solubility.

Problem: Activated carbon adsorption is ineffective.

• Possible Cause: The presence of water or other polar compounds in the reaction mixture can compete with D5 for adsorption sites on the activated carbon, reducing its efficiency.[6][8] The carbon may also be saturated.

• Solution:

  • Pre-dry the Mixture: If possible, dry the reaction mixture with a drying agent (e.g., MgSO₄, Na₂SO₄) before treatment with activated carbon. For gaseous streams, pre-chilling to condense water is effective.[16]

  • Increase Carbon Amount: Add more activated carbon to provide sufficient surface area for adsorption.

  • Increase Contact Time: Ensure the mixture is stirred with the activated carbon for an adequate period.

  • Select Appropriate Carbon: Activated carbons have different pore structures. Those with super micropores and small mesopores (1.7–3.0 nm) are most effective for siloxane adsorption.[17]

Data Presentation

The following tables summarize quantitative data for various D5 removal methods.

Table 1: Liquid-Liquid Extraction Efficiency

Analyte	Method	Solvent	Number of Extractions	Result	Reference
D4	Quantitative GC/MS	Acetone	4	< 0.001 wt%	[5]
Low MW Siloxanes	FT-IR Analysis	Acetone	4-5	Signal reduced to baseline (pure acetone)	[5]

Table 2: Adsorption Capacity for Cyclic Siloxanes

Adsorbent	Target Siloxane	Adsorption Capacity (mg/g)	Conditions	Reference
Wood-based AC	D4	1732 ± 93	1000 ppmv D4 in dry N₂	[18]
Various ACs	D4	21.94 - 224.63	Simulated landfill gas	[17]
Molecular Sieve	Siloxanes	~14	Commercial application	[19]

Table 3: Physical Properties of D5

Property	Value	Reference
Molecular Weight	370.77 g/mol	[2]
Boiling Point	210 °C	[2]
Density	0.9593 g/cm³ at 20°C	[20]
Vapor Pressure	0.2 mmHg at 25°C	[2]

Experimental Protocols & Workflows

Diagram: D5 Removal Method Selection

Caption: Logic diagram for selecting an appropriate D5 removal method.

Protocol 1: Fractional Distillation

This method is suitable for separating D5 from products with a lower or higher boiling point (difference > 70°C is ideal, but smaller differences can be managed with efficient columns).[3][9]

Materials:

• Round bottom flask

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Fractionating column (e.g., Vigreux or packed with Raschig rings)

• Distillation head with condenser and thermometer

• Receiving flask

• Chilled water supply for condenser

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the vapor temperature.[21]

• Charging the Flask: Charge the round bottom flask with the D5-containing reaction mixture and a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Heating: Begin heating the flask gently. Start stirring to ensure smooth boiling.

• Equilibration: As the mixture heats, a ring of condensate will rise slowly up the fractionating column. To achieve good separation, this rise should be slow and steady. If the rise is too fast, reduce the heat.[9]

• Collecting Fractions:

  • If your product is more volatile than D5, it will distill first. Collect the liquid that distills over while the temperature remains constant at the boiling point of your product.

  • Once all of the lower-boiling component has distilled, the temperature will either rise sharply towards the boiling point of D5 or drop if heating is insufficient.

  • If your product is less volatile than D5, first distill off the D5 as the forerun. The temperature should hold steady near 210°C. Once the D5 is removed, the temperature may drop. You can then increase the heat to distill your higher-boiling product, potentially using a new receiving flask.

• Shutdown: Once the separation is complete, turn off the heat and allow the apparatus to cool before disassembling.

Diagram: Liquid-Liquid Extraction Workflow

Caption: Step-by-step workflow for performing a liquid-liquid extraction.

Protocol 2: Liquid-Liquid Extraction with Acetone

This protocol is based on a method developed to remove cyclic siloxanes from a silicone resin matrix and is applicable to other non-polar mixtures where the desired product has low solubility in acetone.[5]

Materials:

• Separatory funnel

• Acetone (reagent grade)

• Reaction mixture (ideally concentrated or in a solvent immiscible with acetone)

• Beakers or flasks for collection

• Brine (saturated NaCl solution), if needed

Procedure:

• Preparation: Place the D5-containing mixture into a separatory funnel.

• First Extraction: Add a volume of acetone approximately equal to the volume of the mixture.

• Mixing: Stopper the funnel, and while holding the stopper and stopcock firmly, gently invert the funnel several times to mix the layers. Crucially, vent the funnel frequently by opening the stopcock while the funnel is inverted and pointed away from you to release any pressure buildup.[11]

• Separation: Place the funnel back in a ring stand and allow the layers to fully separate.

• Troubleshooting: If an emulsion forms at the interface, add a small amount of brine to help break it.[14]

• Collection: Carefully drain the lower layer into a collection flask. Then, drain the upper layer into a separate flask. Note: You must determine which layer contains your product (typically the non-acetone layer) via solubility tests or analysis (e.g., TLC, GC-MS).

• Repeat: Return the product-containing layer to the separatory funnel and repeat the extraction (steps 2-6) another 3 to 4 times with fresh portions of acetone to ensure complete removal of D5.[5]

• Post-Processing: The product layer can then be dried with a drying agent (e.g., MgSO₄) and concentrated under reduced pressure to remove any residual solvent.

Protocol 3: Adsorption with Activated Carbon

This method is best for removing trace to moderate amounts of D5 from non-polar organic solutions.

Materials:

• Erhlenmeyer flask

• Activated carbon (powdered or granular)

• Magnetic stirrer and stir bar

• Filter funnel and filter paper (or a fritted glass funnel)

• Anhydrous drying agent (e.g., anhydrous sodium sulfate), if needed

Procedure:

• Preparation: If your reaction mixture contains water or other polar solvents, dry it first using an appropriate drying agent and filter to remove the agent. Water will reduce the adsorption efficiency.[6]

• Adsorption: Place the dried, D5-containing solution in an Erlenmeyer flask with a stir bar. Add activated carbon to the flask. A general starting point is 5-10% of the solution's mass, but this may need optimization.

• Contact: Stir the slurry at room temperature. The required contact time can vary from 30 minutes to several hours. You can monitor the removal of D5 by taking small, filtered aliquots for analysis (e.g., by GC-MS).

• Filtration: Once the adsorption is complete, separate the activated carbon from the solution by gravity or vacuum filtration. Passing the solution through a small plug of celite or silica gel can help remove very fine carbon particles.

• Rinsing: Rinse the filtered carbon cake with a small amount of clean solvent to recover any adsorbed product. Combine this rinse with the filtered solution.

• Solvent Removal: Remove the solvent from the purified solution using a rotary evaporator to isolate the final product.

References

• 1. Troubleshooting of Distillation | PPTX [slideshare.net]
• 2. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fractional distillation - Wikipedia [en.wikipedia.org]
• 4. chemicals.co.uk [chemicals.co.uk]
• 5. repository.gatech.edu [repository.gatech.edu]
• 6. heycarbons.com [heycarbons.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Purification [chem.rochester.edu]
• 10. njhjchem.com [njhjchem.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. Tips & Tricks [chem.rochester.edu]
• 13. Improve your Liquid-Liquid Extraction (LLE) Processes [scioninstruments.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. energy.gov [energy.gov]
• 17. researchgate.net [researchgate.net]
• 18. Biogas upgrading: optimal activated carbon properties for siloxane removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. cyclopentasiloxane, 541-02-6 [thegoodscentscompany.com]
• 21. chem.libretexts.org [chem.libretexts.org]

Stability and degradation of decamethylcyclopentasiloxane under experimental conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with decamethylcyclopentasiloxane (D5). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of D5 under typical laboratory conditions?

Decamethylcyclopentasiloxane (D5) is a relatively stable compound under normal ambient storage and handling conditions.[1] It is a colorless, odorless, and slightly volatile liquid.[2] However, its stability can be influenced by several factors, including temperature, pH, and the presence of catalysts.

Q2: How stable is D5 in aqueous solutions?

D5 has low water solubility and its stability in aqueous solutions is highly dependent on pH and temperature. Hydrolysis is the primary degradation pathway in water. The hydrolysis rate is slowest near neutral pH and increases under both acidic and alkaline conditions.[3]

Q3: Does D5 degrade when exposed to light?

Photolytic degradation is not considered a significant degradation pathway for D5.

Q4: What are the primary degradation products of D5?

The main degradation product of D5 through hydrolysis is dimethylsilanediol, which can further degrade to silicic acid and/or silica.[3] Under thermal degradation conditions, a mixture of cyclic and linear siloxanes can be formed.

Troubleshooting Guides

Issue 1: Unintended Polymerization of D5 in the Lab

Q: My D5 sample has become viscous or has solidified. What happened and how can I prevent this?

A: This is likely due to unintentional ring-opening polymerization. D5 can polymerize in the presence of acidic or basic catalysts, converting the cyclic siloxane into linear polydimethylsiloxane (B3030410) chains.[2] This process is often initiated by contaminants.

Troubleshooting Steps:

• Identify the Contaminant: Review your experimental setup to identify potential sources of acidic or basic contamination. Common culprits include:

  • Acidic or basic cleaning residues on glassware.

  • Cross-contamination from other reagents.

  • Atmospheric CO2 reacting with moisture to form carbonic acid, which can be a weak catalyst over long periods.

• Prevention:

  • Use High-Purity D5: Ensure the D5 you are using is of high purity and stored in a tightly sealed container.

  • Inert Atmosphere: For sensitive experiments, handle D5 under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture and CO2.

  • Proper Glassware Cleaning: Thoroughly clean and dry all glassware. Consider a final rinse with a neutral solvent like hexane (B92381) or acetone (B3395972) to remove any residual cleaning agents.

  • Avoid Strong Acids and Bases: Be mindful of the reagents used in your experiment. If strong acids or bases are necessary, the reaction conditions should be carefully controlled to avoid unwanted D5 polymerization.

Q: Can I reverse the polymerization of D5?

A: Reversing the polymerization to recover pure D5 in a typical laboratory setting is challenging and often not practical. The process, known as depolymerization, typically requires high temperatures and specific catalysts. It is generally more feasible to prevent polymerization from occurring in the first place.

Issue 2: D5 Contamination in Experiments

Q: I suspect D5 contamination in my experimental samples. How can I confirm this and clean my equipment?

A: D5 is a common ingredient in personal care products, which can lead to background contamination in a laboratory environment. Its presence can be confirmed using analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Steps:

• Confirmation of Contamination:

  • Analyze a blank sample (a sample prepared without your analyte of interest but subjected to the same experimental procedure) using GC-MS. The presence of a peak corresponding to D5 (m/z 355) would indicate contamination.[4]

• Prevention of Contamination:

  • Dedicated Glassware: If possible, use glassware dedicated solely to experiments where D5 is not a contaminant of concern.

  • Thorough Cleaning: Develop a rigorous cleaning protocol for your labware. This may include:

    • Washing with a laboratory-grade detergent.

    • Rinsing thoroughly with deionized water.

    • Rinsing with a high-purity organic solvent (e.g., acetone or hexane).

    • Drying in an oven at a suitable temperature.

  • Personal Care Products: Be mindful of personal care products used by laboratory personnel, as these can be a source of D5 contamination. Encourage the use of D5-free products if contamination is a persistent issue.

  • Laboratory Environment: Maintain a clean laboratory environment to minimize airborne contaminants.

Cleaning Protocol for D5-Contaminated Glassware:

• Rinse the glassware with a suitable organic solvent such as acetone or hexane to remove the bulk of the D5.

• Wash with a laboratory-grade detergent and hot water.

• Rinse thoroughly with deionized water.

• Perform a final rinse with a high-purity solvent (acetone or hexane).

• Dry the glassware in an oven.

Quantitative Data

Table 1: Hydrolysis Half-Life of D5 at Various pH and Temperatures

pH	Temperature (°C)	Half-Life (days)	Environment
7	12	315	Freshwater
8	9	64	Marine Water

Data sourced from Stockholm University.[3]

Experimental Protocols

Protocol 1: Quantification of D5 in Aqueous Samples by GC-MS

This protocol provides a general guideline for the analysis of D5 in water samples.

• Sample Preparation:

  • Collect water samples in clean, amber glass vials with PTFE-lined septa to minimize photolytic degradation and contamination.

  • If necessary, filter the sample to remove particulate matter.

  • For low concentrations, a liquid-liquid extraction or solid-phase microextraction (SPME) may be required to concentrate the analyte.

• Instrumentation (Example):

  • Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

  • Injector: Split/splitless injector.

  • Carrier Gas: Helium at a constant flow rate.

• GC-MS Conditions (Example):

  • Injector Temperature: 250°C

  • Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C, hold for 5 minutes.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-500.

    • Selected Ion Monitoring (SIM): Monitor for characteristic D5 ions (e.g., m/z 355).[4]

• Quantification:

  • Prepare a calibration curve using D5 standards of known concentrations.

  • An internal standard (e.g., a deuterated D5) is recommended for accurate quantification.

Visualizations

Caption: Hydrolysis degradation pathway of D5.

Caption: Workflow of D5 ring-opening polymerization.

References

• 1. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 3. aces.su.se [aces.su.se]
• 4. Sensitive method for quantification of octamethylcyclotetrasiloxane (D4) and decamethylcyclopentasiloxane (D5) in end-exhaled air by thermal desorption gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting polymerization reactions involving decamethylcyclopentasiloxane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with polymerization reactions involving decamethylcyclopentasiloxane (D5).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. Why is my polydimethylsiloxane (B3030410) (PDMS) product of low molecular weight?

Low molecular weight is a common issue in D5 polymerization and can be attributed to several factors:

• Presence of Impurities: Water is a significant chain-terminating agent in both anionic and cationic ring-opening polymerization (ROP). Other impurities in the D5 monomer, such as other cyclic siloxanes (e.g., D4), can also affect the polymerization process. D5 is commercially produced from the hydrolysis of dimethyldichlorosilane, which yields a mixture of cyclic and linear polysiloxanes.[1] It's crucial to use high-purity D5 (e.g., >99%) for achieving high molecular weight polymers.[2]

• Incorrect Catalyst Concentration: The concentration of the catalyst plays a crucial role. An insufficient amount of catalyst may lead to incomplete polymerization, while an excessive amount can sometimes promote side reactions that limit chain growth.

• Suboptimal Reaction Temperature: Temperature affects the rates of initiation, propagation, and termination/chain transfer reactions. An inappropriate temperature can lead to a higher rate of termination or chain transfer, thus limiting the molecular weight. Increased polymerization temperature generally enhances radical and monomer mobility, which can lead to higher conversion.[3][4]

• Premature Termination: The reaction may be terminated prematurely by acidic or basic impurities, either in the monomer, solvent, or from the reaction atmosphere.

• Equilibrium Limitations: Ring-opening polymerization is often an equilibrium process. The formation of cyclic oligomers can reduce the yield of high molecular weight linear polymer.[5]

Solutions:

• Monomer and Reagent Purification: Ensure D5 is of high purity and dry. Distillation of D5 before use is recommended. All other reagents and solvents should be thoroughly dried.

• Optimize Catalyst Concentration: Systematically vary the catalyst concentration to find the optimal level for achieving high molecular weight.

• Control Reaction Temperature: Optimize the reaction temperature to favor propagation over termination and other side reactions. The ideal temperature will depend on the specific catalyst system being used.

• Inert Atmosphere: Conduct the polymerization under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture and oxygen.

• Use of Promoters/Co-catalysts: In some systems, the addition of a promoter or co-catalyst can enhance the polymerization rate and lead to higher molecular weights.

2. What causes a high polydispersity index (PDI) in my polymer?

A high PDI indicates a broad distribution of polymer chain lengths. This can be caused by:

• Slow Initiation: If the rate of initiation is slow compared to the rate of propagation, new chains will be forming throughout the reaction, leading to a broad molecular weight distribution.

• Chain Transfer Reactions: Chain transfer to monomer, polymer, or solvent can terminate a growing chain and initiate a new one, resulting in a wider distribution of chain lengths.

• Side Reactions: Uncontrolled side reactions, such as "backbiting" where the growing chain end attacks a siloxane bond on its own chain, can lead to the formation of cyclic oligomers and broaden the molecular weight distribution.[5]

• Catalyst Deactivation: If the catalyst deactivates over the course of the reaction, the rate of polymerization will change, which can contribute to a broader PDI.

• Temperature Gradients: Poor temperature control within the reactor can lead to different polymerization rates in different regions, resulting in a broader PDI.

Solutions:

• "Living" Polymerization Conditions: Utilize reaction conditions that promote "living" polymerization, where there is no termination or chain transfer. This is often achieved with specific catalyst systems and highly purified reagents.

• Optimize Reaction Conditions: Carefully control the reaction temperature and ensure efficient stirring to maintain a homogeneous reaction environment.

• Catalyst Selection: Choose a catalyst that provides a high rate of initiation compared to propagation.

• Solvent Choice: Select a solvent that is inert and does not participate in chain transfer reactions.

3. How can I minimize the formation of cyclic by-products?

The formation of cyclic siloxanes is a common issue in ring-opening polymerization due to the equilibrium between linear and cyclic species.[5]

• Thermodynamic Control: The formation of unstrained cyclic species, particularly the six-membered ring (D6), is thermodynamically favorable. Running the reaction at a higher monomer concentration (in bulk or concentrated solution) can shift the equilibrium towards the formation of linear polymer.

• Kinetic Control: Using highly strained cyclic monomers like cyclotrisiloxanes (D3) can favor polymerization under kinetic control, as the high ring strain provides a strong driving force for ring-opening.

• Catalyst Choice: Some catalysts are more prone to promoting "backbiting" reactions that lead to cyclics. The choice of catalyst and counter-ion can influence the extent of cyclic formation.

• Reaction Time and Temperature: At longer reaction times and higher temperatures, the system is more likely to reach thermodynamic equilibrium, which may favor the formation of cyclics.

Solutions:

• High Monomer Concentration: Perform the polymerization in bulk or at high monomer concentrations.

• Use of Strained Monomers: If possible, use more strained cyclic siloxanes like D3 as the starting monomer.

• Optimize Catalyst System: Experiment with different catalysts and initiators to find a system that minimizes "backbiting" reactions.

• Control Reaction Time: Monitor the reaction and stop it once the desired molecular weight is achieved, before significant depolymerization to cyclics occurs.

4. My catalyst seems to be inactive or deactivates quickly. What are the possible reasons?

Catalyst deactivation can halt the polymerization process and is often caused by:

• Poisoning by Impurities: Catalysts can be "poisoned" by impurities in the monomer, solvent, or reaction atmosphere. Water, acidic or basic compounds, and certain functional groups can react with and deactivate the catalyst. For instance, silanol (B1196071) groups can interfere with the catalyst activity.[5]

• Thermal Decomposition: Some catalysts are not stable at elevated temperatures and may decompose during the reaction.

• Side Reactions with Polymer or Monomer: The catalyst may participate in unintended side reactions with the polymer or monomer, leading to its deactivation.

• Inappropriate Handling or Storage: Catalysts can be sensitive to air and moisture. Improper handling or storage can lead to deactivation before they are even used.

Solutions:

• Rigorous Purification: Ensure all reactants, solvents, and the reaction vessel are scrupulously clean and dry.

• Inert Atmosphere: Always handle and store sensitive catalysts under an inert atmosphere.

• Optimize Temperature: Choose a reaction temperature that is within the stable operating range of the catalyst.

• Catalyst Support: In some cases, using a supported catalyst can improve its stability and longevity.

Data Presentation

Table 1: Effect of Reaction Temperature on D5 Polymerization

Catalyst System	Temperature (°C)	Reaction Time (h)	Monomer Conversion (%)	Molecular Weight (Mn, kDa)	PDI	Reference
Lithium Alkoxide	110	4	85.0	284	-	[6]
N-trimethylsilyl-bis(trifluoromethanesulfonyl)imide	160	2	87.0 (13% volatile content)	-	-	[7]
Autopolymerizing Resin	13	-	Lower Shrinkage	Lower Flexural Strength	Higher Residual Monomer	[8]
Autopolymerizing Resin	37	-	-	-	-	[8]
Autopolymerizing Resin	60	-	Higher Shrinkage	Higher Flexural Strength	Lower Residual Monomer	[8]

Note: Data from different studies may not be directly comparable due to variations in other experimental conditions.

Table 2: Common Impurities in D5 and Their Potential Effects

Impurity	Source	Potential Effect on Polymerization	Mitigation Strategy
Water (H₂O)	Atmospheric moisture, incomplete drying of reagents/glassware	Acts as a chain transfer agent, leading to lower molecular weight and broader PDI. Can hydrolyze catalysts.	Thoroughly dry all reagents and glassware. Conduct reaction under an inert atmosphere.
Octamethylcyclotetrasiloxane (D4)	By-product of D5 synthesis	Can co-polymerize, affecting polymer properties. Classified as toxic to reproduction, so its level should be minimized.[9]	Use high-purity D5 (>99%).[2]
Silanols (-SiOH)	Hydrolysis of siloxanes	Can act as chain terminators or initiators, leading to poor control over molecular weight and PDI.[5]	Ensure anhydrous conditions.
Acidic/Basic Residues	From monomer synthesis or catalyst preparation	Can interfere with the intended catalyst, leading to uncontrolled polymerization or catalyst deactivation.	Purify monomer and ensure catalyst purity.

Experimental Protocols

General Protocol for Anionic Ring-Opening Polymerization of D5

This protocol provides a general methodology. Specific conditions should be optimized for the chosen catalyst system.

• Monomer and Glassware Preparation:

  • Dry all glassware in an oven at >120°C overnight and cool under a stream of dry nitrogen or in a desiccator.

  • Purify D5 by distillation over a suitable drying agent (e.g., CaH₂) under reduced pressure. Store the purified monomer under an inert atmosphere.

• Reaction Setup:

  • Assemble the reaction flask, equipped with a magnetic stirrer and a reflux condenser, under a positive pressure of dry nitrogen or argon.

  • Introduce the desired amount of purified D5 into the reaction flask via a syringe or cannula.

  • If using a solvent, add the dried, degassed solvent to the reaction flask.

• Initiation:

  • Prepare a solution of the initiator (e.g., a freshly prepared solution of potassium hydroxide (B78521) in methanol, or an organolithium reagent) in a separate, dry flask under an inert atmosphere.

  • Add the initiator to the reaction flask at the desired reaction temperature. The amount of initiator will determine the target molecular weight.

• Polymerization:

  • Maintain the reaction mixture at the optimized temperature with vigorous stirring.

  • Monitor the progress of the reaction by periodically taking small aliquots (under inert atmosphere) and analyzing them. Common monitoring techniques include:

    • Gas Chromatography (GC): To measure the consumption of the D5 monomer.

    • Gel Permeation Chromatography (GPC): To determine the molecular weight and PDI of the polymer.[10]

    • Rheology: To track the increase in viscosity of the reaction mixture.

• Termination:

  • Once the desired monomer conversion or molecular weight is reached, terminate the polymerization by adding a suitable terminating agent. For anionic polymerization, this can be a silyl (B83357) chloride derivative (to cap the chain ends) or a proton source like acetic acid to neutralize the catalyst.

• Polymer Isolation and Purification:

  • Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol).

  • Filter the precipitated polymer and wash it several times with the non-solvent to remove any unreacted monomer and catalyst residues.

  • Dry the polymer under vacuum at an appropriate temperature until a constant weight is achieved.

• Characterization:

  • Characterize the final polymer using techniques such as:

    • GPC: For molecular weight and PDI determination.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the polymer structure.

    • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

    • Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): To determine thermal properties like glass transition temperature and thermal stability.

Mandatory Visualizations

Caption: Troubleshooting workflow for D5 polymerization.

Caption: Anionic ring-opening polymerization of D5.

References

• 1. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. addent.com [addent.com]
• 4. thejcdp.com [thejcdp.com]
• 5. gelest.com [gelest.com]
• 6. researchgate.net [researchgate.net]
• 7. WO2015026691A1 - Catalyst for synthesis of siloxanes - Google Patents [patents.google.com]
• 8. Effect of polymerization temperature on the properties of autopolymerizing resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. health.ec.europa.eu [health.ec.europa.eu]
• 10. researchgate.net [researchgate.net]

Optimizing Experimental Conditions with Decamethylcyclopentasiloxane as a Solvent: A Technical Support Center

Welcome to the technical support center for utilizing decamethylcyclopentasiloxane (D5) as a solvent in your research, development, and manufacturing processes. This resource provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols to help you optimize your experimental conditions and overcome common challenges.

Frequently Asked Questions (FAQs)

1. What is decamethylcyclopentasiloxane (D5) and what are its key properties as a solvent?

Decamethylcyclopentasiloxane, a cyclic volatile methylsiloxane (cVMS), is a colorless and odorless liquid organosilicon compound with the formula [(CH₃)₂SiO]₅.[1][2] It is characterized by its low viscosity, high volatility, low surface tension, and non-polar nature.[2][3] Its properties make it an effective solvent for a variety of applications, including as a carrier for active ingredients and in organic synthesis.

Table 1: Physical and Chemical Properties of Decamethylcyclopentasiloxane (D5)

Property	Value	Reference(s)
Molecular Formula	C₁₀H₃₀O₅Si₅	[1][4]
Molar Mass	370.77 g/mol	[1][2]
Appearance	Colorless liquid	[1]
Density	0.958 g/cm³ at 25 °C	[1][4]
Melting Point	-47 °C	[1]
Boiling Point	210 °C at 760 mmHg	[1][5]
90 °C at 10 mmHg	[4]
Vapor Pressure	20.4 Pa at 25 °C	[1]
Water Solubility	17.03 ± 0.72 ppb at 23 °C (immiscible)	[1][4]
log P (octanol/water)	8.07	[1]
Viscosity	3.74 cP at 25 °C	[1]
Flash Point	73 °C (163 °F)	[1]

2. For which types of compounds is D5 a suitable solvent?

Being a non-polar, aprotic solvent, D5 is an excellent choice for dissolving non-polar organic compounds. It is miscible with many organic solvents such as ethanol (B145695), acetone, isopropyl myristate, and mineral oil.[3][6] Its compatibility extends to a wide range of cosmetic ingredients, including some waxes, fatty acids, and fatty acid esters. However, it is insoluble in polar solvents like water and propylene (B89431) glycol, and shows limited solubility for highly polar or ionic compounds.[3][7]

3. What are the main advantages of using D5 as a solvent in a laboratory setting?

The primary advantages of D5 include its chemical inertness under many conditions, which prevents it from interfering with reactions, and its distinct physical properties that can simplify downstream processing. Its high boiling point allows for a wide range of reaction temperatures, while its volatility at reduced pressure facilitates removal. Furthermore, it is considered a "greener" solvent alternative in some synthetic chemistry applications.

4. What are the primary safety concerns when working with D5?

D5 is a combustible liquid and should be kept away from heat, sparks, and open flames.[8] It is incompatible with strong oxidizing agents.[4] While it has low acute toxicity, appropriate personal protective equipment (PPE), including safety glasses and gloves, should always be worn.[8] Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of vapors.[8]

Troubleshooting Guides

This section addresses specific issues that researchers may encounter when using D5 as a solvent.

Issue 1: Poor Solubility of Reactants or Starting Materials

• Question: My starting materials are not dissolving in D5. What can I do?

• Answer:

  • Verify Polarity: Confirm that your compounds are non-polar. D5 is not a suitable solvent for polar or ionic substances.

  • Co-Solvent System: Consider adding a co-solvent. D5 is miscible with many organic solvents like ethanol and acetone, which may help to increase the solubility of your compounds.[3][6] Start with a small percentage of the co-solvent and gradually increase it.

  • Heating: Gently heating the mixture with agitation can improve solubility. Ensure the temperature remains well below the flash point of D5 (73°C) if not working under an inert atmosphere.

  • Alternative Solvent: If solubility remains an issue, D5 may not be the appropriate solvent for your specific system. Consult a solvent selection guide for alternatives based on the polarity of your compounds.[8][9][10]

Issue 2: Difficulty in Removing D5 After Reaction Completion

• Question: I am having trouble removing the high-boiling-point D5 from my reaction product. What methods can I use?

• Answer:

  • Vacuum Distillation: The most effective method for removing D5 is distillation under reduced pressure.[6][11] Due to its high boiling point at atmospheric pressure (210°C), applying a vacuum will significantly lower its boiling point, allowing for removal at a lower temperature, which is crucial for thermally sensitive products.[3][11]

  • Azeotropic Distillation: This technique can be employed by adding a lower-boiling-point solvent that forms an azeotrope with D5, effectively reducing the boiling point of the mixture.

  • Liquid-Liquid Extraction: If your product is soluble in a volatile, water-immiscible solvent (e.g., diethyl ether, ethyl acetate) and your product is not water-soluble, you can perform a liquid-liquid extraction. Dissolve the reaction mixture in the extraction solvent and wash with water. D5 will remain in the organic phase, which can then be concentrated to remove the more volatile extraction solvent.

  • Centrifugal Evaporation: For small-scale applications, a centrifugal evaporator capable of achieving a high vacuum (below 0.5 mbar) and controlled heating can effectively remove high-boiling-point solvents like D5.[3]

Issue 3: Material Incompatibility

• Question: I have observed that some of my plastic labware is degrading when in contact with D5. What materials are compatible?

• Answer: Organic solvents can cause swelling, cracking, or dissolution of certain plastics.[12] It is crucial to use compatible materials for your reaction vessels, tubing, and seals. Based on general chemical resistance charts for non-polar solvents, the following provides guidance. Always perform a small-scale compatibility test with your specific materials before large-scale use.

Table 2: General Material Compatibility with Decamethylcyclopentasiloxane (D5)

Material	Compatibility	Notes
Polymers
Polytetrafluoroethylene (PTFE)	Excellent	Recommended for tubing, seals, and stir bars.
Perfluoroalkoxy (PFA)	Excellent	Similar to PTFE, suitable for containers and tubing.
High-Density Polyethylene (HDPE)	Good	May show some swelling with prolonged exposure.
Polypropylene (PP)	Good to Moderate	Can be used for short-term storage or transfers.
Low-Density Polyethylene (LDPE)	Moderate	Prone to swelling and softening.
Polystyrene (PS)	Poor	Not recommended; likely to dissolve.
Polyvinyl Chloride (PVC)	Poor	Not recommended; likely to be attacked.
Polycarbonate (PC)	Poor	Not recommended; prone to stress cracking.
Elastomers
Viton® (FKM)	Good	Generally resistant to non-polar solvents.
Kalrez® (FFKM)	Excellent	High chemical resistance.
Silicone	Poor	D5 is a siloxane and will likely cause significant swelling.[11]
Buna-N (Nitrile)	Poor	Not recommended for prolonged contact.
EPDM	Poor	Not recommended.
Glass & Metal
Borosilicate Glass	Excellent	Standard for reaction vessels.
Stainless Steel	Excellent	Compatible with a wide range of solvents.

Issue 4: Unexpected Reaction Outcomes

• Question: My reaction is not proceeding as expected in D5. Could the solvent be the issue?

• Answer: While D5 is generally inert, its non-polar, aprotic nature can influence reaction kinetics and equilibria.

  • Polarity Mismatch: If your reaction involves polar intermediates or transition states, a non-polar solvent like D5 may not provide sufficient stabilization, leading to slow or no reaction. Consider a more polar solvent if your reactants are soluble.

  • Trace Impurities: Ensure the purity of your D5. Although generally stable, it can undergo ring-opening polymerization in the presence of strong acids or bases.[1] Trace impurities could potentially catalyze side reactions.

  • Homogeneity: Ensure all reactants are fully dissolved. If a reactant has limited solubility, the reaction may be rate-limited by mass transfer.

Logical Flow for Troubleshooting Unexpected Reaction Outcomes

Caption: A flowchart for troubleshooting unexpected reaction outcomes when using D5 as a solvent.

Experimental Protocols

Protocol 1: General Procedure for a Reaction in Decamethylcyclopentasiloxane

This protocol provides a general workflow for conducting a chemical reaction using D5 as a solvent.

Caption: A general workflow for performing a chemical reaction in D5 solvent.

Methodology:

• Glassware Preparation: Select a round-bottom flask of appropriate size and ensure it is thoroughly dried, as D5 is immiscible with water.

• Adding Reactants: Charge the flask with the solid reactants. If any reactants are liquids, they can be added after the solvent.

• Solvent Addition: Add the required volume of D5 to the flask. If the reaction is air- or moisture-sensitive, this should be done under an inert atmosphere (e.g., nitrogen or argon).

• Apparatus Assembly: Assemble the reaction apparatus, which may include a reflux condenser (if heating), a magnetic or overhead stirrer, and a thermometer.

• Reaction Execution: Heat the mixture to the desired temperature. Monitor the progress of the reaction using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Cooling: Once the reaction is complete, allow the mixture to cool to room temperature before proceeding with the workup.

• Product Isolation: Isolate the product from the solvent. This typically involves removing the D5 via vacuum distillation as described in the troubleshooting section. Further purification may be necessary using techniques like column chromatography.

Protocol 2: Ring-Opening Polymerization (ROP) of Lactones using D5 as a Solvent

D5 can be used as a solvent for the ring-opening polymerization of cyclic esters like lactones. This is an example of its application in polymer synthesis.

Methodology:

• Monomer and Initiator Preparation: In a dried Schlenk flask under an inert atmosphere, dissolve the lactone monomer (e.g., ε-caprolactone or δ-valerolactone) and the initiator (e.g., an alcohol) in anhydrous D5.

• Catalyst Addition: Add the organocatalyst (e.g., a phosphazene superbase) to the solution to initiate the polymerization.

• Polymerization: Stir the reaction mixture at the desired temperature for the required time to achieve the target molecular weight and conversion. The progress of the polymerization can be monitored by taking aliquots and analyzing them by ¹H NMR spectroscopy to determine monomer conversion.

• Termination: Terminate the polymerization by adding a quenching agent, such as benzoic acid.

• Polymer Precipitation: Precipitate the polymer by adding the reaction mixture to a large volume of a non-solvent, such as cold methanol.

• Isolation and Drying: Collect the precipitated polymer by filtration, wash it with the non-solvent to remove any residual monomer and catalyst, and dry it under vacuum to a constant weight.

Analytical Considerations

• NMR Spectroscopy: D5 has a single peak in the ¹H NMR spectrum around 0.1 ppm and in the ¹³C NMR spectrum around 1.5 ppm.[13] While this can be advantageous due to its simplicity, it may overlap with signals from trimethylsilyl (B98337) (TMS) groups if they are present in the analyte. It is advisable to use a deuterated solvent for analysis after removing the bulk of the D5.

• Chromatography: D5 can be analyzed by reverse-phase HPLC using a C18 column with a mobile phase of acetonitrile (B52724) and water.[8] For preparative chromatography to isolate a product from a reaction mixture containing D5, a normal-phase system (e.g., silica (B1680970) gel with a hexane/ethyl acetate (B1210297) eluent) is typically used, as D5 is non-polar and will elute quickly.

This technical support center provides a starting point for using decamethylcyclopentasiloxane in your laboratory. As with any solvent, it is essential to perform small-scale trials to determine its suitability for your specific application.

References

• 1. scispace.com [scispace.com]
• 2. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A solvent solution | Laboratory News [labnews.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. dwk.com [dwk.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. mdpi.com [mdpi.com]
• 8. Separation of Decamethylcyclopentasiloxane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. kgroup.du.edu [kgroup.du.edu]

Technical Support Center: Managing Viscosity in Decamethylcyclopentasiloxane (D5) Formulations

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with decamethylcyclopentasiloxane (D5)-based formulations.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation and viscosity management of D5-based products.

Issue	Potential Cause	Suggested Solution
Formulation is too thin or watery.	Insufficient thickener concentration.	Gradually increase the concentration of the chosen silicone elastomer or crosspolymer. Refer to the Viscosity Modifier Data table for typical concentration ranges.
Incompatible thickener.	Ensure the selected thickener is compatible with D5 and other ingredients in the formulation. Silicone-based thickeners are generally the most effective.
Improper dispersion of the thickener.	Ensure high shear mixing is used to properly disperse the thickener within the D5 phase. For pre-dispersed gels, ensure thorough mixing into the formulation.
Formulation is too thick or difficult to spread.	Excessive thickener concentration.	Reduce the concentration of the silicone elastomer or crosspolymer. Small adjustments can have a significant impact on viscosity.
Agglomeration of the thickener.	Improve the dispersion of the thickener by optimizing the mixing process. Pre-dispersing the thickener in a portion of the D5 before adding to the main batch can be beneficial.
Phase separation in a water-in-silicone emulsion.	Inadequate emulsifier concentration or incorrect HLB.	Increase the concentration of the water-in-silicone emulsifier (e.g., PEG/PPG-18/18 Dimethicone). Ensure the emulsifier's HLB is appropriate for the oil phase.
Droplet coalescence.	Increase the viscosity of the external silicone phase by adding a suitable thickener. This will slow down the movement and coalescence of the internal water droplets.
High concentration of electrolytes in the water phase.	While some salt (e.g., NaCl) is often necessary for stability, excessive amounts can destabilize the emulsion. Optimize the electrolyte concentration.
Formation of lumps or a grainy texture.	Poor hydration or dispersion of a powdered thickener.	Ensure powdered thickeners are added slowly to the D5 phase under continuous high shear to prevent clumping.
Incompatibility between ingredients.	Review the formulation for any potential incompatibilities between the thickener and other components.
Viscosity changes over time (instability).	Ostwald ripening in emulsions.	This can be minimized by creating a more uniform droplet size distribution through optimized homogenization.
Ongoing swelling of the thickener.	Allow sufficient time for the thickener to fully swell and equilibrate within the formulation before making final viscosity measurements.

Frequently Asked Questions (FAQs)

Q1: What are the most effective types of thickeners for decamethylcyclopentasiloxane (D5)?

A1: The most effective thickeners for D5 are silicone-based polymers. These include silicone elastomers, which are cross-linked silicone polymers, and silicone crosspolymers. These are often supplied as gels or dispersions in a silicone carrier fluid like D5 or a low-viscosity dimethicone. Examples include Dimethicone/Vinyldimethicone Crosspolymer and Cyclopentasiloxane (and) Dimethicone Crosspolymer blends.[1][2][3]

Q2: How can I increase the viscosity of my D5-based formulation without making it feel greasy?

A2: Silicone elastomers are excellent for increasing viscosity while maintaining a light, silky, and non-greasy feel.[4] These ingredients form a network structure within the D5, which thickens the formulation and provides a characteristic powdery after-feel.

Q3: My water-in-silicone emulsion with D5 is separating. What are the first troubleshooting steps?

A3: First, ensure you are using an appropriate water-in-silicone emulsifier, such as PEG/PPG-18/18 Dimethicone, at an adequate concentration.[5] Second, check that a small amount of an electrolyte, like sodium chloride, is included in the water phase, as this is often crucial for the stability of water-in-silicone emulsions.[6] Finally, consider increasing the viscosity of the external D5 phase with a silicone elastomer to physically stabilize the dispersed water droplets.

Q4: Can I use organic thickeners like xanthan gum or carbomer to thicken D5?

A4: Generally, traditional aqueous thickeners like xanthan gum and carbomers are not effective for thickening the oil phase of a formulation, which includes D5. These thickeners are designed to swell in and thicken the water phase of an emulsion. To thicken the overall formulation, you would need to use a silicone-based thickener for the D5 phase.

Q5: What is the impact of particle size on the viscosity of a D5-based suspension?

A5: In a suspension, for a constant solids concentration, a reduction in particle size generally leads to an increase in viscosity.[7] This is due to the increased surface area of the smaller particles, which leads to more interaction with the D5 vehicle. Conversely, a wider particle size distribution can lead to lower viscosity as the smaller particles can fill the voids between larger particles, allowing for better flow.

Quantitative Data: Viscosity Modifiers for D5 Formulations

The following table summarizes the typical viscosity of common silicone elastomer blends used to thicken decamethylcyclopentasiloxane. Note that the final viscosity of a formulation will depend on the concentration of the thickener and the presence of other ingredients.

Viscosity Modifier (INCI Name)	Supplier Example	Non-Volatile Content (%)	Viscosity (cP at 25°C)	Key Properties
Cyclopentasiloxane (and) Dimethicone Crosspolymer	Hony 9040	Not Specified	High-viscosity gel	Provides a long-lasting silky feel and improves stability.[8]
Dimethicone & Cyclopentasiloxane & Dimethicone/vinyl dimethicone Crosspolymer	NewVision NV-PC904	≥25%	50,000 - 200,000	Provides a silky, non-greasy feel and can thicken the oil phase.[9]
Cyclopentasiloxane (and) Dimethicone/Vinyldimethicone Crosspolymer	IOTA	≥14%	200,000 - 500,000	Acts as a thickening agent, provides a dry, smooth feel, and reduces tackiness.[10]
Dimethicone (and) PEG/PPG-18/18 Dimethicone	DOWSIL™ BY 22-008 M	Not Specified	Not Specified	Emulsifier for water-in-silicone emulsions with rheology modifying properties.[11][12]
Cyclopentasiloxane (and) Dimethicone Crosspolymer	Jiangshan Sunoit SNY-1401	10-18%	3,500 - 5,500	Provides a silky feel and enhances the long-lasting properties of other ingredients.[7]

Experimental Protocols

Experimental Protocol 1: Preparation and Viscosity Measurement of a D5-Based Silicone Gel

Objective: To prepare a simple silicone gel using a silicone elastomer and measure its viscosity.

Materials:

• Decamethylcyclopentasiloxane (D5)

• Silicone Elastomer Gel (e.g., Cyclopentasiloxane (and) Dimethicone/Vinyldimethicone Crosspolymer at 15% active content)

• High-shear mixer (e.g., homogenizer)

• Rotational viscometer

• Beakers and mixing vessels

Methodology:

• In a suitable mixing vessel, weigh the desired amount of decamethylcyclopentasiloxane.

• Slowly add the silicone elastomer gel to the D5 under continuous mixing.

• Increase the mixing speed to a high shear setting and mix for 10-15 minutes, or until the gel is fully dispersed and the mixture is homogenous.

• Allow the mixture to equilibrate to room temperature (25°C) for at least 24 hours.

• Measure the viscosity of the resulting gel using a rotational viscometer with an appropriate spindle and rotational speed. Record the viscosity in centipoise (cP).

Experimental Protocol 2: Preparation and Viscosity Measurement of a Water-in-Silicone Emulsion with D5

Objective: To prepare a stable water-in-silicone emulsion with a D5 continuous phase and measure its viscosity.

Materials:

• Oil Phase:

  • Decamethylcyclopentasiloxane (D5)

  • Water-in-silicone emulsifier (e.g., PEG/PPG-18/18 Dimethicone)

  • Silicone elastomer (optional, for increased viscosity)

• Water Phase:

  • Deionized water

  • Glycerin (humectant)

  • Sodium chloride (stabilizer)

• High-shear mixer (e.g., homogenizer)

• Rotational viscometer

• Beakers and mixing vessels

Methodology:

• Prepare the Oil Phase: In a beaker, combine the decamethylcyclopentasiloxane, water-in-silicone emulsifier, and silicone elastomer (if using). Mix until uniform.

• Prepare the Water Phase: In a separate beaker, dissolve the sodium chloride in the deionized water, then add the glycerin. Mix until fully dissolved.

• Emulsification: Slowly add the water phase to the oil phase under high-shear mixing. Continue mixing for 15-20 minutes to form a stable emulsion.

• Equilibration: Allow the emulsion to equilibrate to room temperature (25°C) for 24 hours.

• Viscosity Measurement: Measure the viscosity of the final emulsion using a rotational viscometer with a suitable spindle and rotational speed.

Visualizations

Diagram 1: Experimental workflow for preparing a D5-based silicone gel.

Diagram 2: Factors influencing the viscosity of D5-based formulations.

References

• 1. makingcosmetics.com [makingcosmetics.com]
• 2. uvadoc.uva.es [uvadoc.uva.es]
• 3. researchgate.net [researchgate.net]
• 4. wanda-chemical.com [wanda-chemical.com]
• 5. ulprospector.com [ulprospector.com]
• 6. personalcaremagazine.com [personalcaremagazine.com]
• 7. Cyclopentasiloxane and Dimethicone Crosspolymer Cosmetic Ingredient - Gum Blends, Dimethicone | Made-in-China.com [m.made-in-china.com]
• 8. Silicone Elastomer Blends Cyclopentasiloxane(&)Dimethicone Crosspolymer from China manufacturer - Hony Chem [hony-chem.com]
• 9. Dimethicone & Cyclopentasiloxane & Dimethicone/vinyl dimethicone Crosspolymer [nvchemical.com]
• 10. Cyclopentasiloxane (and) Dimethicone/VinyldimethiconeCrosspolymer[INCI/CTFA]-IOTA [phenylsilicone.com]
• 11. dow.com [dow.com]
• 12. dow.com [dow.com]

Technical Support Center: Preventing Phase Separation in D5 Emulsions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address phase separation in decamethylcyclopentasiloxane (D5) emulsions.

Frequently Asked Questions (FAQs)

Q1: What is phase separation in a D5 emulsion, and what are the common visual indicators?

A1: Phase separation is the process where an emulsion, a mixture of two immiscible liquids like D5 (a silicone oil) and water, separates back into its individual bulk phases. This breakdown of the emulsion structure is a sign of instability.

Common visual indicators of phase separation include:

• Creaming: The formation of a concentrated layer of the dispersed phase (either oil or water droplets) at the top or bottom of the emulsion, without the droplets merging. The emulsion can often be temporarily restored by gentle shaking.

• Coalescence: An irreversible process where dispersed droplets merge to form larger droplets, eventually leading to a complete separation of the oil and water phases.

• Flocculation: The clumping together of dispersed droplets without merging. This can be a precursor to coalescence.

• Sedimentation: The settling of the dispersed phase to the bottom, which is the opposite of creaming and occurs when the dispersed phase is denser than the continuous phase.

Q2: What are the primary causes of phase separation in D5 emulsions?

A2: Phase separation in D5 emulsions is primarily caused by the inherent thermodynamic instability of emulsions. The system naturally seeks to minimize the interfacial area between the oil and water phases. Key contributing factors include:

• Inadequate Surfactant/Emulsifier: Incorrect type or concentration of the surfactant can lead to insufficient reduction of interfacial tension and a weak protective barrier around the droplets.

• Improper Homogenization: Insufficient energy input during homogenization results in large, non-uniform droplets that are more prone to coalescence. Conversely, excessive shear can sometimes disrupt the forming emulsion.

• Incorrect Formulation: An improper oil-to-water ratio or the presence of incompatible ingredients can destabilize the emulsion.

• Environmental Factors: Temperature fluctuations can affect surfactant solubility and performance, while exposure to high humidity or oxygen can also contribute to instability over time.[1]

• Contaminants: Impurities in the formulation can interfere with the stabilizing action of the emulsifiers.[1]

Q3: How does the choice of surfactant impact the stability of a D5 emulsion?

A3: The choice of surfactant is critical for the stability of a D5 emulsion. Since D5 is a silicone oil, silicone-based surfactants (silicone polyethers) are generally the most effective. These surfactants have a silicone backbone that is compatible with the D5 oil phase and a polyether (polyethylene glycol/polypropylene glycol) portion that is compatible with the water phase.

Key considerations for surfactant selection include:

• Hydrophilic-Lipophilic Balance (HLB): The HLB value indicates the surfactant's affinity for water or oil. For oil-in-water (O/W) D5 emulsions, a higher HLB value is typically required.

• Concentration: An insufficient amount of surfactant will not adequately cover the surface of the D5 droplets, leading to coalescence.[2] Conversely, an excessive concentration can lead to the formation of micelles in the continuous phase, which can also destabilize the emulsion.[3]

• Structure: The molecular structure of the silicone surfactant, such as rake or (AB)n type, can influence emulsion characteristics and stability.

Troubleshooting Guide: Phase Separation in D5 Emulsions

This guide provides a systematic approach to diagnosing and resolving phase separation issues during your experiments.

Problem: My D5 emulsion is showing signs of creaming or coalescence.

Logical Troubleshooting Flowchart

References

• 1. Quantitative determination of creaming in O/W emulsions by use of absorption measurements of oil soluble dyes. | Prof. Nissim Garti [nissimgarti.huji.ac.il]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Low Molecular Weight Cyclic Siloxanes Using Backflush GC Systems

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing backflush gas chromatography (GC) systems for the analysis of low molecular weight cyclic siloxanes (D3-D10).

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of low molecular weight cyclic siloxanes using a backflush GC system.

Issue 1: Ghost Peaks or Baseline Instability

Question: I am observing unexpected peaks (ghost peaks) and an unstable baseline in my chromatograms. What are the potential causes and how can I resolve this?

Answer: Ghost peaks and baseline instability in siloxane analysis are common and can originate from several sources. Siloxanes are prevalent in many laboratory consumables, leading to potential contamination.[1]

Potential Causes & Solutions:

Cause	Solution
Septum Bleed	GC inlet septa can degrade at high temperatures, releasing volatile siloxanes.[1] Change the septum daily to prevent coring and contamination.[1] Use a high-quality, low-bleed septum and ensure the inlet temperature is not excessively high.[1]
Vial Cap Septa Contamination	The septa in sample vials can be a source of siloxane contamination, especially if pierced multiple times or if the sample solvent is in prolonged contact with the septum.[1] Use vials with PTFE-lined septa to minimize solvent contact.[1] Avoid reusing vial septa.
Column Bleed	At high temperatures, the stationary phase of the GC column can degrade, releasing siloxanes.[1][2] Ensure the column's maximum temperature limit is not exceeded.[2] Condition the column properly before use. If bleed is excessive, the column may be damaged and require replacement.[2]
Carrier Gas Contamination	Oxygen and moisture in the carrier gas can accelerate the degradation of the column's stationary phase, leading to increased bleed.[1] Install and regularly replace oxygen and moisture traps on the carrier gas line.[1]
Sample Carryover	High-boiling point compounds from previous injections can slowly elute, causing ghost peaks in subsequent runs.[3][4] This is a primary reason for using a backflush system. Ensure the backflush time and pressure are sufficient to remove all high-boiling residues from the column.[5][6]

Troubleshooting Workflow for Ghost Peaks:

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. silicones.eu [silicones.eu]
• 4. agilent.com [agilent.com]
• 5. shimadzu.com [shimadzu.com]
• 6. chromexscientific.co.uk [chromexscientific.co.uk]

Reference Data & Comparative Studies

Dermal Absorption of Decamethylcyclopentasiloxane (D5) vs. Linear Siloxanes: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the dermal absorption characteristics of Decamethylcyclopentasiloxane (D5), a cyclic siloxane, and various linear siloxanes. The information presented is supported by experimental data to aid in formulation development and safety assessment. Siloxanes, both cyclic and linear, are widely used in cosmetics and personal care products due to their desirable properties such as emolliency, wash-off resistance, and enhancement of sun protection factor (SPF).[1][2][3][4]

Executive Summary

Experimental studies consistently demonstrate that dermal absorption of D5 is significantly lower than that of shorter-chain linear siloxanes and even other cyclic siloxanes like Octamethylcyclotetrasiloxane (B44751) (D4). The primary reason for this low absorption is the high volatility of D5, with a substantial portion of the applied dose evaporating from the skin surface before it can penetrate the stratum corneum.[5][6] While some penetration and accumulation in the skin layers occur, systemic absorption of D5 is minimal. Linear siloxanes, particularly those with lower molecular weights, exhibit varying degrees of dermal absorption.

Comparative Dermal Absorption Data

The following tables summarize quantitative data from in vitro and in vivo studies on the dermal absorption of D5 and other siloxanes.

Table 1: In Vitro Dermal Absorption of Cyclic Siloxanes in Human Skin

Compound	Application	Percent of Applied Dose Absorbed	Cumulative Penetration (µg/cm²/24h)	Reference
D5	Neat	0.04%	0.1	[6][7]
D5	Formulated (Antiperspirant)	0.022%	0.3	[6][8]
D4	Neat	0.5%	1.1	[5][6]
D4	Formulated (Antiperspirant)	Not Specified	0.8	[9]

Table 2: In Vivo Dermal Absorption of D5 in Humans

Compound	Percent of Applied Dose Absorbed (Systemic Circulation)	Key Findings	Reference
D5	~0.05%	Maximum concentration in exhaled air reached at or before 1 hour post-application. Over 83% of the systemically absorbed dose was eliminated via exhalation within 24 hours.	[10]

Table 3: Distribution of Cyclic Siloxanes in Human Skin Layers (Ex Vivo, µg/cm²/24h)

Skin Layer	D4	D5	D6	Reference
Stratum Corneum	27.5	63.9	67.2	[5][9]
Epidermis	6.9	29.9	10.7	[5][9]
Dermis	5.1	13.9	5.3	[5][9]

D6 (Dodecamethylcyclohexasiloxane) is another common cyclic siloxane.

Experimental Protocols

The data presented above were primarily generated using in vitro and in vivo dermal absorption studies. Below are detailed methodologies for these key experiments.

In Vitro Dermal Absorption (OECD TG 428)

This method is widely accepted for assessing the percutaneous absorption of chemicals.[11][12]

• Test System: Excised human or porcine skin is mounted in a diffusion cell (e.g., Franz cell), separating a donor chamber from a receptor chamber.[11] The stratum corneum faces the donor chamber.

• Test Substance Application: A known quantity of the test substance (e.g., ¹⁴C-labeled D5), either neat or in a specific formulation, is applied to the surface of the skin.

• Exposure Period: The exposure typically lasts for 24 hours.

• Sample Collection: The receptor fluid is collected at various time points to measure the amount of the substance that has permeated through the skin. At the end of the study, the skin is sectioned into the stratum corneum, epidermis, and dermis to determine the amount of substance retained in each layer.

• Analysis: The amount of the test substance in the receptor fluid and skin layers is quantified, often using techniques like liquid scintillation counting for radiolabeled compounds or gas chromatography-mass spectrometry (GC-MS).[13]

• Data Expression: Results are typically expressed as the percentage of the applied dose that is absorbed (permeated into the receptor fluid) and the cumulative amount of substance that has permeated per unit area of skin over time (e.g., µg/cm²).

In Vivo Dermal Absorption

In vivo studies in human volunteers provide a more physiologically relevant measure of dermal absorption.

• Test Subjects: Human volunteers are recruited for the study.

• Test Substance Application: A defined amount of the test substance is applied to a specific area of the skin, such as the axilla, which is a common site of application for products containing siloxanes.[6]

• Sample Collection: Blood and exhaled air samples are collected at predetermined intervals to measure the concentration of the absorbed substance.

• Pharmacokinetic Modeling: The data from blood and exhaled air are used to develop physiologically based pharmacokinetic (PBPK) models.[10] These models help to estimate the total amount of the substance that has been absorbed into the systemic circulation.

• Key Parameters: The model considers factors such as volatilization from the skin surface, diffusion into and out of the skin, uptake into the blood, and elimination from the body.[10]

Logical Workflow for Dermal Absorption Assessment

The following diagram illustrates the typical workflow for assessing the dermal absorption of a substance like a siloxane.

Caption: Workflow for Dermal Absorption Assessment.

Signaling Pathways

Currently, there is limited information in the reviewed literature detailing specific signaling pathways directly activated by the dermal absorption of D5 or linear siloxanes. The primary focus of existing research has been on the toxicokinetics, particularly the quantification of absorption, distribution, and elimination.[5]

Conclusion

The available experimental data consistently indicate that Decamethylcyclopentasiloxane (D5) has a very low potential for dermal absorption, primarily due to its high volatility.[5][6] In contrast, the dermal absorption of linear siloxanes can be more significant, particularly for those with lower molecular weights. For formulators and safety assessors, this means that D5 can be considered to have a wider margin of safety in terms of systemic exposure following dermal application compared to some linear siloxanes. However, the potential for accumulation in the upper layers of the skin should still be considered in the overall risk assessment of cosmetic and personal care products.[5][9]

References

• 1. tandfonline.com [tandfonline.com]
• 2. Dermal absorption of cyclic and linear siloxanes: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdrnskin.com [mdrnskin.com]
• 4. mdrnskin.com [mdrnskin.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. health.ec.europa.eu [health.ec.europa.eu]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. Ex Vivo Human Skin is not a Barrier for Cyclic Siloxanes (Cyclic Silicones): Evidence of Diffusion, Bioaccumulation, and Risk of Dermal Absorption Using a New Validated GC-FID Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Modeling of human dermal absorption of octamethylcyclotetrasiloxane (D(4)) and decamethylcyclopentasiloxane (D(5)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. xenometrix.ch [xenometrix.ch]
• 12. ec.europa.eu [ec.europa.eu]
• 13. Low molecular weight cyclic volatile methylsiloxanes in cosmetic products sold in Canada: implication for dermal exposure - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Purity of Decamethylcyclopentasiloxane: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

Decamethylcyclopentasiloxane (D5) is a versatile organosilicon compound widely utilized in the pharmaceutical, cosmetic, and medical device industries. Its purity is a critical quality attribute that can significantly impact the safety and efficacy of final products. This guide provides a comprehensive comparison of analytical techniques for validating the purity of D5, with a focus on gas chromatography (GC) and its alternatives. Experimental data and detailed protocols are presented to assist researchers in selecting the most appropriate method for their specific needs.

Comparison of Analytical Techniques for D5 Purity Analysis

Gas chromatography is the most common and well-established technique for analyzing the purity of volatile and semi-volatile compounds like D5. However, other methods can offer complementary information or advantages in specific analytical scenarios. The following table summarizes the performance of GC-Flame Ionization Detection (FID), GC-Mass Spectrometry (MS), Atmospheric Pressure Chemical Ionization-Liquid Chromatography-Mass Spectrometry (APCI-LC-MS), and Fourier-Transform Infrared Spectroscopy (FTIR) for the analysis of D5.

Parameter	GC-FID	GC-MS	APCI-LC-MS	FTIR
Principle	Separation based on boiling point and polarity, detection by ionization in a flame.	Separation based on boiling point and polarity, detection by mass-to-charge ratio.	Separation based on polarity, ionization at atmospheric pressure.	Absorption of infrared radiation by molecular vibrations.
Limit of Detection (LOD)	10-50 ppm[1]	0.40–0.52 μg/L[2]	Generally in the µg/L to ng/L range[2]	~0.04% to 0.08%[3]
Limit of Quantification (LOQ)	~0.1% for cVMS in silicone fluids[4]	1.4 ng/L for D5 in end-exhaled air[5]	1.0–2.0 μg/Kg for some pesticides[6]	Typically higher than chromatographic methods.
Precision (%RSD)	<10%[7]	<12.5%[5]	<20% for pesticides below action levels[8]	Typically higher than chromatographic methods.
Accuracy (% Recovery)	>90% for siloxanes from spiked samples.	>90% for siloxanes from spiked liver homogenates[9][10]	70-120% for most pesticides[6]	Dependent on calibration and matrix.
Selectivity	Good for volatile compounds, but co-elution can be an issue.	Excellent, provides structural information for impurity identification.	Good for a wide range of polarities, less suitable for highly volatile compounds.	Good for identifying functional groups, but complex mixtures can be challenging to resolve.
Typical Application	Routine quality control, purity assessment of known compounds.	Impurity profiling, identification of unknown contaminants, trace analysis.	Analysis of less volatile or thermally labile impurities.	Rapid screening, raw material identification, process monitoring.

Experimental Protocols

Gas Chromatography (GC-FID/MS) for D5 Purity Analysis

This protocol provides a general framework for the analysis of D5 purity using either a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for identification and quantification.

1. Sample Preparation:

• Accurately weigh approximately 0.1 g of the decamethylcyclopentasiloxane sample into a 10 mL volumetric flask.

• Dissolve the sample in a suitable volatile organic solvent, such as hexane (B92381) or acetone, and dilute to volume.

• An internal standard (e.g., n-dodecane) may be added for improved quantitative accuracy.

• For complex matrices like emulsions, a liquid-liquid extraction may be necessary to isolate the siloxanes.[7]

2. GC-FID/MS Instrumental Parameters:

Parameter	Typical Setting
GC System	Agilent 7890 GC or equivalent
Injector	Split/Splitless, 250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Carrier Gas	Helium, constant flow at 1.0 mL/min
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar capillary column
Oven Program	Initial temperature 50 °C, hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min
FID Detector (if used)	300 °C, Hydrogen flow: 30 mL/min, Air flow: 300 mL/min, Makeup flow (N2): 25 mL/min
MS Detector (if used)	Transfer line: 280 °C, Ion source: 230 °C, Electron ionization (EI) at 70 eV, Scan range: m/z 40-500

3. Data Analysis:

• Identification: For GC-MS, identify D5 and any impurities by comparing their mass spectra with a reference library (e.g., NIST). The characteristic ions for D5 are m/z 355 and 267.[11]

• Quantification: For both GC-FID and GC-MS, calculate the purity of D5 by area normalization. The percentage purity is determined by dividing the peak area of D5 by the total area of all peaks in the chromatogram and multiplying by 100. For more accurate results, use an internal or external standard calibration.

Alternative Analytical Techniques

Atmospheric Pressure Chemical Ionization-Liquid Chromatography-Mass Spectrometry (APCI-LC-MS):

APCI-LC-MS is a viable alternative for the analysis of less volatile or thermally sensitive impurities that may not be amenable to GC analysis.[7]

• Principle: The sample is separated by liquid chromatography and then introduced into the APCI source where it is ionized by a corona discharge. The resulting ions are then analyzed by a mass spectrometer.

• Sample Preparation: The sample is typically dissolved in a solvent compatible with the LC mobile phase.

• Instrumentation: A high-performance liquid chromatograph coupled to a mass spectrometer with an APCI source.

• Advantages: Suitable for a wider range of compounds than GC, including larger and more polar molecules.

• Limitations: May not be as sensitive as GC for highly volatile compounds like D5 itself.

Fourier-Transform Infrared Spectroscopy (FTIR):

FTIR is a rapid and non-destructive technique that can be used for qualitative identification and quantitative screening of D5.

• Principle: The sample is irradiated with infrared light, and the absorption of specific frequencies corresponding to molecular vibrations is measured. The resulting spectrum is a unique "fingerprint" of the molecule.

• Sample Preparation: Typically, no sample preparation is required for liquid samples, which can be analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: An FTIR spectrometer, often with an ATR accessory for ease of use.

• Advantages: Very fast analysis time, minimal sample preparation, and non-destructive.

• Limitations: Lower sensitivity and selectivity compared to chromatographic methods, making it less suitable for trace impurity analysis. Quantification requires careful calibration and can be affected by matrix effects.[3]

Workflow for D5 Purity Validation using Gas Chromatography

The following diagram illustrates the logical workflow for validating the purity of a decamethylcyclopentasiloxane sample using gas chromatography.

Caption: Workflow for D5 purity validation by GC.

Conclusion

Gas chromatography, particularly with mass spectrometry detection, stands out as the gold standard for the comprehensive purity validation of decamethylcyclopentasiloxane. It offers a powerful combination of high separation efficiency, sensitivity, and the ability to identify unknown impurities. GC-FID is a robust and cost-effective alternative for routine quality control where the impurity profile is well-characterized. While techniques like APCI-LC-MS and FTIR have their specific applications, they are generally considered complementary to GC for a complete purity assessment of D5. The choice of the analytical method should be guided by the specific requirements of the analysis, including the need for impurity identification, the expected concentration of impurities, and the available instrumentation.

References

• 1. eurofinsus.com [eurofinsus.com]
• 2. Efficiency of ESI and APCI ionization sources in LC-MS/MS systems for analysis of 22 pesticide residues in food matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. silicones.eu [silicones.eu]
• 5. Sensitive method for quantification of octamethylcyclotetrasiloxane (D4) and decamethylcyclopentasiloxane (D5) in end-exhaled air by thermal desorption gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A practical gas chromatography flame ionization detection method for the determination of octamethylcyclotetrasiloxane, decamethylcyclopentasiloxane, and dodecamethylcyclohexasiloxane in silicone emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]
• 9. Dodecamethylpentasiloxane | C12H36O4Si5 | CID 8853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cross-Validation of Decamethylcyclopentasiloxane (D5) Detection in Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the cross-validation of analytical methods for the detection of decamethylcyclopentasiloxane (D5) in various biological matrices, including blood, plasma, serum, tissue, and urine. While direct comparative studies for D5 across multiple analytical platforms in these specific matrices are not extensively published, this document outlines the critical parameters and methodologies for such a comparison, drawing on established bioanalytical techniques. The primary analytical methods compared are Gas Chromatography-Mass Spectrometry (GC-MS), a traditional and robust method for volatile compounds, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific technique for a wide range of analytes.

Data Presentation: A Comparative Overview

Table 1: Comparative Performance of GC-MS for D5 Analysis in Human Plasma

Validation Parameter	Target Acceptance Criteria	Illustrative GC-MS Performance
Linearity (r²)	≥ 0.99	> 0.995
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-10.5% to 8.2%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	< 12%
Limit of Detection (LOD)	Signal-to-Noise > 3	~0.5 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise > 10	~2 ng/mL
Recovery (%)	Consistent and reproducible	85-105%

Table 2: Comparative Performance of LC-MS/MS for D5 Analysis in Human Serum

Validation Parameter	Target Acceptance Criteria	Illustrative LC-MS/MS Performance
Linearity (r²)	≥ 0.99	> 0.998
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-8.5% to 5.5%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Limit of Detection (LOD)	Signal-to-Noise > 3	~0.1 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise > 10	~0.5 ng/mL
Recovery (%)	Consistent and reproducible	90-110%

Experimental Protocols: Methodologies for D5 Detection

Detailed and standardized experimental protocols are fundamental for reproducible and comparable results. Below are representative methodologies for sample preparation and analysis of D5 in biological matrices using GC-MS and LC-MS/MS.

Sample Preparation: Extraction of D5 from Biological Matrices

The choice of sample preparation technique is critical for removing interfering substances and concentrating the analyte.

a) For Blood, Plasma, and Serum:

• Protein Precipitation (PPT): A rapid and simple method for removing proteins.

  • To 100 µL of plasma or serum in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile (B52724) containing a suitable internal standard (e.g., a deuterated D5).

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the clear supernatant to a new tube for analysis or further processing (e.g., evaporation and reconstitution).

• Liquid-Liquid Extraction (LLE): Offers a cleaner extract by partitioning the analyte into an immiscible organic solvent.

  • To 100 µL of plasma or serum, add the internal standard and 500 µL of a suitable extraction solvent (e.g., hexane (B92381) or methyl tert-butyl ether).

  • Vortex for 5 minutes to ensure thorough mixing.

  • Centrifuge at 4,000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the organic layer to a clean tube.

  • Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a solvent compatible with the analytical instrument.

b) For Tissue (e.g., Adipose Tissue):

• Accurately weigh approximately 100 mg of homogenized tissue into a tube.

• Add an internal standard and a suitable volume of homogenization solvent (e.g., a mixture of hexane and isopropanol).

• Homogenize the tissue using a mechanical homogenizer.

• Perform a liquid-liquid extraction as described above.

c) For Urine:

• Direct Injection (after dilution): For methods with sufficient sensitivity, a simple dilution may be adequate.

• Solid-Phase Extraction (SPE): For cleaner samples and pre-concentration.

  • Condition a suitable SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

  • Load the urine sample (pre-treated with internal standard).

  • Wash the cartridge to remove interferences.

  • Elute D5 with an appropriate organic solvent.

  • Evaporate the eluate and reconstitute for analysis.

GC-MS Analysis Protocol

GC-MS is well-suited for the analysis of volatile and semi-volatile compounds like D5.

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet Temperature: 250°C.

  • Injection Mode: Splitless.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program: Start at 50°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor for D5: m/z 355, 281, 267.

  • Internal Standard (e.g., D5-d30): Monitor appropriate mass ions.

LC-MS/MS Analysis Protocol

While less common for volatile siloxanes, LC-MS/MS can offer high sensitivity and specificity, particularly if derivatization is employed to improve ionization efficiency. The following is a general approach.

• Liquid Chromatograph (LC) Conditions:

  • Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve separation from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, or Atmospheric Pressure Chemical Ionization (APCI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: To be determined by direct infusion of a D5 standard. For example, monitoring the transition of a precursor ion (e.g., [M+H]+ or another adduct) to a specific product ion.

Mandatory Visualizations

The following diagrams illustrate the workflows and logical relationships inherent in the cross-validation of D5 detection methods.

General experimental workflow for D5 analysis.

Logical comparison of GC-MS and LC-MS/MS.

A Comparative Guide to the Reactivity of Cyclic vs. Linear Silanes in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of silicon chemistry offers a vast toolkit for the synthesis of novel organic molecules, polymers, and materials. Silanes, as silicon hydrides or organosilicon compounds, are at the forefront of this exploration. A key architectural distinction within this class of compounds is the arrangement of the silicon backbone: either in a linear, open-chain fashion or constrained within a cyclic structure. This guide provides an objective comparison of the reactivity of cyclic versus linear silanes in key chemical transformations, supported by available experimental data and established chemical principles. This information is critical for designing synthetic routes and tuning reaction kinetics in applications ranging from drug development to materials science.

The Influence of Ring Strain

A fundamental principle governing the reactivity of cyclic compounds is ring strain, which arises from the deviation of bond angles from their ideal values.[1] In cyclosilanes, particularly smaller rings (three- to five-membered), this strain results in higher ground-state energy compared to their linear counterparts. The release of this strain can be a powerful thermodynamic driving force for reactions that involve ring-opening, often leading to enhanced reactivity.[1]

Hydrosilylation: A Tale of Two Architectures

Hydrosilylation, the addition of a Si-H bond across an unsaturated bond (e.g., an alkene or alkyne), is a cornerstone of silicon chemistry.[2] The reactivity of silanes in this reaction is influenced by their structure.

Quantitative Comparison of Siloxane Hydrosilylation

A study on the platinum-catalyzed hydrosilylation of allylbenzene (B44316) provides some of the few direct quantitative comparisons between cyclic and linear siloxanes.[3][4] The data, summarized in Table 1, indicates that under the tested conditions, the linear siloxane (1,1,3,3-tetramethyldisiloxane) generally exhibits higher conversion rates compared to the cyclic siloxane (1,3,5,7-tetramethylcyclotetrasiloxane).

Table 1: Comparison of Conversion Rates in the Hydrosilylation of Allylbenzene with Cyclic and Linear Siloxanes [3][4]

Catalyst	Silane (B1218182)	Temperature (°C)	Time (h)	Conversion (%)
Karstedt's Catalyst	1,3,5,7-Tetramethylcyclotetrasiloxane (Cyclic)	90	3	71
Karstedt's Catalyst	1,1,3,3-Tetramethyldisiloxane (Linear)	90	3	96
Platinum Black	1,3,5,7-Tetramethylcyclotetrasiloxane (Cyclic)	90	3	79
Platinum Black	1,1,3,3-Tetramethyldisiloxane (Linear)	90	3	94

Note: The data suggests that for these specific siloxanes and catalyst systems, the linear architecture is more reactive in hydrosilylation.

While extensive studies on linear silanes exist, the development of highly selective hydrosilylation reactions for cyclosilanes is an emerging area.[5][6][7] Ruthenium-catalyzed additions of cyclosilanes to aryl acetylenes have been shown to proceed with high chemoselectivity, regioselectivity, and diastereoselectivity, offering pathways to complex organosilanes that absorb visible light.[5][6][7]

Experimental Protocol: Comparative Kinetic Analysis of Hydrosilylation

A general protocol for comparing the hydrosilylation kinetics of a cyclic and a linear silane can be performed using NMR spectroscopy to monitor the reaction progress.[8][9]

Materials:

• Cyclic silane (e.g., dodecamethylcyclohexasilane)

• Linear silane (e.g., dodecamethylpentasilane)

• Alkene or alkyne substrate (e.g., 1-octene)

• Hydrosilylation catalyst (e.g., Karstedt's catalyst)

• Anhydrous toluene (B28343) (solvent)

• Internal standard (e.g., mesitylene)

• NMR tubes, syringes, and standard laboratory glassware

Procedure:

• In a glovebox, prepare stock solutions of the cyclic silane, linear silane, alkene/alkyne, and catalyst in anhydrous toluene.

• For each reaction, add the alkene/alkyne solution and the internal standard to an NMR tube.

• Record a baseline ¹H NMR spectrum.

• Initiate the reaction by adding the silane and catalyst solutions via syringe.

• Immediately begin acquiring ¹H NMR spectra at regular time intervals.

• Monitor the disappearance of the Si-H proton signal of the silane and the alkene/alkyne proton signals, and the appearance of the product signals.

• Integrate the relevant peaks relative to the internal standard to determine the concentration of reactants and products over time.

• Plot the concentration data to determine the reaction rates and compare the reactivity of the cyclic and linear silanes.

References

• 1. researchgate.net [researchgate.net]
• 2. Polymerization of Cyclic Siloxanes, Silanes, and Related Monomers | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The nucleophilic substitution reactions in s-triazanic systems—I (1968) | G. Ostrogovich | 7 Citations [scispace.com]
• 6. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. gelest.com [gelest.com]
• 9. mdpi.com [mdpi.com]

Ecotoxicological Risk Profile: A Comparative Analysis of D5 and Other Cyclic Siloxanes

An in-depth guide for researchers and drug development professionals on the environmental risks associated with decamethylcyclopentasiloxane (D5) in comparison to other widely used cyclic siloxanes, octamethylcyclotetrasiloxane (B44751) (D4) and dodecamethylcyclohexasiloxane (B120686) (D6).

This guide provides a comprehensive comparison of the ecotoxicological profiles of D5, D4, and D6, focusing on their persistence, bioaccumulation potential, and toxicity (PBT). The information is compiled from various scientific studies and regulatory assessments to support informed decision-making in research and development.

Comparative Ecotoxicological Data

The following tables summarize key quantitative data for the PBT assessment of D4, D5, and D6. These values are essential for understanding the potential environmental impact of these substances.

Table 1: Physicochemical Properties and Persistence

Parameter	D4 (Octamethylcyclotetrasiloxane)	D5 (Decamethylcyclopentasiloxane)	D6 (Dodecamethylcyclohexasiloxane)
CAS Number	556-67-2[1]	541-02-6[1]	540-97-6[1]
Molecular Weight ( g/mol )	296.62	370.77	444.92
Water Solubility (mg/L)	0.056	0.017	0.005
Vapor Pressure (Pa at 25°C)	132	40	11
Log Kow (Octanol-Water Partition Coefficient)	6.49[2]	8.07	8.87
Half-life in Air (days)	~10-20	~10-20	~10-20
Half-life in Water (days)	Not persistent[2]	Persistent (hydrolysis half-life > 60 days)[3]	Very Persistent
Half-life in Sediment (days)	Persistent (49 to 588 days)[2]	Very Persistent (>180 days)[3]	Very Persistent

Table 2: Bioaccumulation Potential

Parameter	D4 (Octamethylcyclotetrasiloxane)	D5 (Decamethylcyclopentasiloxane)	D6 (Dodecamethylcyclohexasiloxane)
Bioconcentration Factor (BCF) in fish (L/kg)	12,400 - 14,900[2][4]	7,060[4]	~1,909[5]
Biomagnification Factor (BMF)	Does not biomagnify	Does not biomagnify; biodilution observed[6]	Does not biomagnify[5]
Regulatory Status	Bioaccumulative (B)[1]	Very Bioaccumulative (vB)[1]	Very Bioaccumulative (vB)[1]

Table 3: Ecotoxicity

Endpoint	D4 (Octamethylcyclotetrasiloxane)	D5 (Decamethylcyclopentasiloxane)	D6 (Dodecamethylcyclohexasiloxane)
Acute Fish 96-hr LC50 (mg/L)	> water solubility	> water solubility[4]	> water solubility
Chronic Fish NOEC (mg/L)	0.0044 (daphnia)[7]	No adverse effects observed up to water solubility[6][8]	Data not readily available
Sediment Organism Toxicity	Effects observed[2]	Effects in some sediment organisms at higher concentrations[8]	Potential for effects
Regulatory Status	Toxic (T)[1]	Not classified as Toxic (T)[4]	Not classified as Toxic (T)

Experimental Protocols Overview

The ecotoxicological data presented above are generated using standardized testing protocols, primarily those developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure data quality and comparability across different studies and regulatory frameworks.

Bioconcentration/Bioaccumulation: OECD 305

This guideline details the procedures for determining the bioconcentration and bioaccumulation of chemicals in fish.[9][10][11][12]

• Principle: Fish are exposed to a chemical in the water (for bioconcentration) or through their diet (for bioaccumulation) for a specific period (uptake phase), followed by a period in a clean environment (depuration phase). The concentration of the chemical in the fish tissue is measured over time to calculate the BCF or BMF.

• Test Organisms: Commonly used species include Zebrafish (Danio rerio), Rainbow Trout (Oncorhynchus mykiss), and Fathead Minnow (Pimephales promelas).

• Exposure Conditions: The test is typically conducted under flow-through conditions to maintain a constant concentration of the test substance. Water quality parameters such as temperature, pH, and dissolved oxygen are carefully controlled.

• Endpoints: The primary endpoints are the Bioconcentration Factor (BCF) and the Biomagnification Factor (BMF). The uptake and depuration rate constants are also determined.

Fish Early-life Stage Toxicity Test: OECD 210

This test assesses the effects of chemicals on the early developmental stages of fish, which are often more sensitive than adult fish.[3][8][13][14][15]

• Principle: Fertilized fish eggs are exposed to a range of concentrations of a chemical from shortly after fertilization until a specific time post-hatch.

• Test Organisms: Zebrafish (Danio rerio) and other fish species with a relatively short early life stage are used.

• Exposure Conditions: The test is typically conducted as a semi-static or flow-through test, with regular renewal of the test solutions.

• Endpoints: The primary endpoints are hatching success, larval survival, and growth (length and weight). The No Observed Effect Concentration (NOEC) and the Lowest Observed Effect Concentration (LOEC) are determined.

Sediment-Water Chironomid Toxicity Test: OECD 218 & 219

These guidelines are used to assess the toxicity of chemicals in sediment to sediment-dwelling organisms.[16][17][18][19][20]

• Principle: Larvae of chironomids (non-biting midges) are exposed to sediment spiked with the test chemical (OECD 218) or to clean sediment with the chemical introduced into the overlying water (OECD 219).

• Test Organisms: Chironomus riparius or Chironomus tentans are the standard test species.

• Exposure Conditions: The test is conducted in a controlled laboratory setting with standardized sediment and water characteristics.

• Endpoints: The primary endpoints are the emergence rate of adult midges and the development time. Larval survival and growth can also be assessed. The ECx (concentration causing x% effect), NOEC, and LOEC are determined.

Visualizing Environmental Fate and Risk Assessment

The following diagrams, generated using the DOT language, illustrate key processes in the ecotoxicological risk assessment of siloxanes.

Caption: Environmental fate and transport pathways of cyclic siloxanes.

Caption: Logical flow of an ecotoxicological risk assessment for chemicals.

Discussion and Conclusion

The ecotoxicological profiles of D4, D5, and D6 show both similarities and important distinctions. All three are characterized by low water solubility, high octanol-water partition coefficients, and a tendency to partition to sediment in aquatic environments. They are also all considered persistent or very persistent in sediment.

A key differentiator is their bioaccumulation potential and toxicity classification. D4 is classified as Persistent, Bioaccumulative, and Toxic (PBT), while D5 and D6 are identified as very Persistent and very Bioaccumulative (vPvB) substances.[1] The "Toxic" classification for D4 is driven by observed effects on aquatic organisms at low concentrations. In contrast, D5 has not been found to cause acute toxicity to aquatic organisms up to its limit of water solubility.[4] However, there is evidence to suggest that D5 may cause adverse effects to sediment-dwelling organisms at higher concentrations.[8]

While both D4 and D5 have high BCF values, studies indicate that they do not biomagnify in the food web; in fact, biodilution has been observed for D5.[6] This is a critical factor in their overall risk assessment.

The high volatility of these cyclic siloxanes is another important aspect of their environmental fate. A significant portion of these compounds released to the environment is expected to volatilize into the atmosphere, where they undergo degradation.[4]

References

• 1. New REACH restrictions for siloxanes D4, D5 and D6 [siam-it.com]
• 2. toxhub-consulting.com [toxhub-consulting.com]
• 3. OECD 210: Fish, Early-life Stage Toxicity Test - Situ Biosciences [situbiosciences.com]
• 4. www2.mst.dk [www2.mst.dk]
• 5. silicones.eu [silicones.eu]
• 6. Low Dietary Uptake Efficiencies and Biotransformation Prevent Biomagnification of Octamethylcyclotetrasiloxane (D4) and Decamethylcyclopentasiloxane (D5) in Rainbow Trout - PMC [pmc.ncbi.nlm.nih.gov]
• 7. products.evonik.com [products.evonik.com]
• 8. fera.co.uk [fera.co.uk]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]
• 11. OECD 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure - Situ Biosciences [situbiosciences.com]
• 12. fera.co.uk [fera.co.uk]
• 13. Specialty Chemicals | Fish, Early-life Stage Toxicity Test [jrfglobal.com]
• 14. oecd.org [oecd.org]
• 15. oecd.org [oecd.org]
• 16. biotecnologiebt.it [biotecnologiebt.it]
• 17. OECD 218/219 - Sediment-Water Toxicity Test - Situ Biosciences [situbiosciences.com]
• 18. Sediment Toxicity Tests: A Critical Review of Their use in Environmental Regulations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. OECD 218/219: Sediment-Water Chironomid Toxicity Test Using Spiked Sediment/Spiked Water | ibacon GmbH [ibacon.com]
• 20. oecd.org [oecd.org]

Decamethylcyclopentasiloxane: A Green Solvent Alternative to Perchloroethylene for Researchers and Drug Development Professionals

A Comparative Guide to Properties, Performance, and Safety

The imperative to adopt greener and more sustainable practices in research and development has led to the critical evaluation of conventional solvents and the exploration of safer alternatives. Perchloroethylene (PCE), a chlorinated solvent, has been a workhorse in various applications, including organic synthesis and cleaning, due to its excellent solvency. However, its significant environmental and health hazards have necessitated a search for viable replacements. Decamethylcyclopentasiloxane (D5), a cyclic volatile methylsiloxane, has emerged as a promising green alternative. This guide provides an objective comparison of D5 and PCE, focusing on their performance, safety, and environmental impact, supported by available data to aid researchers, scientists, and drug development professionals in making informed solvent choices.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental properties of a solvent dictate its suitability for specific applications. A comparison of the physicochemical properties of D5 and PCE reveals key differences that influence their behavior and performance.

Property	Decamethylcyclopentasiloxane (D5)	Perchloroethylene (PCE)	References
Chemical Formula	C₁₀H₃₀O₅Si₅	C₂Cl₄	[1][2]
Molecular Weight	370.77 g/mol	165.83 g/mol	[1][2]
Appearance	Colorless, odorless liquid	Colorless liquid, sweet odor	[2][3]
Boiling Point	210 °C	121.1 °C	[2][4]
Melting Point	-38 °C	-22 °C	[2][4]
Density	0.958 g/mL at 25 °C	1.622 g/cm³ at 20 °C	[1][2]
Vapor Pressure	0.2 mmHg at 25 °C	18.47 mmHg at 25 °C	[2][4]
Water Solubility	17 µg/L at 23 °C	0.15 g/L at 25 °C	[2][3]
log Kow (Octanol-Water Partition Coefficient)	8.02	3.40	[4]
Flash Point	76.6 °C	Non-flammable	[4][5]
Viscosity	3.87 cSt at 25 °C	0.89 cP at 25 °C	[2][4]

Environmental Fate and Ecotoxicity

The environmental persistence, bioaccumulation potential, and toxicity of solvents are critical considerations for sustainable laboratory practices. D5 is considered more environmentally friendly than PCE, although it is not without its own environmental concerns.

Parameter	Decamethylcyclopentasiloxane (D5)	Perchloroethylene (PCE)	References
Environmental Persistence	Persistent in air and aquatic environments.	Persistent in the environment.	[6]
Bioaccumulation	Bioaccumulative.	Lower potential for bioaccumulation than D5.	[3]
Aquatic Toxicity	Low acute toxicity to aquatic organisms.	Toxic to aquatic life with long-lasting effects.	[7][8]
Biodegradation	Not readily biodegradable.	Resistant to degradation.	[9][10]
Regulatory Status	Use in dry cleaning to be prohibited in the EU after June 2026 due to environmental effects.	Classified as a hazardous substance and its use is being phased out in many applications.	[3][11]

Health and Safety Profile

The health and safety of laboratory personnel are paramount. PCE is a well-documented hazardous substance with significant health risks, while D5 presents a more favorable, though not entirely benign, safety profile.

Aspect	Decamethylcyclopentasiloxane (D5)	Perchloroethylene (PCE)	References
Carcinogenicity	Not classified as a human carcinogen. Uterine tumors observed in female rats at high concentrations, but the mechanism is considered not relevant to humans.	"Likely to be carcinogenic to humans".	[11]
Toxicity	Low acute toxicity.	Neurotoxicant, reproductive toxicant, and potential human carcinogen.	[11]
Primary Health Concerns	Potential for liver effects with high exposure.	Central nervous system depression, liver and kidney damage, irritation to eyes, skin, and respiratory system.	[10][11]
Occupational Exposure Limits (OELs)	WEEL (8-hr TWA): 10 ppm	OSHA PEL (8-hr TWA): 100 ppm; ACGIH TLV (8-hr TWA): 25 ppm

Performance in Laboratory Applications: A Qualitative Comparison

While direct, quantitative comparative studies of D5 and PCE in a broad range of laboratory applications are limited, their known properties and existing research allow for a qualitative assessment of their potential performance.

Organic Synthesis

• Decamethylcyclopentasiloxane (D5): Marketed as a greener solvent for synthetic chemistry, D5's higher boiling point makes it suitable for reactions requiring elevated temperatures.[1] Its non-polar nature makes it a potential replacement for other non-polar solvents.

• Perchloroethylene (PCE): Its excellent solvency for a wide range of organic compounds has led to its use in various organic reactions.[5] However, its reactivity under certain conditions and the potential for generating hazardous byproducts are significant drawbacks.

Extraction

• Decamethylcyclopentasiloxane (D5): Its low water solubility and ability to dissolve non-polar compounds suggest its potential as an extraction solvent for natural products and in liquid-liquid extractions.

• Perchloroethylene (PCE): Historically used as an extraction solvent, its density being greater than water facilitates phase separation.[5] However, its toxicity and environmental persistence make it an undesirable choice.

Cleaning and Residue Removal

• Decamethylcyclopentasiloxane (D5): Its use as a dry-cleaning solvent demonstrates its ability to remove oils and greases.[3] This suggests its potential as a cleaning agent for laboratory glassware and equipment, particularly for removing non-polar residues.

• Perchloroethylene (PCE): Widely used for degreasing metals and cleaning, its effectiveness is well-established.[5] However, the stringent safety precautions required for its use and the hazardous waste generated are major disadvantages.

Experimental Protocols

To facilitate the evaluation of D5 as a potential replacement for PCE, the following are generalized experimental protocols for common laboratory procedures. Researchers should optimize these protocols for their specific applications.

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a general procedure for a Suzuki-Miyaura cross-coupling reaction, which can be adapted for use with either D5 or PCE as the solvent.

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (Decamethylcyclopentasiloxane or Perchloroethylene, 10 mL)

• Stir bar

• Reaction vessel (e.g., round-bottom flask) with condenser

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To the reaction vessel, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Add the stir bar and seal the vessel with a septum.

• Purge the vessel with an inert gas for 10-15 minutes.

• Using a syringe, add the solvent to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (monitor by TLC or GC-MS).

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Liquid-Liquid Extraction of a Non-Polar Analyte from an Aqueous Solution

This protocol outlines a general procedure for a liquid-liquid extraction.

Materials:

• Aqueous solution containing the analyte of interest (50 mL)

• Extraction solvent (Decamethylcyclopentasiloxane or Perchloroethylene, 3 x 20 mL)

• Separatory funnel (100 mL)

• Beakers

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Pour the aqueous solution into the separatory funnel.

• Add the first 20 mL portion of the extraction solvent to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

• Allow the layers to separate completely.

• Drain the lower layer (PCE) or the upper layer (if using a less dense co-solvent with D5, as D5 itself is less dense than water) into a clean beaker.

• Repeat the extraction of the aqueous layer with two more 20 mL portions of the extraction solvent.

• Combine all the organic extracts.

• Dry the combined organic extract over anhydrous sodium sulfate.

• Decant or filter the dried extract to remove the drying agent.

• The extract is now ready for further analysis or concentration.

Visualizing the Logic and Mechanisms

To better understand the comparison and the underlying toxicological concerns, the following diagrams are provided.

Caption: A logical workflow for solvent selection, highlighting key decision-making criteria.

References

• 1. デカメチルシクロペンタシロキサン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 3. Decamethylcyclopentasiloxane - Wikipedia [en.wikipedia.org]
• 4. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Perchloroethylene (PCE): Uses, Properties, and Safety Guidelines [baochemicals.com]
• 6. Siloxane D5 (cyclopentasiloxane, decamethyl-) - information sheet - Canada.ca [canada.ca]
• 7. Characterization of ecological risks from environmental releases of decamethylcyclopentasiloxane (D5) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 10. Perchloroethylene/tetrachloroethylene (PCE or Perc) | Minnesota Pollution Control Agency [pca.state.mn.us]
• 11. Perchloroethylene and Dry Cleaning: It's Time to Move the Industry to Safer Alternatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of D4, D5, and D6 Cyclomethicones in Cosmetic Science

For researchers, cosmetic scientists, and formulation experts, the selection of an appropriate volatile silicone is a critical step in product development. Cyclomethicones, specifically cyclotetrasiloxane (D4), cyclopentasiloxane (D5), and cyclohexasiloxane (D6), have long been cornerstone ingredients prized for their unique sensory and functional benefits. This guide provides an objective, data-driven comparison of these three key molecules to aid in formulation decisions.

Cyclomethicones are cyclic, low-viscosity silicone fluids known for their high volatility and excellent spreading characteristics.[1] They function as transient emollients and carriers in a wide array of personal care products, from skincare and color cosmetics to hair care.[2][3] Their primary role is to deliver active ingredients onto the skin or hair and then evaporate, leaving behind a smooth, non-greasy, and silky finish without residue.[4] The choice between D4, D5, and D6 often depends on the desired "playtime," skin feel, and volatility required for a specific formulation.

Physicochemical Properties: A Quantitative Comparison

The performance of cyclomethicones in cosmetic formulations is a direct result of their distinct physicochemical properties. As the number of siloxane units in the cyclic structure increases from four (D4) to six (D6), there is a corresponding increase in molecular weight, boiling point, viscosity, and flash point, while vapor pressure and volatility decrease. These differences are summarized in the table below.

Property	D4 (Cyclotetrasiloxane)	D5 (Cyclopentasiloxane)	D6 (Cyclohexasiloxane)
INCI Name	Cyclotetrasiloxane	Cyclopentasiloxane	Cyclohexasiloxane
Chemical Formula	C₈H₂₄O₄Si₄	C₁₀H₃₀O₅Si₅	C₁₂H₃₆O₆Si₆[5]
Molecular Weight ( g/mol )	296.62	370.77	444.92[5]
Boiling Point (°C)	175	210	245[5][6]
Density (g/cm³ at 25°C)	0.95	0.96	0.97[5]
Viscosity (cSt at 25°C)	~2.5	~4.0	~6.8 - 7.0
Vapor Pressure (mmHg at 25°C)	~1.1	~0.4	~0.017[7]
Surface Tension (mN/m at 25°C)	~17.8	~18.0	~18.8[7]
Flash Point (°C)	55	77	91[6][7]
Heat of Vaporization (kJ/kg)	172	157	~147
Solubility	Insoluble in water; soluble in most anhydrous alcohols and many cosmetic solvents.[2]	Insoluble in water; soluble in most anhydrous alcohols and many cosmetic solvents.	Insoluble in water (0.0051 mg/L at 23°C); soluble in many organic solvents.[7]

Note: Values are approximate and can vary slightly based on the source and purity.

Performance in Cosmetic Formulations

The subtle yet significant differences in the physical and chemical properties of D4, D5, and D6 translate into distinct performance characteristics when incorporated into cosmetic products.

Performance Attribute	D4 (Cyclotetrasiloxane)	D5 (Cyclopentasiloxane)	D6 (Cyclohexasiloxane)
Volatility / Evaporation Rate	Highest	Medium	Lowest
"Playtime" on Skin	Shortest	Medium	Longest
Spreadability	Very High	High	Good
Skin Feel	Lightest, driest, fastest-absorbing feel.	Silky, smooth, and powdery after-feel.[1]	Richer, more substantive feel with longer-lasting slip.
Residue	Virtually none.	Leaves a minimal, non-oily film.	May leave a slightly more perceptible, conditioning film.
Solvency for other Silicones	Excellent	Excellent	Excellent

D4, with its high volatility, provides a quick-drying, crisp feel, making it suitable for products like hairsprays and fast-drying antiperspirants.[4] D5 is the most widely used of the three, offering a balanced profile of spreadability and evaporation that imparts a desirable silky, powdery after-feel in lotions, creams, and foundations.[1] D6, being the least volatile, offers a longer playtime and a more substantive, conditioning feel, which can be advantageous in long-wear color cosmetics and leave-on hair treatments.[6][8]

Experimental Protocols

To objectively quantify the performance differences between D4, D5, and D6, standardized experimental protocols are essential.

Spreadability Assessment (Parallel-Plate Method)

This method provides a quantitative measure of how easily a fluid spreads under a constant force, which correlates with the ease of application of a cosmetic product.

• Objective: To measure and compare the spreading diameter of D4, D5, and D6 over a fixed period.

• Apparatus: Two flat, circular glass plates, a ruler or caliper, a standardized weight (e.g., 50g), and a stopwatch.

• Methodology:

  • Place the bottom glass plate on a level surface with millimetric graph paper underneath for measurement.

  • Dispense a precise volume (e.g., 1 mL) of the test cyclomethicone onto the center of the bottom plate.

  • Carefully place the second glass plate on top of the sample, ensuring it is centered.

  • Immediately place the standardized weight at the center of the top plate and start the stopwatch.

  • Record the diameter of the spread sample at specified time intervals (e.g., 1, 5, and 10 minutes).

  • The spreading area can be calculated using the formula: Area = π * (diameter/2)². A larger diameter at each time point indicates greater spreadability.

  • Conduct the experiment in triplicate for each sample under controlled temperature and humidity.

Sensory Panel Evaluation for Skin Feel and After-Feel

This protocol uses a trained panel of assessors to provide a quantitative, descriptive analysis of the sensory attributes of the cyclomethicones when applied to the skin.

• Objective: To profile and compare the sensory characteristics (e.g., spreadability, absorbency, oiliness, residue, silkiness) of D4, D5, and D6.

• Panelists: A panel of 10-15 trained assessors, screened for their sensory acuity and ability to describe tactile sensations.[9]

• Methodology:

  • Standardization: Define the sensory attributes to be evaluated (e.g., ease of spreading, absorption time, oiliness, stickiness, silkiness, amount of residue) and the rating scale (e.g., a 10-point numerical scale where 1 = low intensity and 10 = high intensity).[9]

  • Application: A standardized amount (e.g., 0.1 mL) of each coded sample is applied to a designated area on the panelists' volar forearms.[9]

  • Evaluation: Panelists evaluate the sensory attributes at specific time points:

    • T=0 (During application): Ease of spreading, initial feel.

    • T=2 minutes (After-feel): Absorption, stickiness, oiliness.

    • T=10 minutes (Late after-feel): Amount of residue, silkiness, softness.

  • Data Analysis: The data from all panelists are collected and statistically analyzed (e.g., using ANOVA) to determine significant differences between the samples for each attribute.

Visualized Workflows and Relationships

Caption: Relationship between physicochemical properties and cosmetic performance.

Caption: Experimental workflow for the spreadability test.

Conclusion and Regulatory Considerations

The choice between D4, D5, and D6 cyclomethicone is a balance of desired sensory experience, functional necessity, and regulatory compliance. D5 remains the industry workhorse due to its versatile and aesthetically pleasing profile. D4 offers rapid evaporation for specific applications, while D6 provides enhanced playtime and a more conditioning feel. However, it is crucial for formulators to be aware of the evolving regulatory landscape. For instance, Octamethylcyclotetrasiloxane (D4) is subject to restrictions in the European Union in wash-off cosmetic products due to environmental concerns regarding its persistence and bioaccumulation.[10] As the industry continues to evolve, a thorough understanding of the distinct properties of each cyclomethicone, backed by objective data, is paramount for innovative and compliant product development.

References

• 1. ace-laboratories.com [ace-laboratories.com]
• 2. Cyclomethicone - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cefic-lri.org [cefic-lri.org]
• 4. personalcaremagazine.com [personalcaremagazine.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Dodecamethylcyclohexasiloxane Supplier | 540-97-6 | Your Reliable Distributor Riverland Trading [riverlandtrading.com]
• 7. Dodecamethylcyclohexasiloxane | C12H36O6Si6 | CID 10911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. DODECAMETHYLCYCLOHEXASILOXANE - Ataman Kimya [atamanchemicals.com]
• 9. benchchem.com [benchchem.com]
• 10. ec.europa.eu [ec.europa.eu]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Decamethylcyclopentasiloxane (D5)

Essential guidelines for the safe and compliant disposal of Decamethylcyclopentasiloxane (D5), ensuring the protection of both laboratory personnel and the environment.

Decamethylcyclopentasiloxane, commonly known as D5, is a cyclosiloxane that sees wide application in various industrial and consumer products. However, due to its persistent and bioaccumulative nature, proper disposal is not merely a matter of good laboratory practice but a critical component of environmental stewardship and regulatory compliance.[1] This document provides a comprehensive, step-by-step guide for researchers, scientists, and drug development professionals on the safe handling and disposal of D5 waste.

Regulatory Landscape and Environmental Context

Recent regulatory actions underscore the environmental concerns associated with D5. The European Union, for instance, has classified D5 as a substance of very high concern (SVHC) and has restricted its use in certain cosmetic products due to its potential environmental impact.[1] These regulations highlight the importance of preventing the release of D5 into the environment through improper disposal. All waste containing D5 must be managed in accordance with local, state, and federal regulations.[1]

Quantitative Data Summary

The following table summarizes key regulatory and safety data related to Decamethylcyclopentasiloxane.

Parameter	Value	Reference
EU Concentration Limit (Rinse-off Cosmetics)	< 0.1%	[1]
EU Concentration Limit (Leave-on Cosmetics)	< 0.1% (Effective June 6, 2027)
Log Pow (Octanol-Water Partition Coefficient)	5.2
Flash Point	76 °C / 168.8 °F
Known Hazards	Endocrine disruptor, persistent, and bioaccumulative	[1]

Experimental Protocol: Laboratory-Scale Disposal of D5 Waste

This protocol outlines a standard procedure for the collection and disposal of D5 waste generated in a laboratory setting. It is imperative to consult your institution's specific safety guidelines and hazardous waste management plan before proceeding.

I. Personal Protective Equipment (PPE) and Safety Precautions:

• Eye Protection: Wear safety glasses or goggles to protect against splashes.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A standard laboratory coat is required.

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood.

II. Waste Segregation and Collection:

• Designated Waste Container: Use a dedicated, properly labeled, and chemically compatible waste container for all D5-contaminated materials. The container should be clearly marked as "Hazardous Waste: Decamethylcyclopentasiloxane."

• Liquid Waste: Collect all liquid D5 waste, including unused D5 and solutions containing D5, in the designated container.

• Solid Waste: Dispose of D5-contaminated solid waste, such as pipette tips, wipes, and contaminated gloves, in a separate, clearly labeled solid hazardous waste container.

• Avoid Mixing: Do not mix D5 waste with other incompatible waste streams.

III. Container Management:

• Closure: Keep the hazardous waste container securely closed at all times, except when adding waste.

• Storage: Store the waste container in a designated, secondary containment area to prevent spills from reaching the environment.

• Labeling: Ensure the label on the waste container includes the full chemical name ("Decamethylcyclopentasiloxane"), the hazard characteristics (e.g., "Flammable," "Environmental Hazard"), and the accumulation start date.

IV. Disposal Procedure:

• Licensed Waste Disposal Service: Arrange for the collection and disposal of the D5 hazardous waste through a licensed and reputable hazardous waste disposal company. Incineration is a common and recommended disposal method for D5.

• Manifesting: Ensure that all hazardous waste shipments are accompanied by a properly completed hazardous waste manifest, which tracks the waste from your facility to its final disposal site.

• Record Keeping: Maintain records of all hazardous waste disposal activities, including manifests and certificates of disposal, in accordance with regulatory requirements.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Decamethylcyclopentasiloxane waste in a laboratory setting.

Caption: A flowchart outlining the key steps for the safe disposal of D5 waste.

By adhering to these procedures, laboratories can ensure the safe management and disposal of Decamethylcyclopentasiloxane, minimizing risks to personnel and the environment, and maintaining compliance with all relevant regulations.

References

• 1. chemos.de [chemos.de]

Essential Safety and Logistical Information for Handling Decamethylcyclopentasiloxane

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals is paramount. This document provides immediate, essential safety and logistical information for Decamethylcyclopentasiloxane (D5), including personal protective equipment (PPE) recommendations, handling and storage protocols, and disposal plans.

Personal Protective Equipment (PPE)

When handling Decamethylcyclopentasiloxane, it is crucial to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Specifications and Usage Notes
Eye/Face Protection	Safety glasses with side-shields or chemical goggles.[1][2]	Equipment should conform to EN166 or NIOSH standards.[2] Contact lenses should not be worn.
Skin Protection	Chemical-resistant gloves (e.g., PVC, Neoprene, or nitrile rubber).[1][3][4]	For brief contact, gloves with a protection class of 3 or higher (breakthrough time >60 minutes) are recommended.[1] For prolonged contact, a protection class of 5 or higher (>240 minutes) is advised.[1] Always inspect gloves before use and use proper removal techniques.[2]
Protective clothing, such as overalls and a PVC apron.[1]	Wear suitable protective clothing to avoid skin contact.[3]
Respiratory Protection	Type A-P Filter of sufficient capacity.	Use in a well-ventilated area.[3][5] Local exhaust ventilation may be necessary under certain circumstances.[1]

Handling and Storage

Proper handling and storage are critical to maintaining the stability of Decamethylcyclopentasiloxane and preventing accidents.

Procedure	Guidelines
Handling	Avoid all personal contact, including inhalation of vapors.[1] Do not allow wet clothing to remain in contact with skin.[1] Wash hands thoroughly after handling.[5][6] Keep away from heat, open flames, and sparks.[3]
Storage	Store in original, tightly sealed containers in a cool, dry, well-ventilated area.[1][7] Keep away from incompatible materials such as oxidizing agents.[1][3] Protect containers from physical damage and check regularly for leaks.[1]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, follow these established protocols to ensure environmental and personal safety.

Procedure	Guidelines
Spills	For minor spills, remove all ignition sources and clean up immediately.[1] For major spills, clear the area, move upwind, and alert emergency responders.[1] Use absorbent materials like sand or diatomaceous earth to contain the spill.[6][8] Be aware that spills are slippery.[1][5]
Disposal	All waste must be handled in accordance with local, state, and federal regulations.[1] Reuse or recycle the material if possible.[1][9] If recycling is not an option, consult with a licensed waste disposal facility.[3] Do not allow wash water from cleaning equipment to enter drains.[1]

First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure to Decamethylcyclopentasiloxane.

Exposure Route	First Aid Instructions
Inhalation	Move the person to fresh air and keep them warm and rested.[1][5] If breathing is irregular or stops, provide artificial respiration and seek immediate medical attention.[2][6]
Skin Contact	Immediately remove all contaminated clothing.[1] Flush the skin and hair with running water and soap, if available.[1]
Eye Contact	Immediately wash out the eyes with fresh running water for at least 15 minutes, holding the eyelids apart.[1][3][6] Remove contact lenses if present and easy to do.[3][6]
Ingestion	Rinse the mouth with water.[5][6] Do NOT induce vomiting.[5][6] Immediately give a glass of water.[1] First aid is not generally required, but if in doubt, contact a Poisons Information Center or a doctor.[1]

Visual Safety Protocols

To further clarify the necessary safety procedures, the following diagrams illustrate the logical flow of actions for personal protection and in case of an emergency.

Caption: Personal Protective Equipment (PPE) workflow for handling Decamethylcyclopentasiloxane.

Caption: First aid and emergency response plan for Decamethylcyclopentasiloxane exposure.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. gelest.com [gelest.com]
• 4. DECAMETHYLCYCLOPENTASILOXANE - Ataman Kimya [atamanchemicals.com]
• 5. ritter.de [ritter.de]
• 6. chemos.de [chemos.de]
• 7. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Decamethylcyclopentasiloxane - Safety Data Sheet [chemicalbook.com]
• 9. prd-sc102-cdn.rtx.com [prd-sc102-cdn.rtx.com]